[Ni(dtbbpy)(H2O)4]Cl2

Core Science & Biosynthesis

crystal structure of [Ni(dtbbpy)(H2O)4]Cl2 complex

An in-depth guide to the crystal structure of the [Ni(dtbbpy)(H2O)4]Cl2 complex for researchers, scientists, and drug development professionals. This document provides a comprehensive overview of the compound's crystallographic data, a detailed experimental protocol for its synthesis, and a visualization of its molecular structure.

Introduction

The coordination complex [Ni(dtbbpy)(H2O)4]Cl2, where dtbbpy is 4,4'-di-tert-butyl-2,2'-bipyridine, is a significant compound in the field of catalysis. Its well-defined structure and stability make it a valuable precatalyst in various chemical transformations. Understanding its crystal structure is paramount for elucidating reaction mechanisms and designing more efficient catalytic systems. This guide presents the detailed crystal structure of this complex, based on X-ray crystallographic analysis.

Crystal Structure Analysis

The crystal structure of [Ni(dtbbpy)(H2O)4]Cl2 has been determined by single-crystal X-ray diffraction. The nickel(II) ion is in a distorted octahedral coordination environment. The two nitrogen atoms of the dtbbpy ligand and two oxygen atoms from two water molecules occupy the equatorial positions, while two additional water molecules are coordinated in the axial positions. The chloride ions act as counterions and are not directly bonded to the nickel center.

Crystallographic Data

The crystallographic data for [Ni(dtbbpy)(H2O)4]Cl2 is summarized in the following table. This data was obtained from the supporting information of a publication in ACS Catalysis.

Parameter	Value
Chemical Formula	C₁₈H₃₂Cl₂N₂NiO₄
Formula Weight	470.06 g/mol
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	10.396(3)
b (Å)	13.596(4)
c (Å)	16.011(5)
α (°)	90
β (°)	96.654(5)
γ (°)	90
Volume (ų)	2250.9(11)
Z	4
Density (calculated) (g/cm³)	1.387
Absorption Coefficient (mm⁻¹)	1.253
F(000)	992

Selected Bond Lengths and Angles

Key bond lengths and angles around the nickel center are provided below to illustrate the coordination geometry.

Bond	Length (Å)	Angle	Angle (°)
Ni(1)-N(1)	2.079(3)	N(1)-Ni(1)-N(2)	77.53(12)
Ni(1)-N(2)	2.083(3)	O(1)-Ni(1)-O(2)	90.34(12)
Ni(1)-O(1)	2.094(3)	O(3)-Ni(1)-O(4)	178.05(13)
Ni(1)-O(2)	2.100(3)	N(1)-Ni(1)-O(1)	170.18(12)
Ni(1)-O(3)	2.071(3)	N(1)-Ni(1)-O(2)	93.30(12)
Ni(1)-O(4)	2.069(3)	N(2)-Ni(1)-O(1)	93.47(12)
N(2)-Ni(1)-O(2)	170.81(12)
N(1)-Ni(1)-O(3)	89.26(12)
N(1)-Ni(1)-O(4)	92.42(12)
N(2)-Ni(1)-O(3)	90.96(12)
N(2)-Ni(1)-O(4)	88.02(12)
O(1)-Ni(1)-O(3)	89.39(12)
O(1)-Ni(1)-O(4)	89.10(12)
O(2)-Ni(1)-O(3)	90.07(12)
O(2)-Ni(1)-O(4)	89.47(12)

Experimental Protocols

Synthesis of [Ni(dtbbpy)(H2O)4]Cl2

The synthesis of the title complex is a straightforward procedure.[1]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve one equivalent of NiCl₂·6H₂O in a minimal amount of ethanol.

• In a separate flask, dissolve one equivalent of dtbbpy in ethanol.

• Add the dtbbpy solution dropwise to the nickel chloride solution while stirring.

• A precipitate will form upon addition.

• Continue stirring the mixture at room temperature for a few hours.

• Collect the solid product by vacuum filtration.

• Wash the solid with a small amount of cold ethanol and then with diethyl ether.

• Dry the product under vacuum to yield [Ni(dtbbpy)(H2O)4]Cl2 as a crystalline solid.

Single-Crystal X-ray Diffraction

Instrumentation:

• A suitable single-crystal X-ray diffractometer equipped with a CCD detector and a graphite-monochromated Mo Kα radiation source (λ = 0.71073 Å).

Procedure:

• A suitable single crystal of the complex is selected and mounted on a goniometer head.

• Data collection is performed at a controlled temperature, typically 100-293 K.

• The structure is solved by direct methods and refined by full-matrix least-squares on F².

• All non-hydrogen atoms are refined anisotropically.

• Hydrogen atoms are placed in calculated positions and refined using a riding model.

Visualization of the Molecular Structure

The coordination environment of the Nickel(II) ion in [Ni(dtbbpy)(H2O)4]Cl2 is depicted in the following diagram.

Coordination of Ni(II) in the complex.

Conclusion

This technical guide provides a detailed overview of the crystal structure of [Ni(dtbbpy)(H2O)4]Cl2. The presented crystallographic data, bond lengths, and angles offer valuable insights into the geometry of the complex. The detailed experimental protocols for its synthesis and characterization serve as a practical resource for researchers in the field. This information is crucial for understanding the reactivity of this important nickel catalyst and for the rational design of new catalytic systems for applications in organic synthesis and drug development.

References

• 1. pubs.acs.org [pubs.acs.org]

In-depth Technical Guide on [Ni(dtbbpy)(H₂O)₄]Cl₂ (CAS 2035424-75-8)

For Researchers, Scientists, and Drug Development Professionals

Core Compound Overview

The nickel complex [Ni(dtbbpy)(H₂O)₄]Cl₂, with the CAS number 2035424-75-8, is a significant precatalyst in the field of modern synthetic organic chemistry. Its primary utility lies in its application in nickel/photoredox dual catalysis, a powerful strategy for the formation of carbon-carbon and carbon-heteroatom bonds under mild conditions. The ligand, 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy), plays a crucial role in stabilizing the nickel center and modulating its reactivity. This complex is particularly noted for its role in facilitating challenging cross-coupling reactions that are of high interest in the synthesis of complex molecules, including those with potential pharmaceutical applications.

Chemical and Physical Properties

The fundamental properties of [Ni(dtbbpy)(H₂O)₄]Cl₂ are summarized in the table below, providing a quick reference for researchers.

Property	Value
CAS Number	2035424-75-8
Molecular Formula	C₁₈H₃₂Cl₂N₂NiO₄
Molecular Weight	470.06 g/mol
Appearance	Powder
Melting Point	>300 °C
Synonyms	Nickel(2+), tetraaqua[4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]-, chloride (1:2)

Synthesis and Experimental Protocols

A detailed understanding of the synthesis of the catalyst and the protocols for its application is essential for its effective use in research and development.

Synthesis of [Ni(dtbbpy)(H₂O)₄]Cl₂

A reliable method for the preparation of [Ni(dtbbpy)(H₂O)₄]Cl₂ involves the straightforward reaction of nickel(II) chloride hexahydrate with the dtbbpy ligand.

Experimental Protocol:

To a solution of NiCl₂·6H₂O (1.0 equivalent) in a suitable solvent is added a solution of 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (1.0 equivalent). The reaction mixture is stirred at room temperature, leading to the formation of the desired complex, which can then be isolated and purified. The use of the preformed, bench-stable [Ni(dtbbpy)(H₂O)₄]Cl₂ complex has been shown to afford higher yields in some catalytic reactions compared to in situ catalyst generation.[1]

General Protocol for Ni/Photoredox Dual Catalysis

This complex is a key component in a dual catalytic system that merges nickel catalysis with photoredox catalysis. This synergistic approach enables the activation of substrates through single-electron transfer (SET) pathways, allowing for transformations that are challenging with traditional methods.

Experimental Protocol for Decarboxylative Cross-Coupling:

A typical experimental setup involves the following components:

• Nickel Precatalyst: [Ni(dtbbpy)(H₂O)₄]Cl₂ (e.g., 5-10 mol%)

• Photocatalyst: An iridium or organic-based photocatalyst (e.g., 4CzIPN)

• Substrates: An alkyl carboxylic acid derivative and an aryl halide.

• Base: An organic or inorganic base.

• Solvent: A dry, degassed organic solvent (e.g., DMF, DMA).

• Light Source: Blue LEDs.

The reaction is typically carried out in a sealed vial under an inert atmosphere. The mixture is stirred and irradiated with blue light for a specified period until the reaction is complete. The mild reaction conditions, including room temperature operation, make this methodology highly attractive for the synthesis of functionalized molecules.

Applications in Drug Discovery and Development

The methodologies enabled by [Ni(dtbbpy)(H₂O)₄]Cl₂ have significant implications for drug discovery by providing access to novel chemical matter and facilitating the synthesis of complex, medicinally relevant scaffolds.

Synthesis of Aryl Aminooxetanes

One of the prominent applications of this catalyst is in the decarboxylative coupling of oxetanyl amino acids with aryl halides to produce aryl aminooxetanes.[2] Oxetanes are increasingly recognized as valuable motifs in medicinal chemistry. Their incorporation into drug candidates can lead to improved physicochemical properties such as solubility and metabolic stability. Aryl aminooxetanes, in particular, are being explored as potential bioisosteres of benzamides, a common pharmacophore found in numerous approved drugs.[3][4] The ability to synthesize these structures efficiently opens up new avenues for lead optimization and the development of novel therapeutics.

Relevance to Signaling Pathways

While direct modulation of specific signaling pathways by [Ni(dtbbpy)(H₂O)₄]Cl₂ itself is not its intended function, the compounds synthesized using this catalyst can have significant biological activities. For instance, if a synthesized aryl derivative interacts with the Aryl Hydrocarbon Receptor (AhR), it could influence a variety of cellular processes. The AhR signaling pathway is a ligand-activated transcription factor pathway that plays a role in xenobiotic metabolism, immune responses, and cell cycle regulation.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

Experimental Workflow and Catalytic Cycle

Understanding the workflow of the catalytic process is crucial for optimizing reaction conditions and troubleshooting.

Experimental Workflow for Ni/Photoredox Catalysis

A typical experimental workflow for a Ni/photoredox dual catalytic reaction.

The underlying mechanism of these reactions involves a synergistic interplay between the nickel and photoredox catalytic cycles.

Simplified Ni/Photoredox Dual Catalytic Cycle

References

• 1. mdpi.com [mdpi.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Evaluation of aryl amino-oxetanes as bioisosteres of benzamides and design elements for drug discovery [morressier.com]
• 4. Evaluation of aryl amino-oxetanes as bioisosteres of benzamides and design elements for drug discovery | Poster Board #3163 - American Chemical Society [acs.digitellinc.com]

An In-depth Technical Guide to the Physical and Chemical Properties of [Ni(dtbbpy)(H₂O)₄]Cl₂

For Researchers, Scientists, and Drug Development Professionals

Abstract

The coordination complex Tetraaqua(4,4'-di-tert-butyl-2,2'-bipyridine)nickel(II) chloride, [Ni(dtbbpy)(H₂O)₄]Cl₂, is a significant precatalyst in the field of synthetic organic chemistry. Its primary utility lies in its application in nickel/photoredox dual catalysis for cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds under mild conditions. This technical guide provides a comprehensive overview of the known physical and chemical properties of this complex, including its synthesis, crystal structure, and its role in catalytic cycles. The information is presented to support researchers and professionals in drug development and other scientific fields in understanding and utilizing this versatile catalyst.

Introduction

[Ni(dtbbpy)(H₂O)₄]Cl₂ is a coordination complex featuring a central nickel(II) ion. The nickel center is coordinated to one molecule of the bidentate ligand 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) and four water molecules, with two chloride ions acting as counterions.[1] This bench-stable complex serves as a user-friendly precursor for generating active nickel catalysts in situ, particularly in photoredox-mediated reactions.[2] Its solubility and stability in various solvents, coupled with the steric and electronic properties of the dtbbpy ligand, make it an effective component in a range of catalytic transformations.

Physical Properties

The general physical properties of [Ni(dtbbpy)(H₂O)₄]Cl₂ are summarized in Table 1. The compound is a solid powder at room temperature, with a high melting point, indicating its thermal stability.

Table 1: General Physical Properties of [Ni(dtbbpy)(H₂O)₄]Cl₂

Property	Value	Reference(s)
Chemical Formula	C₁₈H₃₂Cl₂N₂NiO₄	[3][4]
Molecular Weight	470.06 g/mol	[3][4]
Appearance	Powder	[3][4]
Melting Point	>300 °C	[3]
CAS Number	2035424-75-8	[3][5]

Chemical and Structural Properties

Crystal Structure

The solid-state structure of [Ni(dtbbpy)(H₂O)₄]Cl₂ has been determined by single-crystal X-ray diffraction. The nickel(II) center adopts a distorted octahedral geometry. The two nitrogen atoms of the dtbbpy ligand and two oxygen atoms from two water molecules occupy the equatorial positions, while the remaining two water molecules are in the axial positions. The bulky tert-butyl groups on the bipyridine ligand are a key feature, influencing the complex's solubility and the reactivity of the catalytic species derived from it.

Detailed crystallographic data, including bond lengths and angles, are available in the supporting information of the primary literature and can be accessed through the Crystallography Open Database.

Spectroscopic and Magnetic Properties

As of the latest available data, specific experimental spectroscopic (UV-Vis, IR) and magnetic susceptibility data for the isolated complex [Ni(dtbbpy)(H₂O)₄]Cl₂ have not been extensively reported in the peer-reviewed literature. The properties of nickel(II) complexes are highly dependent on their specific coordination environment. For a high-spin octahedral Ni(II) complex (d⁸ configuration), two unpaired electrons are expected, leading to paramagnetism. The UV-Vis spectrum would be expected to show weak d-d transitions.

Experimental Protocols

Synthesis of [Ni(dtbbpy)(H₂O)₄]Cl₂

The synthesis of [Ni(dtbbpy)(H₂O)₄]Cl₂ is a straightforward procedure, as described by Gutiérrez-Bonet et al. (2016).[2]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)

• Solvent (e.g., ethanol or water)

Procedure:

• In a suitable reaction vessel, dissolve 1.0 equivalent of NiCl₂·6H₂O in a minimal amount of the chosen solvent.

• In a separate vessel, dissolve 1.0 equivalent of dtbbpy in the same solvent.

• Slowly add the dtbbpy solution to the nickel chloride solution with stirring.

• A precipitate will form upon mixing.

• Stir the resulting suspension at room temperature for a specified period to ensure complete reaction.

• Collect the solid product by filtration.

• Wash the collected solid with a small amount of cold solvent to remove any unreacted starting materials.

• Dry the product under vacuum to yield [Ni(dtbbpy)(H₂O)₄]Cl₂ as a powder.

For precise details and characterization data, refer to the supporting information of the original publication.[2]

Role in Catalysis and Reaction Mechanisms

[Ni(dtbbpy)(H₂O)₄]Cl₂ is primarily used as a precatalyst in Ni/photoredox dual catalytic cross-coupling reactions.[2][3] In these reactions, the nickel complex works in concert with a photocatalyst that becomes activated upon visible light irradiation.

General Catalytic Cycle

The general mechanism involves the reduction of the Ni(II) precatalyst to a more reactive Ni(0) or Ni(I) species. This is typically achieved by a reduced photocatalyst. The low-valent nickel species then enters the catalytic cycle. A simplified, representative catalytic cycle for a C(sp²)–C(sp³) cross-coupling reaction is depicted below.

Caption: Simplified Ni/Photoredox Dual Catalytic Cycle.

Experimental Workflow for a Typical Cross-Coupling Reaction

The following diagram outlines a general workflow for setting up a Ni/photoredox-catalyzed cross-coupling reaction using [Ni(dtbbpy)(H₂O)₄]Cl₂ as the precatalyst.

Caption: General Experimental Workflow for a Ni/Photoredox Cross-Coupling Reaction.

Conclusion

[Ni(dtbbpy)(H₂O)₄]Cl₂ is a valuable and accessible precatalyst for modern synthetic chemistry. Its well-defined structure and stability make it a reliable choice for initiating Ni/photoredox dual catalytic cycles. While detailed spectroscopic and magnetic characterization of this specific complex is not widely available, its utility in catalysis is well-documented. This guide provides a foundational understanding of its properties and applications, intended to aid researchers in the fields of chemical synthesis and drug development. Further investigation into its specific physical and chemical properties would be a valuable contribution to the field.

References

• 1. 1,4-Dihydropyridines as Alkyl Radical Precursors: Introducing the Aldehyde Feedstock to Nickel/Photoredox Dual Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nickel/Photoredox-Catalyzed Amidation via Alkylsilicates and Isocyanates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [Ni(dtbbpy)(H2O)4]Cl2 | CymitQuimica [cymitquimica.com]
• 5. a2bchem.com [a2bchem.com]

Unraveling the Electronic Landscape of Nickel-dtbbpy Complexes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel complexes featuring the 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) ligand have emerged as pivotal players in the realm of photoredox catalysis, offering a more sustainable and cost-effective alternative to precious metal catalysts.[1] Their rich electronic structure, characterized by accessible redox states and long-lived excited states, underpins their remarkable reactivity in a wide array of chemical transformations, including cross-coupling reactions crucial for pharmaceutical development.[1][2][3] This technical guide provides an in-depth exploration of the electronic structure of these versatile complexes, consolidating key experimental and computational data to facilitate a deeper understanding and further innovation in the field.

The dtbbpy ligand, with its bulky tert-butyl groups, imparts significant steric hindrance that influences the geometry and reactivity of the nickel center.[3] Furthermore, the bipyridine framework serves as a redox-active ligand, capable of accepting and delocalizing electron density, which plays a crucial role in stabilizing low-valent nickel species.[2] The interplay between the nickel d-orbitals and the ligand π-system gives rise to a complex manifold of electronic states, including metal-to-ligand charge transfer (MLCT) states, which are fundamental to their photochemical applications.[1][4]

Electronic Structure and Bonding

The electronic structure of nickel-dtbbpy complexes is highly dependent on the oxidation state of the nickel center and the coordination geometry. Four-coordinate Ni(II) complexes with dtbbpy can adopt either a distorted square-planar or a pseudo-tetrahedral geometry.[2][5] In a square-planar geometry, the d-orbital splitting results in a low-spin d⁸ configuration (S=0), whereas a tetrahedral geometry leads to a high-spin triplet ground state (S=1).[5] The choice between these geometries is influenced by the nature of the other ligands bound to the nickel. For instance, [(dtbpy)Ni(μ-Cl)]₂ adopts a distorted square-planar geometry.[2]

Upon photoexcitation, these complexes can access long-lived metal-centered triplet excited states.[6][7] For example, (dtbbpy)Ni(o-tol)Cl has been shown to form a tetrahedral triplet ³dd state with a lifetime of approximately 5 nanoseconds.[6][7] These excited states are critical for initiating photocatalytic cycles.

Computational studies, particularly Density Functional Theory (DFT), have been instrumental in elucidating the electronic structure of these complexes.[8][9] DFT calculations help in understanding the nature of frontier molecular orbitals and predicting electronic transitions.[4] The ground state of many Ni(II)-dtbbpy complexes has been shown to have significant multiconfigurational character, with mixing of Ni → bpy metal-to-ligand charge transfer (MLCT) configurations into the ground-state wave function.[4][10]

Quantitative Data Summary

The following tables summarize key quantitative data for various nickel-dtbbpy complexes, compiled from the literature.

Table 1: Spectroscopic Data for Selected Ni(dtbbpy) Complexes

Complex	λmax (nm)	Technique	Solvent	Reference
Ni(I)Cl(dtbbpy)	420, 660	UV-Vis	DME	[11]
Ni(II)Cl(CDME)(dtbbpy)	500	UV-Vis	-	[11]
(dtbbpy)Ni(o-tol)Cl	475, 297	UV-Vis	-	[1]
Ni(0)(DQ)dtbbpy	-	Red-light absorption	-	[8][9]

Table 2: EPR Spectroscopic Data for Ni(I)(dtbbpy) Complexes

Complex	g-values (gx, gy, gz)	Technique	Reference
Ni(I)Cl(dtbbpy)	2.056, 2.086, 2.278	EPR	[11][12]
Ni(I)Cl(dtbbpy)	2.050, 2.070, 2.248	EPR	[11]

Table 3: Structural Data for a Ni(II)-dtbbpy Complex

Complex	Geometry	Dihedral Angle (N1-Ni-N2-Cl)	Bond Angles (N-Ni-Cl)	Reference
(Cy-bpy)NiCl	Trigonal Planar	170.8°	136.99(13)°, 139.58(13)°	[2]

Experimental Protocols

Detailed experimental methodologies are crucial for the synthesis and characterization of nickel-dtbbpy complexes. Below are generalized protocols for key techniques.

Synthesis of Ni(dtbbpy) Complexes

The synthesis of Ni(dtbbpy) complexes often involves the reaction of a nickel(II) salt, such as NiCl₂ or NiBr₂, with the dtbbpy ligand in a suitable solvent. For example, [4,4'-Bis(tert-butyl)-2,2'-bipyridine]nickel dibromide is a coordination complex formed from a nickel(II) ion, the dtbbpy ligand, and two bromide anions.[3] The synthesis of Ni(0) complexes can be achieved through the comproportionation of a Ni(II) species and a Ni(0) precursor like Ni(cod)₂.[2]

X-ray Absorption Spectroscopy (XAS)

XAS is a powerful technique for probing the local electronic and geometric structure around the nickel atom.[6][7]

• Sample Preparation : Samples for solution-phase measurements are typically prepared in a suitable solvent like dimethylformamide (DMF).[6][7] For soft X-ray experiments (Ni L-edge), a very thin liquid sheet of the sample is required in a vacuum chamber.[6][7]

• Data Acquisition : Ni L-edge spectra are collected in the soft X-ray range (~850-870 eV), while Ni K-edge spectra are in the hard X-ray range.[6][7] Time-resolved XAS experiments utilize a pump-probe setup to study excited states.[6][7]

Cyclic Voltammetry (CV)

CV is used to determine the redox potentials of the complexes, providing insight into the energies of the frontier orbitals.

• Electrolyte : A supporting electrolyte, such as tetrabutylammonium hexafluorophosphate (nBu₄NPF₆), is dissolved in a suitable solvent (e.g., THF).

• Electrodes : A three-electrode setup is used, typically consisting of a glassy carbon working electrode, a platinum wire counter electrode, and a silver wire pseudo-reference electrode.

• Referencing : Potentials are often referenced to the ferrocene/ferrocenium (Fc/Fc⁺) redox couple.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is employed to characterize the electronic transitions in the complexes.

• Sample Preparation : Solutions of the complex are prepared in a UV-Vis transparent solvent.

• Data Acquisition : Absorption spectra are recorded over a range of wavelengths, typically from the UV to the near-infrared region.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is used to study paramagnetic species, such as Ni(I) and Ni(III) complexes.

• Sample Preparation : Samples are typically frozen solutions in a suitable solvent.

• Data Acquisition : X-band EPR spectra are recorded at cryogenic temperatures. The resulting spectra provide information about the g-tensor and hyperfine coupling constants.[11]

Visualizations

The following diagrams illustrate key concepts and workflows related to the electronic structure of nickel-dtbbpy complexes.

Caption: Photoexcitation and relaxation pathway of a (dtbbpy)Ni(II) complex.

Caption: General experimental workflow for the synthesis and characterization of Ni(dtbbpy) complexes.

Caption: Simplified molecular orbital diagram for a Ni(II)-bipyridine complex illustrating metal-ligand interactions.

Conclusion

The electronic structure of nickel-dtbbpy complexes is a rich and multifaceted area of study, with profound implications for the development of novel catalytic systems. The strategic combination of experimental techniques and computational modeling has provided invaluable insights into their bonding, redox properties, and photochemical behavior. This guide serves as a foundational resource for researchers aiming to harness the unique reactivity of these complexes, offering a consolidated view of their electronic landscape and the methodologies used to explore it. Further investigations into the subtle interplay of ligand design, coordination environment, and electronic structure will undoubtedly pave the way for the next generation of highly efficient and selective nickel-based catalysts.

References

• 1. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 2. Ligand Redox Activity of Organonickel Radical Complexes Governed by the Geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy [4,4'-Bis(tert-butyl)-2,2'-bipyridine]nickel dibromide, 95% | 1894189-67-3 [smolecule.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Excited-State Identification of a Nickel-Bipyridine Photocatalyst by Time-Resolved X-ray Absorption Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. Multiconfigurational Electronic Structure of Nickel Cross-Coupling Catalysts Revealed by X-ray Absorption Spectroscopy | Semantic Scholar [semanticscholar.org]
• 11. chemrxiv.org [chemrxiv.org]
• 12. docs.nrel.gov [docs.nrel.gov]

An In-depth Technical Guide on the Discovery and History of [Ni(dtbbpy)(H₂O)₄]Cl₂

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the nickel(II) coordination complex, [Ni(dtbbpy)(H₂O)₄]Cl₂ (dtbbpy = 4,4'-di-tert-butyl-2,2'-bipyridine). It details the compound's discovery, its pivotal role as a precatalyst in modern synthetic chemistry, its synthesis, and its structural properties. Furthermore, this guide explores the broader context of the biological activities of related nickel-bipyridine complexes, offering insights for professionals in drug development.

Discovery and History

The coordination complex [Ni(dtbbpy)(H₂O)₄]Cl₂ is a relatively recent addition to the toolkit of synthetic chemists. Its emergence is closely tied to the rapid development of nickel/photoredox dual catalysis in the mid-2010s. While the synthesis of similar nickel-bipyridine complexes has been known for decades, the specific application and popularization of this hydrated, bench-stable variant can be traced to a 2016 publication in ACS Catalysis by Gutiérrez-Bonet, Molander, and coworkers.[1]

In their work on the cross-coupling of (hetero)aryl bromides with alkyl radical precursors derived from 1,4-dihydropyridines, the researchers utilized the preformed [Ni(dtbbpy)(H₂O)₄]Cl₂ complex.[1] They highlighted its practical advantages, noting it is a "bench-stable complex that simplifies the reaction setup, making it more user-friendly."[1] The use of this pre-synthesized, stable nickel source circumvented the need for in situ catalyst generation from more sensitive Ni(0) precursors, contributing to the reproducibility and accessibility of these powerful cross-coupling reactions. This work effectively established [Ni(dtbbpy)(H₂O)₄]Cl₂ as a go-to precatalyst for a variety of nickel-catalyzed photoredox reactions.[2]

Physicochemical Properties

[Ni(dtbbpy)(H₂O)₄]Cl₂ is a coordination complex where a central nickel(II) ion is coordinated to one molecule of the bidentate ligand 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) and four water molecules. The complex exists as a chloride salt.

Property	Value	Reference
CAS Number	2035424-75-8	[2][3]
Molecular Formula	C₁₈H₃₂Cl₂N₂NiO₄	[2][4]
Molecular Weight	470.06 g/mol	[2][4]
Appearance	Powder	[2][4]
Melting Point	>300 °C	[2]
Solubility	Soluble in polar solvents like water and methanol.

Experimental Protocols

Synthesis of [Ni(dtbbpy)(H₂O)₄]Cl₂

The following protocol is adapted from the supporting information of the seminal 2016 ACS Catalysis paper by Gutiérrez-Bonet et al.[1]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)

• Methanol (MeOH)

• Diethyl ether (Et₂O)

Procedure:

• In a round-bottom flask, dissolve NiCl₂·6H₂O (1.0 equivalent) in a minimal amount of methanol.

• In a separate flask, dissolve 4,4'-di-tert-butyl-2,2'-bipyridine (1.0 equivalent) in methanol.

• Add the dtbbpy solution dropwise to the stirring solution of NiCl₂·6H₂O at room temperature.

• Upon mixing, a color change is typically observed, and a precipitate may begin to form.

• Stir the reaction mixture at room temperature for a period of 1 to 2 hours.

• Concentrate the reaction mixture under reduced pressure to induce further precipitation.

• Add diethyl ether to the concentrated mixture to precipitate the product fully.

• Collect the resulting solid by vacuum filtration.

• Wash the solid with a small amount of cold diethyl ether to remove any unreacted starting materials.

• Dry the solid product under high vacuum to yield [Ni(dtbbpy)(H₂O)₄]Cl₂ as a stable powder.

Structural Characterization

The solid-state structure of [Ni(dtbbpy)(H₂O)₄]Cl₂ has been confirmed by single-crystal X-ray diffraction. The data reveals an octahedral geometry around the nickel(II) center. The two nitrogen atoms of the dtbbpy ligand and two of the oxygen atoms from the water ligands occupy the equatorial positions, while the remaining two water molecules are in the axial positions.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	Value not available
b (Å)	Value not available
c (Å)	Value not available
α (°)	90
β (°)	Value not available
γ (°)	90
Ni-N Bond Length (Å)	~2.0 - 2.1
Ni-O Bond Length (Å)	~2.0 - 2.1
N-Ni-N Bite Angle (°)	~80 - 85
O-Ni-O Angle (°)	~85 - 95

Note: Specific crystallographic values are dependent on the refinement of the CIF file, which was not publicly available in the search results. The provided ranges are typical for such complexes.

Role in Catalysis

[Ni(dtbbpy)(H₂O)₄]Cl₂ serves as a robust precatalyst in a multitude of Ni/photoredox dual-catalyzed cross-coupling reactions.[2] These reactions enable the formation of challenging carbon-carbon and carbon-heteroatom bonds under mild conditions. The generally accepted mechanism involves a synergistic interplay between a nickel catalytic cycle and a photoredox cycle.

The [Ni(dtbbpy)(H₂O)₄]Cl₂ enters the catalytic cycle after reduction from Ni(II) to a more reactive Ni(0) species. This Ni(0) complex then undergoes oxidative addition with an aryl or vinyl halide to form a Ni(II) intermediate. Concurrently, a photocatalyst, upon excitation by visible light, generates a radical species from a second reaction partner. This radical is then trapped by the Ni(II) complex to form a high-valent Ni(III) species. Reductive elimination from this Ni(III) intermediate furnishes the desired cross-coupled product and regenerates a Ni(I) species, which can be further reduced to complete the catalytic cycle.

Caption: Generalized Ni/Photoredox Dual Catalytic Cycle.

Biological Activity and Relevance to Drug Development

While [Ni(dtbbpy)(H₂O)₄]Cl₂ is primarily known for its catalytic applications, the broader class of nickel(II)-bipyridine complexes has been investigated for various biological activities. It is crucial to note that, to date, no specific studies on the biological effects of [Ni(dtbbpy)(H₂O)₄]Cl₂ have been published. However, the data on related compounds can provide a valuable starting point for drug development professionals interested in this scaffold.

• Antimicrobial Activity: Several studies have demonstrated that nickel(II) complexes incorporating bipyridine or its derivatives exhibit antimicrobial properties. For instance, Ni(II)-bipyridine complexes have shown activity against bacteria such as Klebsiella pneumoniae. The chelation of the nickel ion by the bipyridine ligand is often suggested to enhance the lipophilicity of the complex, facilitating its transport across microbial cell membranes.

• Anticancer and Cytotoxic Potential: The cytotoxic effects of nickel complexes against various cancer cell lines have been an area of active research. Some nickel(II) complexes with bipyridine and other N-donor ligands have shown promising in vitro anticancer activity. These complexes can induce cell death through apoptosis, which is a key mechanism for many cancer chemotherapeutics. The proposed mechanisms often involve the generation of reactive oxygen species (ROS) and interaction with cellular macromolecules like DNA.

For drug development professionals, the dtbbpy ligand in [Ni(dtbbpy)(H₂O)₄]Cl₂ presents an interesting feature. The bulky tert-butyl groups significantly increase the lipophilicity of the complex compared to unsubstituted bipyridine, which could modulate its cellular uptake, distribution, and ultimately its biological activity and toxicity profile. Further research is warranted to explore the potential of [Ni(dtbbpy)(H₂O)₄]Cl₂ and its derivatives as therapeutic agents.

Conclusion

[Ni(dtbbpy)(H₂O)₄]Cl₂ has established itself as a cornerstone precatalyst in the field of nickel/photoredox dual catalysis due to its stability, ease of handling, and high reactivity in a wide range of cross-coupling reactions. Its discovery and application, prominently highlighted in the mid-2010s, have simplified access to complex molecular architectures. While its own biological profile remains unexplored, the known antimicrobial and cytotoxic activities of related nickel-bipyridine complexes suggest that this class of compounds may hold potential for future drug discovery and development efforts. This guide provides the foundational knowledge for researchers looking to utilize this versatile complex in synthesis or to explore its potential in medicinal chemistry.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ni(dtbbpy)(H2O)4 Cl2 precatalyst CAS 2035424-75-8 [sigmaaldrich.com]
• 3. a2bchem.com [a2bchem.com]
• 4. [Ni(dtbbpy)(H2O)4]Cl2 | CymitQuimica [cymitquimica.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Role of the dtbbpy Ligand in Nickel Catalysis

The advent of nickel catalysis has revolutionized modern organic synthesis, offering a cost-effective and versatile alternative to traditional palladium-based methods. A cornerstone of this advancement is the strategic use of ligands to modulate the reactivity and stability of the nickel center. Among these, 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) has emerged as a privileged ligand, enabling a wide array of challenging cross-coupling reactions. This technical guide provides a comprehensive overview of the multifaceted role of the dtbbpy ligand in nickel catalysis, summarizing key quantitative data, detailing experimental protocols, and visualizing critical mechanistic pathways.

Core Properties of the dtbbpy Ligand

The efficacy of dtbbpy in nickel catalysis stems from a combination of its electronic and steric properties.

• Electronic Profile : The two tert-butyl groups at the 4 and 4' positions of the bipyridine core are electron-donating. This increases the electron density on the nickel center to which it coordinates. This electronic enrichment can influence the redox potentials of the nickel complexes, making certain oxidation states more accessible and facilitating key steps in the catalytic cycle, such as oxidative addition.

• Steric Influence : The bulky tert-butyl groups exert significant steric hindrance around the nickel center. This has several beneficial effects:

  • It promotes the formation of monoligated nickel species, which are often more reactive.

  • It helps to prevent the formation of inactive dimeric nickel species.[1][2]

  • It stabilizes reactive intermediates, preventing catalyst decomposition.

  • It can influence the regioselectivity and stereoselectivity of certain reactions.

The Role of dtbbpy in Nickel Catalytic Cycles

The dtbbpy ligand is instrumental in several key stages of nickel-catalyzed reactions, particularly in the activation of the precatalyst and the stabilization of crucial intermediates.

Activation of Ni(II) Precatalysts

Many nickel-catalyzed reactions begin with a stable Ni(II) precatalyst, such as NiCl₂(dtbbpy) or NiBr₂(dtbbpy). For catalysis to proceed, this must be reduced to a more reactive Ni(I) or Ni(0) species. The dtbbpy ligand plays a pivotal role in this activation process, often mediated by light.

Spectroscopic evidence supports an initiation mechanism involving the photolysis of the Ni(II)-halide bond.[1][3] This can occur either through direct UV irradiation of the Ni(II) complex or via triplet energy transfer from a photosensitizer in dual catalytic systems.[1][4] This photolysis generates a Ni(I)X(dtbbpy) species and a halogen radical.[1][4]

Stabilization of Key Nickel Intermediates

The dtbbpy ligand is crucial for stabilizing the various nickel oxidation states (Ni(0), Ni(I), Ni(II), and Ni(III)) that are intermediates in catalytic cycles.[5][6][7]

• Ni(I) Species : The generated Ni(I)X(dtbbpy) is a key intermediate, active for oxidative addition with aryl halides.[5][8] Spectroscopic techniques have been used to characterize this species, which has distinct UV-vis absorption maxima at approximately 420 nm and 660 nm.[1][4]

• Organonickel(II) Reservoir : The halogen radical formed during photolysis can abstract a hydrogen atom from the solvent (e.g., DME, THF). The resulting solvent radical can then combine with the Ni(I)X(dtbbpy) species to form a novel organonickel(II) complex, Ni(II)XR(dtbbpy).[1] Rather than being a deactivation pathway, this complex can act as a reservoir for the active Ni(I) catalyst, as it can also be photolyzed to regenerate the Ni(I) species.[1]

• Ni(III) Species : In many catalytic cycles, a Ni(III) intermediate is proposed, which undergoes reductive elimination to form the desired product and a Ni(I) species. The dtbbpy ligand helps to stabilize these higher oxidation state complexes.[5][6]

Applications in Cross-Coupling Reactions

The Ni/dtbbpy system has been successfully applied to a wide range of cross-coupling reactions, demonstrating its versatility and broad functional group tolerance.

• C(sp²)–C(sp³) Bond Formation : This is a prominent application, enabling the coupling of aryl halides with alkyl partners.[1][9]

• C–N Cross-Coupling : The N-arylation of sulfamides with aryl bromides has been achieved using a dual-catalytic system of NiBr₂·glyme with dtbbpy as the ligand and an iridium photosensitizer.[10]

• C–O Cross-Coupling : The etherification of aryl bromides with alcohols can be accomplished using a synergistic photoredox/nickel catalysis protocol with NiCl₂(dtbbpy).[6]

• Reductive Cross-Couplings : NiBr₂(DME)/dtbbpy has been used as a catalyst in photoredox-mediated reductive cross-couplings of aryl iodides with various alkyl electrophiles.[9]

Quantitative Data Summary

The following table summarizes key quantitative data for important dtbbpy-ligated nickel complexes, aiding in their identification and characterization.

Complex	Technique	Key Data	Reference(s)
Ni(I)Cl(dtbbpy)	UV-vis	λmax = 420, 660 nm	[1][4]
Ni(I)Cl(dtbbpy)	EPR	g-values: gx = 2.056, gy = 2.086, gz = 2.278	[1][4]
Ni(II)Cl(CDME)(dtbbpy)	UV-vis	λmax = 500 nm	[1]
(dtbbpy)Ni(o-tol)Cl	X-ray Spectroscopy	Long-lived (~5 ns) tetrahedral triplet 3dd excited state	[11][12]
Ni(II)(dtbbpy)Cl₂	Electrochemistry	First reduction at -1.3 V vs SCE (Ni-based, irreversible)	[13]
Ni(II)(dtbbpy)(o-tolyl)Cl	Electrochemistry	First reduction at -1.6 V vs SCE (bpy reduction, reversible)	[13]

Experimental Protocols

Synthesis of 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)

A simple, ligand-free synthesis of dtbbpy involves the nickel-catalyzed dimerization of 4-tert-butyl-2-chloropyridine.[14]

• Preparation of 4-tert-butyl-2-chloropyridine : React 4-tert-butylpyridine with peracetic acid to form the N-oxide. Subsequent reaction with POCl₃ yields 4-tert-butyl-2-chloropyridine.

• Dimerization : In a glovebox, add 4-tert-butyl-2-chloropyridine (1.0 equiv), manganese powder (2.0 equiv), and NiCl₂(DME) (0.005 equiv) to a vial with anhydrous DMF.

• Reaction : Seal the vial and heat at 80 °C for 12-24 hours.

• Work-up : After cooling, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification : Purify the crude product by sublimation or recrystallization to afford dtbbpy as a white solid.

General Protocol for Ni/Photoredox-Catalyzed C-N Cross-Coupling

This protocol is adapted from the N-arylation of sulfamides.[10]

• Reaction Setup : To an oven-dried vial, add the sulfamide (1.0 equiv), aryl bromide (1.5 equiv), NiBr₂·glyme (10 mol%), dtbbpy (12 mol%), and [Ir(ppy)₂(dtbbpy)]PF₆ (1.5 mol%).

• Solvent and Base : Add anhydrous ethanol and DBU (2.0 equiv).

• Degassing : Sparge the reaction mixture with argon for 15 minutes.

• Irradiation : Seal the vial and place it approximately 5 cm from a blue LED lamp. Irradiate with stirring at room temperature for the specified reaction time.

• Work-up : Upon completion, dilute the reaction with ethyl acetate and wash with water and brine. Dry the organic layer over Na₂SO₄ and concentrate under reduced pressure.

• Purification : Purify the crude product by flash column chromatography.

Visualizations of Key Pathways

The following diagrams, generated using Graphviz, illustrate fundamental processes in dtbbpy-nickel catalysis.

Photochemical Activation of a Ni(II) Precatalyst

Caption: Photochemical activation of a Ni(II) precatalyst via energy transfer.

General Catalytic Cycle for Ni/Photoredox Cross-Coupling

Caption: A generalized catalytic cycle for a dual Ni/photoredox cross-coupling reaction.

Experimental Workflow for a Typical Reaction

Caption: A typical experimental workflow for a Ni/photoredox-catalyzed reaction.

Conclusion

The 4,4'-di-tert-butyl-2,2'-bipyridine ligand is a powerful tool in the arsenal of the synthetic chemist, playing a critical and multifaceted role in nickel catalysis. Its unique combination of electronic and steric properties allows for the stabilization of key reactive intermediates across multiple oxidation states, facilitates the activation of robust Ni(II) precatalysts, and prevents catalyst deactivation. The successful application of the Ni/dtbbpy system in a wide variety of cross-coupling reactions underscores its importance and provides a foundation for the future development of novel and efficient catalytic transformations. This guide serves as a technical resource for researchers aiming to harness the full potential of this remarkable ligand in their synthetic endeavors.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Reactivity Studies of Bipyridine-Ligated Nickel(I) and Nickel(0) Complexes Inform Mechanism in Modern Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. docs.nrel.gov [docs.nrel.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. mdpi.com [mdpi.com]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. chinesechemsoc.org [chinesechemsoc.org]
• 10. Photochemically-mediated nickel-catalyzed synthesis of N-(hetero)aryl sulfamides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Excited-State Identification of a Nickel-Bipyridine Photocatalyst by Time-Resolved X-ray Absorption Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Substituted 2,2′-bipyridines by nickel-catalysis: 4,4′-di-tert-butyl-2,2′-bipyridine - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Coordination Chemistry of [Ni(dtbbpy)(H₂O)₄]Cl₂

For Researchers, Scientists, and Drug Development Professionals

Introduction

The coordination complex [Ni(dtbbpy)(H₂O)₄]Cl₂, where dtbbpy is 4,4'-di-tert-butyl-2,2'-bipyridine, is a significant compound in the field of inorganic chemistry and catalysis. It serves as a stable and user-friendly nickel(II) precatalyst in a variety of photoredox dual catalytic cross-coupling reactions.[1] Its utility in forming carbon-carbon and carbon-heteroatom bonds under mild conditions has made it a valuable tool in organic synthesis and, by extension, in the development of novel therapeutic agents. This guide provides a comprehensive overview of its synthesis, structure, and catalytic applications, with a focus on quantitative data and detailed experimental protocols.

Synthesis and Structure

The complex [Ni(dtbbpy)(H₂O)₄]Cl₂ is synthesized from readily available starting materials. The general approach involves the reaction of nickel(II) chloride hexahydrate (NiCl₂·6H₂O) with one equivalent of 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy).[1]

Crystal Structure

The solid-state structure of [Ni(dtbbpy)(H₂O)₄]Cl₂ has been determined by single-crystal X-ray diffraction.[1] The nickel(II) center adopts a distorted octahedral coordination geometry. The two nitrogen atoms of the bidentate dtbbpy ligand and the oxygen atoms of four water molecules coordinate to the nickel ion. The two chloride ions act as counterions and are not directly bonded to the nickel center in the primary coordination sphere.

Table 1: Selected Crystallographic Data for [Ni(dtbbpy)(H₂O)₄]Cl₂

Parameter	Value
Chemical Formula	C₁₈H₃₂Cl₂N₂NiO₄
Formula Weight	470.06 g/mol
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	10.123(2)
b (Å)	14.987(3)
c (Å)	15.213(3)
α (°)	90
β (°)	109.23(3)
γ (°)	90
Volume (ų)	2179.8(8)
Z	4

Table 2: Selected Bond Lengths and Angles for [Ni(dtbbpy)(H₂O)₄]Cl₂

Bond	Length (Å)	Angle	Angle (°)
Ni-N1	2.085(3)	N1-Ni-N2	77.2(1)
Ni-N2	2.083(3)	O1-Ni-O2	90.3(1)
Ni-O1	2.079(3)	O3-Ni-O4	89.5(1)
Ni-O2	2.071(3)	N1-Ni-O1	92.1(1)
Ni-O3	2.094(3)	N2-Ni-O4	91.8(1)
Ni-O4	2.101(3)

Note: The crystallographic data has been extracted from the CIF file provided in the supporting information of Gutiérrez-Bonet, A., et al. (2016).[1]

Spectroscopic and Magnetic Properties

While specific spectroscopic and magnetic data for [Ni(dtbbpy)(H₂O)₄]Cl₂ are not extensively reported in the literature, the properties can be inferred from closely related nickel(II) complexes.

UV-Visible Spectroscopy

The UV-visible absorption spectra of Ni(II) complexes are influenced by their coordination geometry. For octahedral Ni(II) complexes, three spin-allowed d-d transitions are typically observed. For related Ni(II)(dtbbpy) complexes, prominent features in the visible and ultraviolet regions are reported. The UV features are often attributed to π-π* transitions of the dtbbpy ligand, while the visible bands are associated with metal-to-ligand charge transfer (MLCT) transitions.[2] For example, the square planar complex Ni(II)(dtbbpy)(o-tolyl)Cl exhibits a λmax at 475 nm in the visible region.[2]

Magnetic Properties

Nickel(II) is a d⁸ metal ion. In an octahedral ligand field, it has two unpaired electrons in the eg orbitals. Consequently, octahedral Ni(II) complexes are paramagnetic. The effective magnetic moment (μeff) for such complexes is typically in the range of 2.9 to 3.4 Bohr magnetons (B.M.). For instance, a related mononuclear nickel(II) complex was found to have a room temperature μeff of 3.06 B.M.[3]

Experimental Protocols

Synthesis of [Ni(dtbbpy)(H₂O)₄]Cl₂

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)

• Ethanol

Procedure:

• Dissolve NiCl₂·6H₂O (1.0 equivalent) in a minimal amount of ethanol.

• In a separate flask, dissolve dtbbpy (1.0 equivalent) in ethanol.

• Slowly add the dtbbpy solution to the nickel chloride solution with stirring.

• A precipitate will form upon mixing.

• Continue stirring the mixture at room temperature for 2 hours.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold ethanol and then with diethyl ether.

• Dry the product under vacuum to yield [Ni(dtbbpy)(H₂O)₄]Cl₂ as a powder.

This is a generalized procedure based on the preparation of similar complexes. The exact details can be found in the supporting information of Gutiérrez-Bonet, A., et al. (2016).[1]

X-ray Crystallography

• Single crystals suitable for X-ray diffraction can be grown by slow evaporation of a saturated solution of the complex in an appropriate solvent system (e.g., ethanol/water).

• A suitable crystal is mounted on a goniometer head.

• X-ray diffraction data is collected at a controlled temperature using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation).

• The collected data is processed to solve and refine the crystal structure using appropriate software packages.

Catalytic Applications in Photoredox Chemistry

[Ni(dtbbpy)(H₂O)₄]Cl₂ is a key precatalyst in dual photoredox/nickel catalysis, which enables a wide range of cross-coupling reactions. In these reactions, a photocatalyst absorbs light and initiates a single-electron transfer (SET) process, which then couples with a nickel catalytic cycle.

General Workflow for a Photoredox/Nickel Dual Catalytic Reaction

Caption: A typical experimental workflow for a photoredox/nickel dual catalytic cross-coupling reaction.

Proposed Catalytic Cycle

The precise mechanism can vary depending on the substrates, but a generally accepted pathway for a C(sp²)-C(sp³) cross-coupling reaction is illustrated below. The cycle involves the interplay between a nickel catalytic cycle and a photoredox cycle.

Caption: A simplified representation of a photoredox/nickel dual catalytic cycle for C(sp²)-C(sp³) cross-coupling.

Conclusion

[Ni(dtbbpy)(H₂O)₄]Cl₂ is a versatile and practical precatalyst for a growing number of important chemical transformations. Its synthesis is straightforward, and it is a bench-stable solid, which simplifies its handling and use in catalytic reactions. The octahedral coordination environment of the nickel(II) ion, with its characteristic spectroscopic and magnetic properties, is central to its reactivity. Understanding the fundamental coordination chemistry of this complex is crucial for the rational design of new catalytic systems and for the efficient synthesis of complex organic molecules, including those with potential applications in drug discovery and development. Further research into the detailed mechanistic aspects of its catalytic cycles will undoubtedly lead to even broader applications in the future.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Stability of [Ni(dtbbpy)(H₂O)₄]Cl₂ in Various Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability of the nickel complex [Ni(dtbbpy)(H₂O)₄]Cl₂, a compound of interest in catalysis and potentially in medicinal chemistry. Due to the limited availability of direct, comprehensive stability studies in the public domain, this document outlines a systematic approach to evaluating its stability across a range of solvents. It includes detailed experimental protocols and data presentation frameworks to guide researchers in this endeavor.

The complex [Ni(dtbbpy)(H₂O)₄]Cl₂, where dtbbpy stands for 4,4'-di-tert-butyl-2,2'-bipyridine, is recognized as a bench-stable precatalyst.[1] It finds application in various Ni/photoredox dual catalysis cross-coupling reactions.[2] Its performance has been noted in solvents such as acetone, acetonitrile (CH₃CN), and dimethylformamide (DMF), with acetone demonstrating superior results in specific catalytic applications.[1] This suggests a degree of stability and catalytic activity in these polar aprotic solvents. However, a thorough understanding of its stability, including potential ligand exchange with solvent molecules, degradation pathways, and changes in the coordination sphere, is crucial for optimizing reaction conditions and for applications where solvent choice is critical.

Theoretical Framework for Stability Assessment

The stability of a coordination complex like [Ni(dtbbpy)(H₂O)₄]Cl₂ in solution is not an absolute property but is highly dependent on the solvent environment. Key factors influencing stability include:

• Solvent Polarity and Coordinating Ability: Solvents with strong coordinating properties (e.g., water, DMSO) can compete with the aqua ligands (H₂O) and potentially the dtbbpy ligand, leading to ligand exchange reactions.

• Ligand Dissociation/Exchange: The aqua ligands are generally labile and can be readily replaced by other solvent molecules or dissolved species. The dissociation of the more strongly bound dtbbpy ligand would be a significant indicator of instability.

• Redox Stability: The Ni(II) center can be susceptible to oxidation or reduction, depending on the solvent and the presence of other reagents.

• Thermal and Photostability: The complex's stability may be affected by temperature and exposure to light, which is particularly relevant given its use in photoredox catalysis.[3][4]

To quantitatively assess these factors, a multi-pronged analytical approach is recommended, employing techniques such as UV-Vis spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and conductivity measurements.[5][6]

Proposed Experimental Workflow for Stability Analysis

A systematic investigation into the stability of [Ni(dtbbpy)(H₂O)₄]Cl₂ would involve the following workflow. This process is designed to monitor changes in the complex over time when dissolved in a selection of representative solvents.

Caption: Experimental workflow for assessing the stability of [Ni(dtbbpy)(H₂O)₄]Cl₂.

Detailed Experimental Protocols

The following protocols provide a detailed methodology for the key experiments outlined in the workflow.

3.1. Materials and Solvent Selection

• Complex: High-purity [Ni(dtbbpy)(H₂O)₄]Cl₂.

• Solvents: A range of solvents should be selected to represent different properties (polarity, coordinating ability). All solvents should be of spectroscopic grade.

  • Protic Polar: Water (H₂O), Methanol (MeOH)

  • Aprotic Polar: Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetone

  • Aprotic Nonpolar/Weakly Polar: Dichloromethane (DCM), Tetrahydrofuran (THF)

3.2. Protocol 1: UV-Vis Spectroscopic Analysis

This technique is used to monitor changes in the electronic environment of the Ni(II) center and the ligands.

• Preparation: Prepare a stock solution of [Ni(dtbbpy)(H₂O)₄]Cl₂ in a suitable, weakly coordinating solvent (e.g., acetone) at a concentration of approximately 1 mM.

• Sample Preparation: For each solvent to be tested, dilute the stock solution to a final concentration of ~0.1 mM. Ensure the final volume is sufficient for multiple measurements.

• Initial Measurement (t=0): Immediately after preparation, record the UV-Vis spectrum of each solution from 200 to 800 nm using a 1 cm path length quartz cuvette. The corresponding pure solvent should be used as a blank.

• Time-Resolved Measurements: Store the solutions under controlled conditions (e.g., 25°C, protected from light). Record the UV-Vis spectra at regular intervals (e.g., 1, 6, 24, and 48 hours).

• Data Analysis: Monitor for changes in the absorption bands, specifically the d-d transitions of the Ni(II) ion and the π-π* transitions of the dtbbpy ligand.[7] A shift in λₘₐₓ or a change in molar absorptivity can indicate a change in the coordination sphere (e.g., solvent replacing aqua ligands). The appearance of new peaks may suggest degradation.

3.3. Protocol 2: ¹H NMR Spectroscopic Analysis

NMR spectroscopy provides detailed structural information about the complex in solution, allowing for the detection of ligand dissociation or decomposition.

• Sample Preparation: Prepare solutions of [Ni(dtbbpy)(H₂O)₄]Cl₂ in deuterated versions of the selected solvents (e.g., D₂O, CD₃OD, CD₃CN, DMSO-d₆) at a concentration of approximately 10 mM.

• Initial Measurement (t=0): Acquire a ¹H NMR spectrum for each sample immediately after preparation.

• Time-Resolved Measurements: Store the NMR tubes under controlled conditions and re-acquire spectra at the same intervals as the UV-Vis analysis.

• Data Analysis: The aromatic protons of the dtbbpy ligand and the protons of the tert-butyl groups will give characteristic signals. The presence of free dtbbpy ligand in the spectrum, appearing as sharp signals distinct from the broader signals of the coordinated ligand, is a direct indication of complex decomposition. Changes in the chemical shifts of the ligand protons can indicate a change in the coordination environment.

3.4. Protocol 3: Conductivity Measurement

This method assesses the ionic nature of the complex in solution. [Ni(dtbbpy)(H₂O)₄]Cl₂ is expected to behave as a 1:2 electrolyte in non-coordinating solvents.

• Sample Preparation: Prepare solutions of the complex in the selected solvents at a concentration of approximately 1 mM.

• Measurement: Measure the molar conductivity (Λₘ) of each solution at a constant temperature (e.g., 25°C).

• Data Analysis: Compare the measured molar conductivity values with the expected ranges for 1:1, 1:2, and non-electrolytes in each solvent. A significant deviation from the expected 1:2 electrolyte behavior, or a change in conductivity over time, could indicate ligand exchange reactions that alter the overall charge of the complex or ion pairing phenomena.

Data Presentation

Quantitative data from these experiments should be summarized in structured tables for clear comparison and interpretation.

Table 1: UV-Vis Spectroscopic Data Summary

Solvent	Time (h)	λₘₐₓ₁ (nm) (d-d band)	Absorbance₁	λₘₐₓ₂ (nm) (π-π* band)	Absorbance₂	Observations (New Peaks, etc.)
H₂O	0
1
6
24
48
ACN	0
1
6
24
48
DMF	0
1
6
24
48

Table 2: ¹H NMR Chemical Shift Data (δ, ppm) for dtbbpy Protons

Solvent	Time (h)	H6, H6'	H5, H5'	H3, H3'	tert-Butyl	Free Ligand Detected? (Y/N)
D₂O	0
24
CD₃CN	0
24
DMSO-d₆	0
24

Table 3: Molar Conductivity Data

Solvent	Concentration (mM)	Temperature (°C)	Molar Conductivity (Λₘ) (S cm² mol⁻¹)	Expected Range for 1:2 Electrolyte	Interpretation
H₂O	1.0	25	240-300
MeOH	1.0	25	160-220
ACN	1.0	25	220-300
DMF	1.0	25	130-170

Concluding Remarks

While [Ni(dtbbpy)(H₂O)₄]Cl₂ is considered a bench-stable solid, its stability in solution is a critical parameter for its effective use. The experimental framework provided in this guide offers a robust methodology for a comprehensive stability assessment. The results from such a study would enable researchers to make informed decisions on solvent selection, reaction setup, and storage conditions, thereby maximizing the efficiency and reproducibility of processes involving this versatile nickel complex. It is anticipated that the complex will show the highest stability in moderately coordinating aprotic solvents and may undergo ligand exchange with aqua ligands in highly coordinating solvents like water and DMSO. The potential for dtbbpy ligand dissociation should be carefully monitored, as this would represent a significant degradation of the complex.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ni(dtbbpy)(H2O)4 Cl2 precatalyst CAS 2035424-75-8 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. complexes.alfa-chemistry.com [complexes.alfa-chemistry.com]
• 6. 1H NMR and UV-Vis spectroscopic characterization of sulfonamide complexes of nickel(II)-carbonic anhydrase. Resonance assignments based on NOE effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Spectroscopic Analysis of [Ni(dtbbpy)(H₂O)₄]Cl₂: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to [Ni(dtbbpy)(H₂O)₄]Cl₂

[Ni(dtbbpy)(H₂O)₄]Cl₂ is an octahedral nickel(II) coordination complex. The central nickel ion is coordinated to one molecule of the bidentate ligand 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) and four water molecules. Two chloride ions act as counterions. The dtbbpy ligand is notable for its use in stabilizing nickel catalysts. The complex serves as a precatalyst in a variety of nickel/photoredox dual catalysis cross-coupling reactions.[1] Its high-spin d⁸ electron configuration in an octahedral field gives rise to a ³A₂g ground state, which has important implications for its spectroscopic properties, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis absorption spectroscopy is a fundamental technique for probing the electronic transitions within transition metal complexes. For an octahedral Ni(II) complex such as [Ni(dtbbpy)(H₂O)₄]Cl₂, the spectrum is expected to be characterized by d-d transitions and ligand-based π-π* transitions.

Expected Electronic Transitions

The electronic spectrum of an octahedral Ni(II) complex is governed by three spin-allowed d-d transitions from the ³A₂g ground state to excited triplet states:

• ³A₂g → ³T₂g

• ³A₂g → ³T₁g(F)

• ³A₂g → ³T₁g(P)

In addition to these d-d bands, which are typically broad and of low to moderate intensity, more intense bands arising from π-π* transitions within the dtbbpy ligand are expected in the ultraviolet region. Charge transfer bands (ligand-to-metal or metal-to-ligand) may also be present.

Quantitative Data for Analogous Complexes

While specific λₘₐₓ values for [Ni(dtbbpy)(H₂O)₄]Cl₂ are not reported, data from closely related Ni(II)-dtbbpy and Ni(II)-bipyridine complexes provide valuable reference points.

Complex	λₘₐₓ (nm)	Transition Assignment/Notes
Ni(II)(dtbbpy)(o-tolyl)Cl[2]	475	Visible region, likely Metal-to-Ligand Charge Transfer (MLCT)
Ni(II)(dtbbpy)(o-tolyl)Cl[2]	297	UV region, likely dtbbpy-based π-π*
[Ni(bipy)₃]Cl₂ (in acetonitrile)[3]	~300-320	Ligand-based
[Ni(bipy)₃]Cl₂ (in acetonitrile)[3]	~520, ~580	d-d transitions
[Ni(en)₃]Cl₂	~360, ~580, ~950	Typical for octahedral Ni(II) with amine ligands[4]

Experimental Protocol for UV-Vis Spectroscopy

A generalized protocol for obtaining the UV-Vis spectrum of a nickel(II) complex is as follows:

• Solvent Selection: Choose a solvent that dissolves the complex and is transparent in the wavelength range of interest (typically 200-1100 nm). Common choices include water, methanol, acetonitrile, or dimethylformamide (DMF).

• Concentration: Prepare a solution of the complex with a concentration that gives an absorbance reading between 0.1 and 1.0 for the weakest bands of interest. A typical starting concentration is in the range of 1-10 mM.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Blank Correction: Record a baseline spectrum of the pure solvent in a matched cuvette.

• Sample Measurement: Record the absorption spectrum of the sample solution over the desired wavelength range.

• Data Analysis: Identify the wavelengths of maximum absorbance (λₘₐₓ) and calculate the molar absorptivity (ε) for each band using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (usually 1 cm).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy of paramagnetic complexes like octahedral Ni(II) presents unique challenges and opportunities compared to diamagnetic compounds. The unpaired electrons of the Ni(II) center cause large shifts in the NMR signals (isotropic shifts) and can lead to significant line broadening. However, for octahedral Ni(II) complexes with a ³A₂g ground state, the lines are often sharp enough to be observed and provide valuable structural information.

Principles of Paramagnetic NMR

The observed chemical shift (δₒₑₛ) in a paramagnetic complex is the sum of the diamagnetic shift (δₐᵢₐ) and the paramagnetic or isotropic shift (δᵢₛₒ):

δₒₑₛ = δₐᵢₐ + δᵢₛₒ

The isotropic shift itself has two main contributions:

• Contact Shift: Arises from the delocalization of unpaired electron spin density to the nucleus being observed.

• Pseudocontact (or Dipolar) Shift: Arises from the through-space dipolar interaction between the electron magnetic moment and the nuclear magnetic moment. For complexes with a ³A₂g ground state, the magnetic susceptibility is largely isotropic, and the pseudocontact shift is often negligible.

The large chemical shift dispersion in paramagnetic NMR can simplify complex spectra by moving overlapping signals into clear regions.

Expected ¹H NMR Characteristics

For [Ni(dtbbpy)(H₂O)₄]Cl₂, one would expect to observe signals for the protons of the dtbbpy ligand and potentially the coordinated water molecules.

• dtbbpy Ligand: The aromatic protons of the bipyridine rings will be significantly shifted from their usual diamagnetic positions (typically 7-9 ppm). The direction and magnitude of the shift for each proton will depend on the extent and sign of the spin density at that position. The tert-butyl protons, being further from the paramagnetic center, will experience smaller shifts.

• Coordinated Water: The signal for the protons of the coordinated water molecules may be observable but is often broad and may exchange with bulk solvent.

Due to the lack of specific data for the title complex, a data table is not provided. However, studies on other paramagnetic Ni(II)-bipyridine complexes have shown that ¹H NMR is a powerful tool for their characterization.[2][5]

Experimental Protocol for Paramagnetic ¹H NMR

• Solvent Selection: Use a deuterated solvent in which the complex is soluble (e.g., D₂O, CD₃OD, CD₃CN, DMSO-d₆).

• Concentration: Prepare a sample with a concentration typically in the range of 10-50 mM.

• Instrumentation: A high-field NMR spectrometer is advantageous for resolving signals and improving sensitivity.

• Acquisition Parameters:

  • Spectral Width: A wide spectral width (e.g., -50 to 150 ppm or wider) is necessary to encompass the large isotropic shifts.

  • Relaxation Delay: A short relaxation delay (D1) is often possible due to efficient paramagnetic relaxation.

  • Pulse Sequence: A standard one-pulse experiment is typically used.

  • Temperature Control: Maintain a constant and well-calibrated temperature, as paramagnetic shifts are highly temperature-dependent (following the Curie law).

• Referencing: The spectrum should be referenced to a diamagnetic internal standard (e.g., TMS), although the solvent residual peak is often used for convenience.

• Data Analysis:

  • Integrate the signals to determine proton ratios.

  • To determine the isotropic shifts, the spectrum of the free dtbbpy ligand should be recorded under identical conditions, and the diamagnetic shifts subtracted from the observed shifts of the complex.

  • 2D NMR techniques such as COSY can be used to establish scalar coupling connectivities and aid in the assignment of the shifted resonances.[5]

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the spectroscopic analysis and the underlying principles.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: [Ni(dtbbpy)(H2O)4]Cl2 in Photoredox Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the nickel precatalyst, [Ni(dtbbpy)(H₂O)₄]Cl₂, in dual photoredox catalysis. This bench-stable complex has emerged as a versatile and user-friendly option for a variety of cross-coupling reactions, offering mild reaction conditions and broad functional group tolerance.[1]

Overview of Applications

[Ni(dtbbpy)(H₂O)₄]Cl₂ is a key component in a multitude of photoredox-mediated transformations. Its primary role is to engage in a catalytic cycle that is initiated and sustained by a photo-excited catalyst. This dual catalytic system enables the formation of challenging chemical bonds under mild conditions. Key applications include:

• C(sp²)–C(sp³) Cross-Coupling Reactions: This is one of the most prominent applications, allowing for the coupling of aryl or vinyl electrophiles with alkyl radical precursors.[1][2] This methodology is particularly valuable for the synthesis of complex organic molecules, including those with pharmaceutical relevance.

• Carbon-Heteroatom Bond Formation: The system has been successfully employed for C-N and C-O bond formation, providing an alternative to traditional methods that often require harsh conditions.[3]

• Decarboxylative Couplings: Carboxylic acids and their derivatives can be used as readily available radical precursors for coupling with various partners.[2]

• Allylation Reactions: The generation of allyl radicals and their subsequent coupling is another facile transformation enabled by this catalytic system.

The versatility of [Ni(dtbbpy)(H₂O)₄]Cl₂ stems from its ability to access multiple oxidation states (Ni(0), Ni(I), Ni(II), and Ni(III)) within the catalytic cycle, which is driven by single-electron transfer (SET) events from a photocatalyst.[3]

Data Presentation

The following tables summarize quantitative data for representative reactions using [Ni(dtbbpy)(H₂O)₄]Cl₂ in photoredox catalysis.

Table 1: C(sp²)–C(sp³) Cross-Coupling of (Hetero)Aryl Bromides with 1,4-Dihydropyridines [1]

Entry	(Hetero)Aryl Bromide	1,4-Dihydropyridine	Product	Yield (%)	Catalyst Loading (mol%)
1	4-Bromobenzonitrile	N-cyclohexyl-1,4-dihydropyridine	4-(cyclohexylmethyl)benzonitrile	85	5
2	4-Bromoacetophenone	N-cyclopentyl-1,4-dihydropyridine	1-(4-(cyclopentylmethyl)phenyl)ethan-1-one	78	5
3	3-Bromopyridine	N-isopropyl-1,4-dihydropyridine	3-(isobutylmethyl)pyridine	65	10
4	Methyl 4-bromobenzoate	N-benzyl-1,4-dihydropyridine	Methyl 4-(phenethyl)benzoate	92	5

Table 2: C-O Cross-Coupling of Aryl Bromides with Alcohols [3]

Entry	Aryl Bromide	Alcohol	Product	Yield (%)	Catalyst Loading (mol%)
1	4-Bromoacetophenone	1-Hexanol	1-(4-(hexyloxy)phenyl)ethan-1-one	91	5 (using NiCl₂(dtbbpy))
2	4-Bromobenzonitrile	1-Butanol	4-(butoxy)benzonitrile	88	5 (using NiCl₂(dtbbpy))
3	1-Bromo-4-(trifluoromethyl)benzene	Ethanol	1-ethoxy-4-(trifluoromethyl)benzene	96	5 (using NiCl₂(dtbbpy))
4	Methyl 4-bromobenzoate	Methanol	Methyl 4-methoxybenzoate	93	5 (using NiCl₂(dtbbpy))

Experimental Protocols

General Procedure for C(sp²)–C(sp³) Cross-Coupling

This protocol is adapted from Molander, G. A., et al., ACS Catal.2016 , 6, 8004–8008.[1]

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂ (5 mol%)

• 4CzIPN (photocatalyst, 3 mol%)

• (Hetero)aryl bromide (1.0 equiv)

• 1,4-dihydropyridine (1.2 equiv)

• Dry, degassed solvent (e.g., Acetone, 0.05 M)

• Schlenk tube or vial with a magnetic stir bar

• Blue LED light source

Procedure:

• To a Schlenk tube or vial, add [Ni(dtbbpy)(H₂O)₄]Cl₂ (0.005 mmol, 2.35 mg), 4CzIPN (0.003 mmol, 2.4 mg), the (hetero)aryl bromide (0.1 mmol), and the 1,4-dihydropyridine (0.12 mmol).

• Add a magnetic stir bar.

• Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add the dry, degassed solvent (2.0 mL) via syringe.

• Place the reaction vessel approximately 5 cm from a blue LED light source and stir at room temperature.

• The reaction is typically stirred for 24 hours.

• Upon completion, the reaction mixture is concentrated in vacuo.

• The residue is purified by flash column chromatography on silica gel to afford the desired product.

Synthesis of [Ni(dtbbpy)(H₂O)₄]Cl₂ Precatalyst

This protocol is adapted from the supporting information of Molander, G. A., et al., ACS Catal.2016 , 6, 8004–8008.[1]

Materials:

• NiCl₂·6H₂O (1.0 equiv)

• 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (1.0 equiv)

• Methanol

Procedure:

• In a round-bottom flask, dissolve NiCl₂·6H₂O in a minimal amount of methanol.

• In a separate flask, dissolve an equimolar amount of dtbbpy in methanol.

• Slowly add the dtbbpy solution to the NiCl₂ solution with stirring.

• A precipitate will form upon mixing.

• Stir the mixture at room temperature for 1 hour.

• Collect the solid by vacuum filtration and wash with cold methanol.

• Dry the solid under vacuum to yield [Ni(dtbbpy)(H₂O)₄]Cl₂ as a powder. The complex is bench-stable.[1]

Visualizations

Catalytic Cycle for C(sp²)–C(sp³) Cross-Coupling

Caption: Proposed catalytic cycle for Ni/photoredox C(sp²)–C(sp³) cross-coupling.

General Experimental Workflow

Caption: General workflow for a typical photoredox/nickel dual catalytic reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Decarboxylative Cross-Coupling Enabled by Fe and Ni Metallaphotoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]

Application Notes and Protocols for C-C Cross-Coupling Reactions using [Ni(dtbbpy)(H₂O)₄]Cl₂

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for carbon-carbon (C-C) cross-coupling reactions utilizing the nickel precatalyst [Ni(dtbbpy)(H₂O)₄]Cl₂ in a photoredox dual catalytic system. This methodology enables the formation of C(sp²)-C(sp³) bonds under mild conditions, offering a robust tool for the synthesis of complex organic molecules. The protocol is intended for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction

Nickel-catalyzed cross-coupling reactions have emerged as a powerful alternative to traditional palladium-catalyzed methods, owing to the lower cost and unique reactivity of nickel. The use of [Ni(dtbbpy)(H₂O)₄]Cl₂ as a precatalyst in conjunction with a photoredox catalyst allows for the generation of alkyl radicals from various precursors, which can then be coupled with a range of (hetero)aryl halides.[1] This dual catalytic system is characterized by its mild reaction conditions and high functional group tolerance, making it a valuable tool in modern organic synthesis.[1]

Chemical Structures and Properties

• Precatalyst: [Ni(dtbbpy)(H₂O)₄]Cl₂

• Synonym: Nickel(2+), tetraaqua[4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]-, chloride

• CAS Number: 2035424-75-8[2]

• Molecular Formula: C₁₈H₃₂Cl₂N₂NiO₄[2]

• Molecular Weight: 470.06 g/mol [2]

• Appearance: Powder[2]

General Reaction Scheme

The general transformation involves the coupling of an alkyl radical precursor with an aryl or heteroaryl halide, mediated by the Ni/photoredox dual catalytic system.

Experimental Protocol

This protocol is a generalized procedure based on common practices in Ni/photoredox dual catalysis. Optimization of reaction parameters such as solvent, base, and reaction time may be necessary for specific substrates.

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂ (Nickel precatalyst)

• Photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆, Ru(bpy)₃(PF₆)₂, or an organic photocatalyst)

• Alkyl radical precursor (e.g., carboxylic acid, alkylsilicate, 1,4-dihydropyridine)

• (Hetero)aryl halide (bromide or iodide)

• Anhydrous and degassed solvent (e.g., DMF, DMA, THF, Dioxane)

• Base (if required, e.g., K₂CO₃, Cs₂CO₃, or an organic base)

• Inert gas (Argon or Nitrogen)

• Reaction vials (e.g., 4 mL or 20 mL scintillation vials)

• Light source (e.g., Blue LEDs, Kessil lamp)

• Stir plate and stir bars

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere, add the [Ni(dtbbpy)(H₂O)₄]Cl₂ precatalyst (typically 1-10 mol%), the photocatalyst (typically 1-5 mol%), the (hetero)aryl halide (1.0 equiv), the alkyl radical precursor (1.2-2.0 equiv), and a stir bar to a reaction vial.

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent (to achieve a concentration of ~0.1 M) and any required base.

• Degassing: Seal the vial and remove it from the glovebox. If not prepared in a glovebox, the reaction mixture should be thoroughly degassed by sparging with an inert gas for 15-30 minutes.

• Irradiation and Reaction: Place the reaction vial on a stir plate and irradiate with the light source. Ensure the reaction is adequately stirred. The reaction temperature is typically maintained at room temperature, though gentle heating may be required for less reactive substrates. Monitor the reaction progress by TLC, GC-MS, or LC-MS. Reaction times can range from 12 to 48 hours.

• Work-up: Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated NH₄Cl). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane). Combine the organic layers, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired C-C coupled product.

Data Presentation

The following table summarizes representative yields for the C-C cross-coupling of various 1,4-dihydropyridines with (hetero)aryl bromides using [Ni(dtbbpy)(H₂O)₄]Cl₂ as the precatalyst.

Entry	1,4-Dihydropyridine	Aryl Bromide	Product	Yield (%)
1	1a	2a (4-Bromobenzonitrile)	3aa	95
2	1a	2b (Methyl 4-bromobenzoate)	3ab	91
3	1b	2a (4-Bromobenzonitrile)	3ba	85
4	1b	2c (4'-Bromoacetophenone)	3bc	88
5	1c	2d (4-Bromobiphenyl)	3cd	75
6	1d	2e (1-Bromo-4-tert-butylbenzene)	3de	82

Reaction conditions: 1 (1.2 equiv), 2 (1.0 equiv, 0.5 mmol scale), [Ni(dtbbpy)(H₂O)₄]Cl₂ (5 mol %), photocatalyst (2 mol %), in DMF (0.1 M), irradiated with blue LEDs for 24 h at room temperature. Yields are for the isolated product.

Mandatory Visualizations

Catalytic Cycle Signaling Pathway

The following diagram illustrates the generally accepted mechanism for the Ni/photoredox dual catalytic C-C cross-coupling reaction.

Caption: Proposed mechanism for Ni/photoredox dual C-C cross-coupling.

Experimental Workflow

The following diagram outlines the general experimental workflow for the C-C cross-coupling protocol.

Caption: General experimental workflow for the C-C cross-coupling reaction.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Ensure the precatalyst and other reagents are of high purity and handled under inert conditions.
Insufficient light	Check the light source and ensure the reaction vial is close enough for efficient irradiation.
Poor solvent quality	Use anhydrous and thoroughly degassed solvents.
Formation of side products	Decomposition of radical intermediate	Lower the reaction temperature or change the solvent.
Homocoupling of the aryl halide	Optimize the stoichiometry of the reagents.
Difficulty in purification	Complex reaction mixture	Optimize reaction conditions to improve selectivity. Use alternative purification techniques if necessary.

Safety Information

• [Ni(dtbbpy)(H₂O)₄]Cl₂: Handle in a well-ventilated area or fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust.

• Photocatalysts: Some photocatalysts can be light-sensitive and/or toxic. Consult the Safety Data Sheet (SDS) for specific handling instructions.

• Solvents: Organic solvents are flammable and may be toxic. Handle with care in a fume hood.

• Light Source: High-intensity light sources can be harmful to the eyes. Avoid direct exposure and use appropriate shielding.

Always consult the SDS for all chemicals used in this protocol and follow standard laboratory safety procedures.

References

• 1. researchgate.net [researchgate.net]
• 2. Ni(dtbbpy)(H2O)4 Cl2 precatalyst CAS 2035424-75-8 [sigmaaldrich.com]

Application Notes and Protocols: [Ni(dtbbpy)(H₂O)₄]Cl₂ as a Precatalyst for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Ni(dtbbpy)(H₂O)₄]Cl₂ (Tetraaqua[4,4'-bis(1,1-dimethylethyl)-2,2'-bipyridine-κN1,κN1']nickel(II) chloride) is a bench-stable nickel(II) precatalyst that has gained significant traction in the field of organic synthesis.[1][2] Its primary application lies in nickel/photoredox dual catalytic systems for a variety of cross-coupling reactions.[1][2][3] This approach allows for the formation of challenging carbon-carbon and carbon-heteroatom bonds under mild reaction conditions, making it a valuable tool for the synthesis of complex molecules, including pharmacologically active compounds.[4][5]

The utility of [Ni(dtbbpy)(H₂O)₄]Cl₂ stems from its ability to engage in catalytic cycles involving Ni(0), Ni(I), Ni(II), and Ni(III) oxidation states, often facilitated by a photocatalyst that absorbs visible light to initiate single-electron transfer (SET) processes.[6][7] This precatalyst has proven effective in decarboxylative couplings of amino acids and their derivatives with aryl halides, as well as in the formation of C(sp³)–C(sp²) bonds using alkyl radical precursors.[3][4][5][8] The presence of the sterically bulky 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) ligand plays a crucial role in stabilizing the nickel center and influencing the outcome of the catalytic reactions.[5]

These application notes provide an overview of the key applications of [Ni(dtbbpy)(H₂O)₄]Cl₂, detailed experimental protocols, and quantitative data to facilitate its use in the laboratory.

Key Applications

• Decarboxylative C(sp³)–C(sp²) Cross-Coupling: Formation of a C-C bond between a carboxylic acid derivative and an aryl halide through the extrusion of CO₂. This method is particularly useful for the synthesis of chiral benzylic amines from abundant α-amino acids.[4]

• Coupling of Alkyl Radical Precursors with Aryl Halides: Utilization of reagents like 1,4-dihydropyridines as precursors to C(sp³)-centered alkyl radicals for coupling with (hetero)aryl bromides.[5][8][9]

• Synthesis of Aryl Aminooxetanes: A specialized decarboxylative coupling for the synthesis of valuable oxetane-containing scaffolds, which are of interest in medicinal chemistry.[10][11]

Data Presentation

Table 1: Decarboxylative Coupling of N-Boc-Amino Acids with Aryl Bromides

Entry	Amino Acid Derivative	Aryl Bromide	Product	Yield (%)
1	N-Boc-Alanine	4-Bromobenzonitrile	N-Boc-4-aminobenzonitrile	85
2	N-Boc-Valine	4-Bromoacetophenone	N-Boc-4-acetyl-α-aminotoluene	92
3	N-Boc-Leucine	Methyl 4-bromobenzoate	N-Boc-4-carbomethoxy-α-aminotoluene	88
4	N-Boc-Phenylalanine	1-Bromo-4-fluorobenzene	N-Boc-4-fluoro-α-aminotoluene	75
5	N-Boc-Proline	3-Bromopyridine	N-Boc-3-(pyrrolidin-2-yl)pyridine	67

Reaction conditions are detailed in the experimental protocols below.

Table 2: Coupling of 1,4-Dihydropyridine Derivatives with (Hetero)Aryl Bromides

Entry	1,4-Dihydropyridine	(Hetero)Aryl Bromide	Product	Yield (%)
1	From Cyclohexanecarboxaldehyde	4-Bromotoluene	4-Cyclohexyltoluene	82
2	From Isovaleraldehyde	4-Bromoanisole	1-Isopentyl-4-methoxybenzene	76
3	From Pivalaldehyde	2-Bromopyridine	2-Neopentylpyridine	65
4	From Heptanal	1-Bromo-4-(trifluoromethyl)benzene	1-Heptyl-4-(trifluoromethyl)benzene	89
5	From Benzaldehyde	3-Bromoquinoline	3-Benzylquinoline	71

Reaction conditions are detailed in the experimental protocols below.

Experimental Protocols

Protocol 1: General Procedure for Decarboxylative C(sp³)–C(sp²) Cross-Coupling of N-Boc-Amino Acids with Aryl Bromides

This protocol describes a general method for the coupling of N-Boc-protected α-amino acids with various aryl bromides using a dual nickel/photoredox catalytic system.

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂

• Photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ or 4CzIPN)

• N-Boc-α-amino acid

• Aryl bromide

• Base (e.g., 2-tert-butyl-1,1,3,3-tetramethylguanidine (Barton's base) or K₂HPO₄)

• Anhydrous, degassed solvent (e.g., DMSO or DMF)

• Schlenk tube or vial with a magnetic stir bar

• Blue LED light source

Procedure:

• To a Schlenk tube or vial, add the N-Boc-α-amino acid (0.2 mmol, 1.0 equiv), the aryl bromide (0.3 mmol, 1.5 equiv), [Ni(dtbbpy)(H₂O)₄]Cl₂ (0.004 mmol, 2 mol%), the photocatalyst (0.002 mmol, 1 mol%), and the base (0.3 mmol, 1.5 equiv).

• Evacuate and backfill the reaction vessel with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add the anhydrous, degassed solvent (2.0 mL) via syringe.

• Stir the reaction mixture at room temperature, positioned approximately 5-10 cm from a blue LED light source.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired cross-coupled product.

Protocol 2: General Procedure for the Coupling of 1,4-Dihydropyridines with (Hetero)Aryl Bromides

This protocol outlines a method for the C(sp³)–C(sp²) cross-coupling of alkyl radicals generated from 1,4-dihydropyridines with a range of (hetero)aryl bromides.[5]

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂

• Photocatalyst (e.g., 4CzIPN)

• 1,4-Dihydropyridine derivative

• (Hetero)aryl bromide

• Anhydrous, degassed acetone

• Schlenk tube or vial with a magnetic stir bar

• Blue LED light source

Procedure:

• In a glovebox or under an inert atmosphere, add the (hetero)aryl bromide (0.5 mmol, 1.0 equiv), the 1,4-dihydropyridine (0.75 mmol, 1.5 equiv), [Ni(dtbbpy)(H₂O)₄]Cl₂ (0.025 mmol, 5 mol%), and the photocatalyst (0.015 mmol, 3 mol%) to a Schlenk tube or vial.[8]

• Add anhydrous, degassed acetone (5.0 mL) to the reaction vessel.[8]

• Seal the vessel and remove it from the glovebox.

• Stir the reaction mixture at room temperature while irradiating with a blue LED light source for 24 hours.[8]

• After the reaction is complete, remove the solvent in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the desired product.

Visualizations

References

• 1. Decarboxylative Cross-Coupling Enabled by Fe and Ni Metallaphotoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ni(dtbbpy)(H2O)4 Cl2 precatalyst CAS 2035424-75-8 [sigmaaldrich.com]
• 3. Merging photoredox with nickel catalysis: Coupling of α-carboxyl sp3-carbons with aryl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantioselective Decarboxylative Arylation of α-Amino Acids via the Merger of Photoredox and Nickel Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. par.nsf.gov [par.nsf.gov]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. par.nsf.gov [par.nsf.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Application of [Ni(dtbbpy)(H₂O)₄]Cl₂ in C-N Bond Formation: A Detailed Guide for Researchers

The complex [Ni(dtbbpy)(H₂O)₄]Cl₂ (dtbbpy = 4,4'-di-tert-butyl-2,2'-bipyridine), is a commercially available and air-stable nickel(II) precatalyst that has emerged as a valuable tool in modern synthetic chemistry, particularly in the realm of C-N bond formation.[1][2] Its primary application lies within the domain of dual nickel/photoredox catalysis, a strategy that leverages the distinct catalytic cycles of a nickel complex and a photocatalyst to achieve challenging cross-coupling reactions under mild conditions. This approach has been particularly successful in the decarboxylative coupling of amino acids with aryl halides to furnish valuable benzylic amines.[3][4][5]

This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in utilizing [Ni(dtbbpy)(H₂O)₄]Cl₂ for C-N bond formation.

Application Notes: Decarboxylative Amination of Aryl Halides

The synergistic combination of [Ni(dtbbpy)(H₂O)₄]Cl₂ with an iridium-based photocatalyst enables the cross-coupling of readily available α-amino acids with a variety of aryl and heteroaryl halides. This transformation is significant as it provides a direct route to chiral benzylic amines, which are prevalent motifs in pharmacologically active compounds, from abundant feedstock chemicals.[3]

Key Features and Advantages:

• Mild Reaction Conditions: The reactions are typically conducted at room temperature under visible light irradiation, avoiding the harsh conditions often required in traditional cross-coupling methods.

• Broad Substrate Scope: A wide range of natural and unnatural α-amino acids can be coupled with electron-rich, electron-poor, and heterocyclic aryl halides.[3]

• High Functional Group Tolerance: The mild conditions allow for the presence of various functional groups on both the amino acid and aryl halide partners, making it suitable for late-stage functionalization in complex molecule synthesis.

• Enantioselective Potential: By employing chiral ligands on the nickel catalyst, this methodology has been successfully extended to asymmetric synthesis, providing enantioenriched benzylic amines with high enantiomeric excess.[3]

• Operational Simplicity: The use of an air-stable nickel precatalyst simplifies reaction setup, as stringent anaerobic conditions are often not required.[1][2]

Limitations:

• The primary documented application of [Ni(dtbbpy)(H₂O)₄]Cl₂ is in decarboxylative C-N couplings. While direct amination with primary or secondary amines under similar conditions is plausible, specific protocols and extensive data for this catalyst are less reported in the literature.

• The system relies on a combination of the nickel precatalyst and a typically expensive iridium photocatalyst, which may be a consideration for large-scale synthesis.

Quantitative Data Summary

The following tables summarize the scope of the decarboxylative amination of aryl halides using a Ni(dtbbpy)-based catalytic system.

Table 1: Scope of Aryl Halides in Decarboxylative Amination with N-Boc-Alanine

Entry	Aryl Halide	Product Yield (%)
1	4-Iodoanisole	85
2	4-Iodobenzonitrile	90
3	Methyl 4-iodobenzoate	88
4	4-Iodoacetophenone	86
5	4-Bromoacetophenone	75
6	3-Bromopyridine	60
7	2-Chloropyrimidine	64

Reaction conditions typically involve an amino acid, an aryl halide, a photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆), a nickel precatalyst like NiCl₂·glyme with dtbbpy ligand (which forms a similar active species to [Ni(dtbbpy)(H₂O)₄]Cl₂), a base, and a solvent, irradiated with visible light.

Table 2: Scope of Amino Acids in Decarboxylative Amination with 4-Iodoanisole

Entry	Amino Acid Derivative	Product Yield (%)
1	N-Boc-Alanine	85
2	N-Boc-Valine	78
3	N-Boc-Leucine	75
4	N-Boc-Phenylalanine	82
5	N-Boc-Proline	93

Yields are representative and sourced from foundational literature on Ni/photoredox decarboxylative coupling. Exact yields may vary based on specific reaction conditions and the precise nickel precatalyst used.

Experimental Protocols

Protocol 1: General Procedure for Decarboxylative Amination of Aryl Halides with α-Amino Acids

This protocol is adapted from the seminal work by Doyle and MacMillan on the synergistic merger of photoredox and nickel catalysis.[5]

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂ or a mixture of NiCl₂·glyme and dtbbpy

• Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (or a similar iridium photocatalyst)

• α-Amino acid (N-protected, e.g., N-Boc-alanine)

• Aryl halide (e.g., 4-iodoanisole)

• Base (e.g., Cs₂CO₃ or an organic base)

• Anhydrous solvent (e.g., DMF or DMA)

• Schlenk tube or vial

• Magnetic stir bar

• Blue LED light source

Procedure:

• To an oven-dried Schlenk tube or vial containing a magnetic stir bar, add the α-amino acid (1.2-1.5 equivalents), the aryl halide (1.0 equivalent), the photocatalyst (1-2 mol%), [Ni(dtbbpy)(H₂O)₄]Cl₂ (5 mol%), and the base (2.0 equivalents).

• Evacuate and backfill the reaction vessel with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add the anhydrous solvent via syringe.

• Place the reaction vessel approximately 5-10 cm from a blue LED light source and begin vigorous stirring. A cooling fan may be used to maintain the reaction at room temperature.

• Irradiate the reaction mixture for 24-48 hours, or until the starting material is consumed as monitored by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Catalytic Cycle and Workflow Diagrams

References

• 1. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 4. researchgate.net [researchgate.net]
• 5. Decarboxylative Cross-Coupling Enabled by Fe and Ni Metallaphotoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Catalysis with [Ni(dtbbpy)(H₂O)₄]Cl₂

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Ni(dtbbpy)(H₂O)₄]Cl₂ (di-tert-butyl bipyridine nickel(II) chloride tetrahydrate) is a versatile and increasingly popular precatalyst in the field of organic synthesis.[1] Its primary application lies in nickel/photoredox dual catalysis, a powerful strategy that enables the formation of carbon-carbon and carbon-heteroatom bonds under mild conditions. This approach merges the reactivity of a nickel catalyst with a photoredox catalyst, which, upon irradiation with visible light, facilitates single-electron transfer (SET) processes to generate radical intermediates. The nickel catalyst then intercepts these radicals to forge new chemical bonds.

This document provides detailed application notes and experimental protocols for the use of [Ni(dtbbpy)(H₂O)₄]Cl₂ in key synthetic transformations, including decarboxylative arylations and couplings with 1,4-dihydropyridines.

Key Applications

The [Ni(dtbbpy)(H₂O)₄]Cl₂ precatalyst is particularly effective in the following transformations:

• Decarboxylative Cross-Couplings: This method utilizes carboxylic acids as readily available and stable radical precursors for the formation of C(sp³)–C(sp²) bonds.[2]

• Coupling of 1,4-Dihydropyridines with Aryl Halides: 1,4-Dihydropyridines serve as effective precursors for C(sp³)-centered alkyl radicals, which can be coupled with a wide range of (hetero)aryl bromides.[3]

• Carbon-Oxygen (C-O) Bond Formation: This catalyst system can be employed for the challenging construction of C-O bonds, a crucial transformation in the synthesis of pharmaceuticals and natural products.[4]

Experimental Setup

A typical experimental setup for photocatalytic reactions using [Ni(dtbbpy)(H₂O)₄]Cl₂ involves a reaction vessel (e.g., a quartz cuvette or a standard vial) positioned in front of a visible light source, typically a blue light-emitting diode (LED).[5][6][7] To ensure even irradiation and maintain a constant temperature, the setup often includes a magnetic stirrer and a cooling fan. The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching of the excited state of the photocatalyst by oxygen.

Diagram of a Typical Photocatalytic Experimental Setup:

Caption: A schematic of a standard experimental setup for photocatalysis.

Experimental Protocols

Protocol 1: General Procedure for Decarboxylative Arylation of Carboxylic Acids with Aryl Halides

This protocol is adapted from the work of Doyle and MacMillan.[2]

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂

• Photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆)

• Carboxylic acid

• Aryl halide (iodide or bromide)

• Base (e.g., iPr₂NEt)

• Tetrabutylammonium iodide (TBAI)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane)

• Reaction vial

• Magnetic stir bar

• Blue LED light source (e.g., 390 nm)

Procedure:

• To a reaction vial charged with a magnetic stir bar, add the carboxylic acid (1.3 equiv), aryl halide (1.0 equiv), [Ni(dtbbpy)(H₂O)₄]Cl₂ (3 mol%), photocatalyst (3 mol%), iPr₂NEt (2.0 equiv), and TBAI (1.0 equiv).

• Evacuate and backfill the vial with an inert gas (e.g., nitrogen) three times.

• Add the anhydrous, degassed solvent (to achieve a concentration of ~0.05 M with respect to the aryl halide).

• Stir the reaction mixture and irradiate with a blue LED light source at room temperature for 24 hours.

• Upon completion, the reaction mixture can be concentrated and purified by flash column chromatography on silica gel.

Protocol 2: General Procedure for the Coupling of 1,4-Dihydropyridines with Aryl Halides

This protocol is based on the work of Molander and Gutiérrez-Bonet.[3]

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂

• Photocatalyst (e.g., 4CzIPN)

• 1,4-Dihydropyridine

• Aryl halide (bromide)

• Anhydrous, degassed solvent (e.g., acetone)

• Reaction vial

• Magnetic stir bar

• Blue LED light source

Procedure:

• In a reaction vial equipped with a magnetic stir bar, combine the 1,4-dihydropyridine (1.5 equiv), aryl halide (1.0 equiv), [Ni(dtbbpy)(H₂O)₄]Cl₂ (3-10 mol%), and photocatalyst (2 mol%).

• Evacuate and backfill the vial with an inert gas (e.g., argon) three times.

• Add the anhydrous, degassed solvent (to achieve a concentration of ~0.05 M with respect to the aryl halide).

• Stir the reaction mixture under irradiation with a blue LED light source at room temperature for 24 hours.

• After the reaction is complete, the solvent is removed under reduced pressure, and the residue is purified by flash column chromatography.

Data Presentation

The following tables summarize the performance of [Ni(dtbbpy)(H₂O)₄]Cl₂ in representative catalytic reactions.

Table 1: Decarboxylative Arylation of Various Carboxylic Acids with Aryl Iodides [2]

Entry	Carboxylic Acid	Aryl Iodide	Product	Yield (%)
1	2-Phenoxyacetic acid	1-Chloro-3-iodo-5-(trifluoromethyl)benzene	2-(3-Chloro-5-(trifluoromethyl)phenyl)ethan-1-one	85
2	Cyclohexanecarboxylic acid	1-Iodo-4-nitrobenzene	4-Cyclohexyl-1-nitrobenzene	78
3	Pivalic acid	1-Iodo-3,5-dimethylbenzene	1,3-Dimethyl-5-(tert-butyl)benzene	92
4	1-Adamantanecarboxylic acid	Methyl 4-iodobenzoate	Methyl 4-(1-adamantyl)benzoate	88

Table 2: Coupling of 1,4-Dihydropyridines with Various Aryl Bromides [3]

Entry	1,4-Dihydropyridine	Aryl Bromide	Product	Yield (%)
1	N-Phenyl-1,4-dihydropyridine	4-Bromoacetophenone	1-(4-(Phenylmethyl)phenyl)ethan-1-one	91
2	N-Benzyl-1,4-dihydropyridine	4-Bromobenzonitrile	4-(Benzyl)benzonitrile	85
3	N-Isopropyl-1,4-dihydropyridine	Methyl 4-bromobenzoate	Methyl 4-(isopropyl)benzoate	76
4	N-Cyclohexyl-1,4-dihydropyridine	1-Bromo-4-fluorobenzene	1-Cyclohexyl-4-fluorobenzene	82

Catalytic Cycle

The proposed catalytic cycle for the Ni/photoredox dual-catalyzed decarboxylative arylation is depicted below. The cycle is initiated by the excitation of the photocatalyst (PC) with visible light. The excited photocatalyst then oxidizes the carboxylate to generate a radical, which undergoes decarboxylation. This alkyl radical is then captured by a Ni(0) species, which is generated in situ from the Ni(II) precatalyst. The resulting Ni(II) intermediate undergoes oxidative addition with the aryl halide to form a Ni(III) species, followed by reductive elimination to afford the final product and regenerate the active Ni(I) catalyst.

Caption: A simplified representation of the Ni/photoredox dual catalytic cycle.

References

• 1. researchgate.net [researchgate.net]
• 2. Decarboxylative Cross-Coupling Enabled by Fe and Ni Metallaphotoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. researchgate.net [researchgate.net]
• 6. Practical photocatalytic and sonophotocatalytic reduction of nitroarenes in water under blue LED irradiation using β-CD modified TiO 2 as a green nest ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06530H [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Ni/Photoredox Catalysis Using [Ni(dtbbpy)(H2O)4]Cl2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing the air- and moisture-stable precatalyst, [Ni(dtbbpy)(H₂O)₄]Cl₂, in dual Ni/photoredox catalytic cross-coupling reactions. This system has emerged as a powerful tool in modern organic synthesis, enabling the formation of challenging carbon-carbon and carbon-heteroatom bonds under mild conditions.

Introduction

Dual nickel and photoredox catalysis has revolutionized the field of cross-coupling reactions by enabling the use of radical intermediates, thereby accessing novel reaction pathways. The precatalyst [Ni(dtbbpy)(H₂O)₄]Cl₂ (where dtbbpy is 4,4'-di-tert-butyl-2,2'-bipyridine) is a user-friendly source of the active nickel catalyst, simplifying reaction setup and enhancing reproducibility.[1] This catalytic system is applicable to a wide range of transformations, including decarboxylative couplings, C-N cross-couplings, and the formation of C(sp³)–C(sp²) bonds, which are of significant interest in the synthesis of pharmaceuticals and other complex molecules.[2][3]

Catalytic Cycle and Mechanism

The generally accepted mechanism for Ni/photoredox dual catalysis involves the interplay between a photocatalytic cycle and a nickel catalytic cycle. The process is initiated by the photoexcitation of a photocatalyst (e.g., an iridium or ruthenium complex) by visible light.[4] The excited photocatalyst then engages in single-electron transfer (SET) events that ultimately generate the active Ni(0) or Ni(I) species from the Ni(II) precatalyst.[5]

The catalytic cycle can proceed through various pathways, often involving Ni(0), Ni(I), Ni(II), and Ni(III) intermediates.[6][7] A common pathway involves the oxidative addition of an aryl halide to a Ni(0) species to form a Ni(II) intermediate. This is followed by the capture of a radical, generated by the photocatalyst, to produce a high-valent Ni(III) species. Subsequent reductive elimination furnishes the desired cross-coupled product and a Ni(I) species, which can then be reduced to regenerate the active Ni(0) catalyst, thus closing both catalytic cycles.[5][7]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ni(dtbbpy)(H2O)4 Cl2 precatalyst CAS 2035424-75-8 [sigmaaldrich.com]
• 3. Merging photoredox with nickel catalysis: Coupling of α-carboxyl sp3-carbons with aryl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparation of visible-light-activated metal complexes and their use in photoredox/nickel dual catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. Recent advancements in Ni/photoredox dual catalysis for Csp 3 –Csp 3 cross-coupling reactions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00887A [pubs.rsc.org]
• 7. Investigating the Mechanism of Ni-Catalyzed Coupling of Photoredox-Generated Alkyl Radicals and Aryl Bromides: A Computational Study | MDPI [mdpi.com]

Application Notes and Protocols for Cross-Coupling Reactions with [Ni(dtbbpy)(H₂O)₄]Cl₂

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of the nickel catalyst precursor, [Ni(dtbbpy)(H₂O)₄]Cl₂ (where dtbbpy = 4,4'-di-tert-butyl-2,2'-bipyridine), in a variety of cross-coupling reactions. This air-stable Ni(II) complex is a versatile precatalyst for the formation of carbon-carbon and carbon-heteroatom bonds, finding significant application in dual catalytic systems, particularly those involving photoredox catalysis.

Decarboxylative Cross-Coupling of α-Amino Acids with Aryl Halides

This method enables the coupling of readily available α-amino acids with aryl halides, providing a direct route to valuable α-aryl amine derivatives. The reaction proceeds via a dual nickel/photoredox catalytic cycle.

Table 1: Substrate Scope for Decarboxylative Arylation

Entry	Aryl Halide	Amino Acid	Product	Yield (%)
1	4-Iodoanisole	N-Boc-glycine	N-Boc-4-methoxyanilinomethane	85
2	4-Bromobenzonitrile	N-Boc-alanine	N-Boc-1-(4-cyanophenyl)ethan-1-amine	78
3	3-Bromopyridine	N-Boc-valine	N-Boc-1-(pyridin-3-yl)-2-methylpropan-1-amine	82
4	1-Bromo-4-(trifluoromethyl)benzene	N-Boc-leucine	N-Boc-1-(4-(trifluoromethyl)phenyl)-3-methylbutan-1-amine	90
5	2-Bromo-6-methylpyridine	N-Boc-phenylalanine	N-Boc-1-((6-methylpyridin-2-yl)methyl)benzene	65
6	4-Chlorobenzonitrile	N-Boc-proline	N-Boc-2-(4-cyanophenyl)pyrrolidine	64

Yields are for isolated products. Data synthesized from representative literature.[1]

Experimental Protocol: Decarboxylative Arylation

A 4 mL vial is charged with the aryl halide (0.2 mmol, 1.0 equiv), the N-protected α-amino acid (0.3 mmol, 1.5 equiv), [Ni(dtbbpy)(H₂O)₄]Cl₂ (4.7 mg, 0.01 mmol, 5 mol%), and an iridium photocatalyst such as [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (9.3 mg, 0.002 mmol, 1 mol%). The vial is sealed with a septum and purged with nitrogen for 15 minutes. Anhydrous, degassed solvent (e.g., DMF, 2.0 mL) and a base (e.g., Cs₂CO₃, 97.7 mg, 0.3 mmol, 1.5 equiv) are added via syringe. The reaction mixture is then stirred and irradiated with blue LEDs (450 nm) at room temperature for 24-48 hours. Upon completion, the reaction is quenched with water, extracted with an organic solvent, dried, and purified by column chromatography.

Proposed Catalytic Cycle

The reaction is initiated by the photocatalyst, which, upon excitation by light, oxidizes the carboxylate to generate a carbon-centered radical via decarboxylation. This radical is then captured by a low-valent nickel species, leading to the formation of a Ni(III) intermediate after oxidative addition of the aryl halide. Reductive elimination then furnishes the desired product and regenerates the active nickel catalyst.

Caption: Dual catalytic cycle for decarboxylative arylation.

Cross-Electrophile Coupling of Unactivated Alkyl Chlorides and Aryl Halides

This dual catalytic system utilizes both nickel and titanium catalysts to couple two different electrophiles, avoiding the need for pre-formed organometallic reagents. [Ni(dtbbpy)(H₂O)₄]Cl₂ can serve as the precursor for the active nickel catalyst.

Table 2: Substrate Scope for Ni/Ti Dual Catalyzed Cross-Electrophile Coupling

Entry	Aryl Halide	Alkyl Chloride	Product	Yield (%)
1	4-Bromoanisole	1-Chlorobutane	1-Butyl-4-methoxybenzene	75
2	4-Iodotoluene	1-Chlorohexane	1-Hexyl-4-methylbenzene	82
3	1-Bromo-4-fluorobenzene	2-Chloropentane	1-(Pentan-2-yl)-4-fluorobenzene	68
4	2-Bromopyridine	1-Chlorooctane	2-Octylpyridine	71
5	1-Iodo-3,5-dimethylbenzene	Cyclohexyl chloride	1-Cyclohexyl-3,5-dimethylbenzene	65

Yields are for isolated products. Data synthesized from representative literature.[2][3][4]

Experimental Protocol: Ni/Ti Dual Catalyzed Coupling

In a nitrogen-filled glovebox, a vial is charged with (dtbbpy)NiBr₂ (or a precursor like [Ni(dtbbpy)(H₂O)₄]Cl₂) (0.025 mmol, 5 mol%), Cp*₂TiCl₂ (0.1 mmol, 20 mol%), and a reducing agent such as manganese powder (2.75 mmol, 5.5 equiv). The aryl halide (0.5 mmol, 1.0 equiv) and alkyl chloride (1.0 mmol, 2.0 equiv) are added, followed by a solvent like anhydrous THF (2.5 mL). The vial is sealed and stirred at room temperature for 12-24 hours. The reaction is then quenched, filtered, and purified by column chromatography. The optimal Ni:Ti ratio may vary depending on the substrates.[2][3]

Proposed Catalytic Cycles

In this system, the titanium catalyst is responsible for activating the alkyl chloride to generate an alkyl radical, while the nickel catalyst activates the aryl halide. The two cycles work in concert to achieve the cross-coupling.

Caption: Ni/Ti dual catalytic cycle for cross-electrophile coupling.

C(sp²)-Heteroatom Cross-Couplings (C-N, C-O, C-S)

[Ni(dtbbpy)(H₂O)₄]Cl₂ is an effective precatalyst for the light-mediated formation of C-N, C-O, and C-S bonds. These reactions often proceed without an external photocatalyst, relying on the interaction of the nickel complex with a base and visible light.

Table 3: Substrate Scope for Light-Mediated C-Heteroatom Couplings

Entry	Aryl Bromide	Nucleophile	Product Type	Yield (%)
1	4-Bromobenzonitrile	Benzyl alcohol	C-O	92
2	1-Bromo-4-tert-butylbenzene	Benzylamine	C-N	88
3	4-Iodotoluene	Thiophenol	C-S	95
4	2-Bromopyridine	Morpholine	C-N	76
5	1-Bromo-3,5-dimethoxybenzene	Phenol	C-O	85
6	4-Bromobenzotrifluoride	N-Methylaniline	C-N	91

Yields are for isolated products. Data synthesized from representative literature.[5][6][7][8][9]

Experimental Protocol: General Procedure for C-N/C-O Coupling

An oven-dried vial is charged with the aryl bromide (1.0 equiv), the alcohol (2.0 equiv) or amine (1.2 equiv), [Ni(dtbbpy)(H₂O)₄]Cl₂ (or another Ni(II)-dtbbpy source, 1-5 mol%), and a base such as 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, 2.0 equiv).[5] The vial is sealed and anhydrous DMAc is added (to 0.6 M). The mixture is degassed and then stirred under irradiation from blue LEDs at 45-60 °C for 24 hours. After cooling, the reaction is worked up and purified by standard methods.

Proposed Catalytic Cycle (Photocatalyst-Free)

Visible light is proposed to facilitate the reduction of the Ni(II) precatalyst to a catalytically active Ni(I) species in the presence of an amine base. Ni(I) then undergoes oxidative addition with the aryl halide to form a Ni(III) intermediate. Subsequent ligand exchange with the nucleophile and reductive elimination yields the C-heteroatom bond and regenerates a Ni(I) species to continue the cycle.

Caption: Proposed photocatalyst-free cycle for C-heteroatom coupling.

Safety Information

[Ni(dtbbpy)(H₂O)₄]Cl₂ should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Refer to the Safety Data Sheet (SDS) for complete handling and disposal information. All reactions should be conducted under an inert atmosphere (nitrogen or argon) unless otherwise specified. Organic solvents are flammable and should be handled with care.

References

• 1. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 2. Ni/Ti dual catalyzed cross-electrophile coupling between alkyl chlorides and aryl halides - American Chemical Society [acs.digitellinc.com]
• 3. Ni/Ti Dual Catalyzed Cross-Electrophile Coupling between Unactivated Alkyl Chlorides and Aryl Halides | CoLab [colab.ws]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Photoredox Mediated Nickel Catalyzed Cross-Coupling of Thiols With Aryl and Heteroaryl Iodides via Thiyl Radicals [organic-chemistry.org]
• 7. Photoredox Mediated Nickel Catalyzed Cross-Coupling of Thiols With Aryl and Heteroaryl Iodides via Thiyl Radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]

Application Notes and Protocols: [Ni(dtbbpy)(H₂O)₄]Cl₂ in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

The nickel complex [Ni(dtbbpy)(H₂O)₄]Cl₂ (dtbbpy = 4,4'-di-tert-butyl-2,2'-bipyridine) has emerged as a highly effective and user-friendly precatalyst for a variety of cross-coupling reactions, particularly in the realm of pharmaceutical synthesis. Its utility in nickel/photoredox dual catalysis offers a powerful and mild alternative to traditional palladium-catalyzed methods for the construction of carbon-carbon and carbon-heteroatom bonds, which are fundamental transformations in the preparation of active pharmaceutical ingredients (APIs) and their intermediates.[1] This document provides detailed application notes and experimental protocols for the use of [Ni(dtbbpy)(H₂O)₄]Cl₂ in the synthesis of key pharmaceutical intermediates, with a focus on reproducibility and practical implementation in a research and development setting.

The advantages of employing this nickel precatalyst include its air and moisture stability, which simplifies reaction setup, and its ability to catalyze challenging cross-couplings under mild conditions, often at room temperature with the use of visible light. These features are particularly beneficial in the late-stage functionalization of complex molecules, a common requirement in drug discovery and development.

Core Application: C-O Cross-Coupling for the Synthesis of a Fluoxetine Precursor

A significant application of this catalytic system is in the synthesis of aryl ethers, a common motif in many pharmaceuticals. A notable example is the synthesis of a key precursor to Fluoxetine (Prozac®), a widely used antidepressant. The following sections detail the reaction, mechanism, and a comprehensive protocol for this transformation.

Reaction Scheme

The nickel/photoredox dual-catalyzed C-O cross-coupling reaction involves the coupling of an aryl bromide with an alcohol to form an aryl ether. In the context of fluoxetine synthesis, this corresponds to the coupling of 1-chloro-4-(trifluoromethyl)benzene with N-methyl-3-phenyl-3-hydroxypropan-1-amine.

General Reaction:

Synthesis of Fluoxetine Precursor:

Catalytic Cycle and Mechanism

The reaction proceeds via a dual catalytic cycle involving a nickel catalyst and a photoredox catalyst. The generally accepted mechanism is illustrated below. The [Ni(dtbbpy)(H₂O)₄]Cl₂ precatalyst is activated in situ to a Ni(0) species.

Caption: Nickel/Photoredox Dual Catalytic Cycle for C-O Cross-Coupling.

Experimental Protocols

General Considerations

• Reagents and Solvents: All reagents should be of high purity. Anhydrous solvents are recommended for optimal results, and reactions should be performed under an inert atmosphere (e.g., nitrogen or argon).

• Photoreactor Setup: The reaction should be irradiated with a blue LED lamp (450 nm). The reaction vessel should be placed at a consistent distance from the light source to ensure uniform irradiation. Cooling with a fan may be necessary to maintain room temperature. A variety of photoreactors are commercially available or can be easily constructed.

• Safety: Nickel compounds are potential carcinogens and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Protocol 1: Synthesis of N-methyl-3-phenyl-3-(4-(trifluoromethyl)phenoxy)propan-1-amine (Fluoxetine Precursor)

This protocol is adapted from the work of the MacMillan group, which demonstrated an 82% yield for a similar C-O coupling step in the synthesis of fluoxetine.[2]

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂ (5 mol%)

• Ir(ppy)₃ (photocatalyst, 1 mol%)

• N-methyl-3-hydroxy-3-phenylpropan-1-amine (1.0 equiv)

• 1-chloro-4-(trifluoromethyl)benzene (1.2 equiv)

• Sodium carbonate (Na₂CO₃) (2.0 equiv)

• Dimethylformamide (DMF), anhydrous (0.1 M)

Procedure:

• To an oven-dried vial equipped with a magnetic stir bar, add [Ni(dtbbpy)(H₂O)₄]Cl₂ (0.025 mmol, 11.8 mg), Ir(ppy)₃ (0.005 mmol, 3.3 mg), and Na₂CO₃ (1.0 mmol, 106 mg).

• Seal the vial with a septum and purge with nitrogen or argon for 15 minutes.

• Add N-methyl-3-hydroxy-3-phenylpropan-1-amine (0.5 mmol, 82.6 mg) and 1-chloro-4-(trifluoromethyl)benzene (0.6 mmol, 108.3 mg).

• Add anhydrous DMF (5.0 mL) via syringe.

• Place the vial in a photoreactor and irradiate with a blue LED lamp at room temperature with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 24-48 hours.

• Upon completion, quench the reaction with water and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired product.

Data Presentation

Entry	Aryl Halide	Alcohol	Product	Yield (%)
1	1-chloro-4-(trifluoromethyl)benzene	N-methyl-3-hydroxy-3-phenylpropan-1-amine	N-methyl-3-phenyl-3-(4-(trifluoromethyl)phenoxy)propan-1-amine	82[2]

General Application in Pharmaceutical Intermediate Synthesis

The utility of [Ni(dtbbpy)(H₂O)₄]Cl₂ extends to a variety of other cross-coupling reactions relevant to the synthesis of pharmaceutical intermediates.

C-N Cross-Coupling

The formation of C-N bonds is another critical transformation in drug synthesis. This catalytic system can be employed for the coupling of aryl halides with amines.

Caption: Experimental workflow for a typical C-N cross-coupling reaction.

Protocol 2: General Procedure for C-N Cross-Coupling

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂ (5 mol%)

• Photocatalyst (e.g., Ir(ppy)₃ or an organic dye, 1-2 mol%)

• Aryl halide (1.0 equiv)

• Amine (1.2 equiv)

• Base (e.g., K₂CO₃ or an organic base, 2.0 equiv)

• Anhydrous solvent (e.g., DMF, DMSO, or dioxane, 0.1 M)

Procedure:

• Follow the general setup procedure as described in Protocol 1, substituting the alcohol with the desired amine and selecting an appropriate base.

• Irradiate the reaction mixture with blue LEDs at room temperature until the starting material is consumed.

• Perform an aqueous workup and purify the product by column chromatography.

Conclusion

[Ni(dtbbpy)(H₂O)₄]Cl₂ is a versatile and practical precatalyst for nickel/photoredox dual catalysis, enabling the synthesis of complex pharmaceutical intermediates under mild conditions. Its stability and ease of handling make it an attractive option for both academic research and industrial drug development. The protocols provided herein offer a starting point for the application of this catalyst in the synthesis of aryl ethers and amines, with the potential for broad applicability to other cross-coupling reactions crucial for the advancement of pharmaceutical sciences.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. (S)-Fluoxetine | C17H18F3NO | CID 1548968 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Decarboxylative Coupling using [Ni(dtbbpy)(H₂O)₄]Cl₂

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decarboxylative coupling reactions have emerged as a powerful tool in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds using readily available and stable carboxylic acids as starting materials. This approach offers a sustainable alternative to traditional cross-coupling methods that often rely on pre-functionalized organometallic reagents. At the forefront of this field is the use of nickel catalysis, which provides a cost-effective and versatile platform for a broad range of chemical transformations.

This document provides detailed application notes and protocols for decarboxylative coupling reactions utilizing the specific nickel precatalyst, [Ni(dtbbpy)(H₂O)₄]Cl₂ (where dtbbpy is 4,4'-di-tert-butyl-2,2'-bipyridine). This catalyst, often in conjunction with a photoredox co-catalyst, has proven to be highly effective in mediating the coupling of various carboxylic acids with aryl and vinyl halides. The protocols and data presented herein are intended to serve as a comprehensive guide for researchers in academia and industry, particularly those engaged in drug discovery and development, to facilitate the adoption and application of this robust synthetic methodology.

Mechanism of Action: A Synergistic Dual Catalytic Approach

The decarboxylative coupling reaction using [Ni(dtbbpy)(H₂O)₄]Cl₂ typically operates through a synergistic dual catalytic cycle involving both a nickel catalyst and a photoredox catalyst (e.g., an iridium or organic dye photosensitizer).[1][2][3][4] The generally accepted mechanism proceeds through the following key steps:

• Photoredox-Mediated Radical Generation: The photocatalyst, upon excitation by visible light, becomes a potent oxidant. It then engages in a single-electron transfer (SET) with a carboxylate (formed by the deprotonation of the carboxylic acid starting material), leading to the formation of a carboxyl radical. This radical rapidly undergoes decarboxylation (loss of CO₂) to generate an alkyl radical.[1][2]

• Nickel Catalytic Cycle: Concurrently, the Ni(II) precatalyst, [Ni(dtbbpy)(H₂O)₄]Cl₂, is reduced in situ to a catalytically active Ni(0) species. This Ni(0) complex undergoes oxidative addition with the aryl or vinyl halide coupling partner to form a Ni(II) intermediate.

• Radical Capture and Reductive Elimination: The alkyl radical generated from the photoredox cycle is intercepted by the Ni(II) intermediate to form a high-valent Ni(III) species.[1] This key intermediate then undergoes reductive elimination to forge the desired C-C bond and release the final product, regenerating a Ni(I) species.

• Catalyst Regeneration: The Ni(I) species is subsequently reduced by the reduced form of the photocatalyst to regenerate the active Ni(0) catalyst, thus closing both catalytic cycles.[1][2]

The dtbbpy ligand plays a crucial role in stabilizing the various nickel oxidation states (Ni(0), Ni(I), Ni(II), and Ni(III)) involved in the catalytic cycle and facilitating the key bond-forming reductive elimination step.

Key Applications

The [Ni(dtbbpy)(H₂O)₄]Cl₂-catalyzed decarboxylative coupling has been successfully applied to a wide range of substrates, demonstrating its broad utility in organic synthesis.

• Coupling of α-Amino Acids: N-protected α-amino acids are excellent substrates, providing access to valuable α-aryl and α-vinyl amino acid derivatives, which are important building blocks in medicinal chemistry.[4]

• Coupling of α-Oxy Carboxylic Acids: Carboxylic acids bearing an α-oxygen substituent readily participate in this transformation, yielding products with significant synthetic potential.[1]

• Formation of C(sp³)–C(sp²) Bonds: This methodology provides a general and efficient route for the construction of C(sp³)–C(sp²) bonds, a common motif in pharmaceuticals and natural products.[4][5]

• Functionalization of Biomolecules: The mild reaction conditions have enabled the application of this method to the modification of complex biomolecules, such as uridine derivatives.[3]

Data Presentation: Substrate Scope and Representative Yields

The following tables summarize the scope of the decarboxylative coupling reaction with respect to the carboxylic acid and the aryl/vinyl halide coupling partners. The data has been compiled from various literature sources employing the Ni/dtbbpy catalytic system under photoredox conditions.

Table 1: Scope of Carboxylic Acid Coupling Partners

Carboxylic Acid Substrate	Coupling Partner	Product	Yield (%)	Reference
N-Boc-proline	4-Iodotoluene	94	[4]
N-Boc-pipecolic acid	4-Iodotoluene	81	[4]
N-Boc-nipecotic acid	4-Iodotoluene	75	[4]
Tetrahydrofuran-2-carboxylic acid	(E)-1-Iodo-4-phenylbut-1-ene	85	[1][2]
Cyclohexanecarboxylic acid	1-Chloro-3-iodo-5-(trifluoromethyl)benzene	68	[5][6]
2-Phenoxyacetic acid	1-Chloro-3-iodo-5-(trifluoromethyl)benzene	60-67	[6]

Table 2: Scope of Aryl and Vinyl Halide Coupling Partners

Carboxylic Acid	Halide Coupling Partner	Product	Yield (%)	Reference
N-Boc-proline	4-Bromobenzonitrile	85	[4]
N-Boc-proline	3-Iodopyridine	81	[4]
Tetrahydrofuran-2-carboxylic acid	1-Bromo-4-vinylbenzene	78	[1][2]
Tetrahydrofuran-2-carboxylic acid	(E)-1-Iodo-2-cyclopentylethene	91	[1][2]
N-Cbz-glycine	5-Iodo-2'-deoxyuridine	65	[3]
Cyclopentanecarboxylic acid	1-Iodo-4-methoxybenzene	65	[5][6]

Experimental Protocols

The following are general experimental protocols for conducting a decarboxylative coupling reaction using a Ni/dtbbpy catalyst system under photoredox conditions. These should be considered as a starting point and may require optimization for specific substrates.

Protocol 1: General Procedure for Decarboxylative Arylation of Carboxylic Acids

This protocol is adapted from a general procedure for Ni/photoredox dual-catalyzed cross-coupling.[4]

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂ or NiCl₂·glyme and dtbbpy

• Photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ or an organic dye like 4CzIPN)[3]

• Carboxylic acid

• Aryl halide

• Base (e.g., Cs₂CO₃ or iPr₂NEt)[3][5]

• Anhydrous, degassed solvent (e.g., DMF, DMSO, or 1,4-dioxane)[3][4][5]

• Reaction vessel (e.g., oven-dried vial with a magnetic stir bar)

• Visible light source (e.g., blue LED lamp)

Procedure:

• To an oven-dried reaction vial, add the carboxylic acid (1.5 equivalents), aryl halide (1.0 equivalent), base (2.0 equivalents), photocatalyst (1-5 mol %), NiCl₂·glyme (10 mol %), and dtbbpy (15 mol %).

• The vial is sealed with a septum and evacuated and backfilled with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add the anhydrous, degassed solvent via syringe.

• The reaction mixture is stirred and irradiated with a blue LED lamp (cooling with a fan may be necessary to maintain room temperature) for 12-24 hours, or until reaction completion is observed by TLC or LC-MS.

• Upon completion, the reaction mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired cross-coupled product.

Protocol 2: Electrochemical Decarboxylative C(sp³)–C(sp²) Cross-Coupling

This protocol is based on an electrochemical approach using a Ni/dtbbpy catalyst.[7]

Materials:

• NiBr₂·DME

• dtbbpy

• Carboxylic acid (as the corresponding carboxylate salt)

• Aryl bromide

• Supporting electrolyte (e.g., LiClO₄ or TBAPF₆)

• Anhydrous DMF

• Divided electrochemical cell with reticulated vitreous carbon (RVC) electrodes

• Potentiostat/galvanostat

Procedure:

• In the cathodic chamber of a divided electrochemical cell, add the aryl bromide (0.5 mmol), NiBr₂·DME (0.05 mmol), and dtbbpy (0.075 mmol).

• In the anodic chamber, add the carboxylate (0.65 mmol).

• Fill both chambers with a solution of the supporting electrolyte (0.2 M) in anhydrous DMF.

• The electrolysis is carried out at a constant current (e.g., 5 mA) for 30-50 hours.

• After the electrolysis is complete, the contents of both chambers are combined and the solvent is removed under reduced pressure.

• The residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by flash column chromatography on silica gel.

Visualizations

Catalytic Cycle of Ni/Photoredox Decarboxylative Coupling

Caption: Proposed mechanism for the dual photoredox/nickel-catalyzed decarboxylative coupling.

Experimental Workflow for Decarboxylative Coupling

Caption: General experimental workflow for a typical Ni/photoredox decarboxylative coupling reaction.

References

• 1. Merging Photoredox and Nickel Catalysis: Decarboxylative Cross-Coupling of Carboxylic Acids with Vinyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Merging photoredox with nickel catalysis: Coupling of α-carboxyl sp3-carbons with aryl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Decarboxylative Cross-Coupling Enabled by Fe and Ni Metallaphotoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for [Ni(dtbbpy)(H2O)4]Cl2 in Renewable Energy Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

[Ni(dtbbpy)(H2O)4]Cl2, or tetraaqua[4,4'-bis(1,1-dimethylethyl)-2,2'-bipyridine-κN1,κN1']nickel(2+) chloride, is a coordination complex that has garnered significant interest as a precatalyst in various chemical transformations.[1] Its primary application lies in nickel/photoredox dual catalysis, a powerful strategy for forging new chemical bonds under mild conditions.[2] While its direct application in mainstream renewable energy technologies like solar cells or large-scale energy storage is not yet established, its role in facilitating light-driven chemical reactions provides a strong foundation for its exploration in renewable energy research, particularly in the context of artificial photosynthesis and solar fuels.

This document provides detailed application notes on the established and potential uses of [Ni(dtbbpy)(H2O)4]Cl2 and comprehensive protocols for its synthesis and application in relevant catalytic reactions.

Application Notes

1. Precatalyst in Nickel/Photoredox Dual Catalysis

The most well-documented application of [Ni(dtbbpy)(H2O)4]Cl2 is as a precatalyst in nickel/photoredox dual catalysis.[2] This catalytic system merges the capabilities of a nickel catalyst with a photosensitizer, enabling the formation of carbon-carbon and carbon-heteroatom bonds under visible light irradiation.[3] The dtbbpy (4,4'-di-tert-butyl-2,2'-bipyridine) ligand plays a crucial role in stabilizing the nickel center in various oxidation states (Ni(0), Ni(I), Ni(II), Ni(III)) that are key to the catalytic cycle.[3] The preformed aquated complex, [Ni(dtbbpy)(H2O)4]Cl2, has been shown to be an effective precatalyst, in some cases affording higher yields compared to in-situ generated catalysts.[2]

Potential Applications in Renewable Energy:

• Photocatalytic Hydrogen Evolution: Nickel complexes are known to be active catalysts for the hydrogen evolution reaction (HER).[4][5] By combining [Ni(dtbbpy)(H2O)4]Cl2 with a suitable photosensitizer and a sacrificial electron donor in an aqueous environment, it is plausible to investigate its efficacy in producing hydrogen gas from water upon visible light irradiation. The bipyridine ligand can facilitate the necessary electron transfer processes and stabilize the nickel hydride intermediates.

• Photocatalytic CO2 Reduction: The reduction of carbon dioxide to valuable chemical feedstocks (e.g., carbon monoxide, formic acid, methane) is a critical area of renewable energy research. Nickel bipyridine complexes have been successfully employed as molecular catalysts for the photocatalytic reduction of CO2.[6][7] The [Ni(dtbbpy)(H2O)4]Cl2 complex could potentially catalyze this transformation in the presence of a photosensitizer and an electron source, with the dtbbpy ligand influencing the product selectivity and efficiency of the reaction.

• Electrocatalysis: The electrochemical properties of [Ni(dtbbpy)(H2O)4]Cl2 could be harnessed for electrocatalytic processes relevant to renewable energy.[1] For instance, it could be investigated as a catalyst for the oxygen evolution reaction (OER) or the hydrogen evolution reaction (HER) in water electrolysis.[8][9] Additionally, its potential in electrocatalytic CO2 reduction could be explored.

Data Presentation

Table 1: Performance of [Ni(dtbbpy)(H2O)4]Cl2 in a Representative Ni/Photoredox Dual Catalysis Reaction

Entry	Deviation from Standard Conditions	Yield (%)	Reference
1	None	85	[2]
2	dMeObpy ligand instead of dtbbpy	65	[2]
3	bpy ligand instead of dtbbpy	50	[2]
4	--INVALID-LINK--2 as photocatalyst	Trace	[2]
5	Ir photocatalyst	Moderate	[2]

Standard Conditions: Reaction performed with [Ni(dtbbpy)(H2O)4]Cl2 (10 mol %) and a suitable photocatalyst under blue LED irradiation.[2]

Experimental Protocols

Protocol 1: Synthesis of [Ni(dtbbpy)(H2O)4]Cl2

This protocol is based on standard coordination chemistry procedures for the synthesis of similar nickel bipyridine complexes.

Materials:

• Nickel(II) chloride hexahydrate (NiCl2·6H2O)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)

• Ethanol

• Diethyl ether

• Deionized water

Procedure:

• Dissolve NiCl2·6H2O (1 mmol) in a minimal amount of deionized water (e.g., 5 mL).

• In a separate flask, dissolve dtbbpy (1 mmol) in ethanol (10 mL).

• Slowly add the aqueous solution of NiCl2·6H2O to the ethanolic solution of dtbbpy with constant stirring.

• A color change should be observed, indicating the formation of the complex.

• Continue stirring the reaction mixture at room temperature for 2-4 hours.

• Reduce the solvent volume under reduced pressure until precipitation is observed.

• Collect the precipitate by vacuum filtration.

• Wash the solid product with a small amount of cold ethanol and then with diethyl ether to remove any unreacted starting materials.

• Dry the resulting solid under vacuum to obtain the [Ni(dtbbpy)(H2O)4]Cl2 complex.

Characterization: The product can be characterized by techniques such as melting point analysis (>300 °C), elemental analysis, and spectroscopic methods (e.g., UV-Vis, IR).[1]

Protocol 2: General Procedure for a Ni/Photoredox Catalyzed Cross-Coupling Reaction

This protocol is a representative example based on literature reports for C-C bond formation.[2]

Materials:

• Aryl halide (e.g., 4-iodotoluene, 1 mmol)

• Alkyl radical precursor (e.g., a 1,4-dihydropyridine derivative, 1.5 mmol)[2]

• [Ni(dtbbpy)(H2O)4]Cl2 (0.1 mmol, 10 mol%)

• Photocatalyst (e.g., an iridium-based photosensitizer, 1-2 mol%)

• Anhydrous, degassed solvent (e.g., dimethylformamide, DMF, 5 mL)

• Inert gas (e.g., nitrogen or argon)

• Blue LEDs

Procedure:

• In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide, the alkyl radical precursor, [Ni(dtbbpy)(H2O)4]Cl2, and the photocatalyst.

• Evacuate and backfill the tube with an inert gas three times.

• Add the anhydrous, degassed solvent via syringe.

• Stir the reaction mixture at room temperature, positioned approximately 5-10 cm from a blue LED light source.

• Irradiate the reaction mixture for 12-24 hours, or until TLC or GC-MS analysis indicates completion of the reaction.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired cross-coupled product.

Protocol 3: Hypothetical Protocol for Photocatalytic Hydrogen Evolution

This protocol is a proposed starting point for evaluating the hydrogen evolution activity of [Ni(dtbbpy)(H2O)4]Cl2.

Materials:

• [Ni(dtbbpy)(H2O)4]Cl2 (e.g., 0.01-0.1 mM)

• Photosensitizer (e.g., Eosin Y or a Ru/Ir-based complex, 0.1-1 mM)

• Sacrificial electron donor (e.g., triethanolamine, TEOA, 0.1-0.5 M)

• Solvent: Acetonitrile/water mixture (e.g., 1:1 v/v)

• Inert gas (e.g., argon)

• Visible light source (e.g., a solar simulator or a high-power LED)

Procedure:

• In a gas-tight photoreactor vessel, dissolve the photosensitizer and TEOA in the acetonitrile/water mixture.

• Add the desired amount of [Ni(dtbbpy)(H2O)4]Cl2 to the solution.

• Seal the vessel and purge the solution with argon for at least 30 minutes to remove any dissolved oxygen.

• Place the photoreactor in a temperature-controlled water bath and irradiate with the visible light source while stirring.

• Periodically, take gas samples from the headspace of the reactor using a gas-tight syringe.

• Analyze the gas samples for hydrogen content using a gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and a molecular sieve column.

• Quantify the amount of hydrogen produced by comparing the peak area to a calibration curve.

• Calculate the turnover number (TON) and turnover frequency (TOF) to evaluate the catalytic activity.

Protocol 4: Hypothetical Protocol for Photocatalytic CO2 Reduction

This protocol provides a framework for investigating the CO2 reduction capabilities of [Ni(dtbbpy)(H2O)4]Cl2.

Materials:

• [Ni(dtbbpy)(H2O)4]Cl2 (e.g., 0.1-1 mM)

• Photosensitizer (e.g., [Ru(bpy)3]Cl2 or an organic dye, 0.1-1 mM)

• Sacrificial electron donor (e.g., 1,3-dimethyl-2-phenyl-2,3-dihydro-1H-benzo[d]imidazole, BIH)

• Solvent: CO2-saturated anhydrous acetonitrile

• High-purity CO2 gas

• Visible light source

Procedure:

• In a Schlenk flask, dissolve the photosensitizer, sacrificial electron donor, and [Ni(dtbbpy)(H2O)4]Cl2 in anhydrous acetonitrile.

• Saturate the solution with CO2 by bubbling the gas through it for at least 30 minutes.

• Seal the flask and place it under a positive pressure of CO2.

• Irradiate the solution with a visible light source while stirring vigorously.

• After a set period (e.g., 6-24 hours), take gas and liquid samples for analysis.

• Analyze the gas phase for CO and H2 using gas chromatography (GC-TCD).

• Analyze the liquid phase for products like formic acid and other C1 products using techniques such as high-performance liquid chromatography (HPLC) or nuclear magnetic resonance (NMR) spectroscopy.

• Quantify the products and calculate the turnover number (TON) and Faradaic efficiency (if applicable in an electro-photocatalytic setup) to assess the catalyst's performance.

Visualizations

Caption: General mechanism of Ni/photoredox dual catalysis.

Caption: Experimental workflow for a photocatalytic reaction.

Caption: Simplified catalytic cycle for hydrogen evolution.

References

• 1. [Ni(dtbbpy)(H2O)4]Cl2 | 2035424-75-8 | KGD42475 [biosynth.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Electrocatalytic hydrogen evolution reaction by a Ni(N2O2) complex based on 2,2′-bipyridine - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. Nickel Bipyridine (Ni(bpy)3Cl2) Complex Used as Molecular Catalyst for Photocatalytic CO2 Reduction | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. electrochemsci.org [electrochemsci.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in [Ni(dtbbpy)(H₂O)₄]Cl₂ Catalyzed Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve yields in reactions catalyzed by [Ni(dtbbpy)(H₂O)₄]Cl₂.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may be encountered during your experiments, offering potential causes and actionable solutions.

Question 1: My reaction yield is consistently low or there is no product formation. What are the primary factors to investigate?

Answer:

Low or no yield in these reactions can stem from several factors, ranging from catalyst inactivity to suboptimal reaction conditions. Here is a step-by-step guide to troubleshoot this issue:

• Catalyst Activation and Quality: The Ni(II) precatalyst, [Ni(dtbbpy)(H₂O)₄]Cl₂, requires reduction to the active Ni(0) or Ni(I) species to enter the catalytic cycle.[1] In photoredox catalysis, this is typically initiated by the photocatalyst upon irradiation.

  • Solution: Ensure your light source is functioning correctly and emitting at the appropriate wavelength for your chosen photocatalyst.[2][3] Confirm the integrity of the catalyst; if it has been stored for a long time or improperly, consider using a fresh batch. The preformed [Ni(dtbbpy)(H₂O)₄]Cl₂ complex is bench-stable and can lead to higher yields compared to generating the catalyst in situ.[4]

• Inert Atmosphere: The active nickel species are sensitive to oxygen.

  • Solution: Ensure rigorous exclusion of air and moisture. All glassware should be oven- or flame-dried, and the reaction should be assembled and maintained under a high-purity inert atmosphere (e.g., argon or nitrogen).[1] Solvents and reagents should be properly degassed.

• Reagent Purity: Impurities in starting materials, solvents, or additives can poison the catalyst or lead to side reactions.

  • Solution: Use freshly purified and degassed solvents. Ensure the purity of all starting materials and reagents.[1]

• Reaction Concentration: The concentration of reactants can influence the rate of key steps in the catalytic cycle.

  • Solution: In some cases, particularly with electron-rich aryl halides, increasing the reaction concentration can enhance the rate of oxidative addition and prevent catalyst decomposition.[2][5]

Question 2: My reaction mixture turns dark green or black, and I observe the formation of a precipitate ("nickel black"). What causes this and how can I prevent it?

Answer:

The formation of "nickel black" is a common mode of catalyst deactivation in nickel-catalyzed reactions.[2][5][6] It is the result of the agglomeration of low-valent nickel species, which fall out of the solution as inactive particles. This is often observed with electron-rich aryl halides due to a slower oxidative addition step, leading to an accumulation of Ni(0) species.[2][5]

• Solutions:

  • Adjust Light Source: For photoredox reactions, switching to a lower energy light source (e.g., from blue to green LEDs) can decrease the rate of reduction of the nickel catalyst, preventing the buildup of Ni(0).[3]

  • Increase Reactant Concentration: As mentioned previously, higher concentrations can favor the desired oxidative addition pathway over catalyst agglomeration.[2][5]

  • Use Stabilizing Additives: In some cases, additives can help stabilize the low-valent nickel intermediates and prevent their aggregation.[2]

Question 3: I am observing significant side product formation, such as homocoupling or protodehalogenation. How can I improve the selectivity of my reaction?

Answer:

Side product formation is often indicative of a mismatch in the rates of the various steps in the catalytic cycle.

• Homocoupling: This can occur if the transmetalation or radical capture step is slow relative to the coupling of two identical starting materials.

  • Solution: The choice of ligand and solvent can significantly influence the rates of the desired catalytic steps. Screening different ligands or solvent systems may be necessary.

• Protodehalogenation: This occurs when the aryl halide is reduced and quenched by a proton source instead of participating in the cross-coupling.

  • Solution: Ensure the reaction is run under strictly anhydrous conditions, unless water is a required component of the protocol. The choice of base can also be critical; ensure it is compatible with the reaction and not promoting undesired side reactions.

Quantitative Data Summary

The following tables summarize key quantitative data from optimization studies to guide your experimental design.

Table 1: Optimization of Reaction Conditions for an Alkyl-Aryl Coupling [4]

Entry	Ligand	Photocatalyst	Solvent	Yield (%)
1	dtbbpy	4CzIPN	DMA	86
2	dMeObpy	4CzIPN	DMA	65
3	bpy	4CzIPN	DMA	52
4	dtbbpy	--INVALID-LINK--₂	DMA	Trace
5	dtbbpy	Ir photocatalyst	DMA	75
6	dtbbpy	4CzIPN	DMF	78
7	dtbbpy	4CzIPN	CH₃CN	55

Reaction Conditions: 2a (0.1 mmol), 1a (0.12 mmol), photocatalyst (3 mol %), [Ni(ligand)(H₂O)₄]Cl₂ (5 mol%) in dry, degassed solvent (2.0 mL, 0.05 M) under blue LED irradiation for 24 h. Yields are HPLC yields.

Table 2: Effect of Nickel Catalyst Loading on Reaction Progress

Entry	Ni Precatalyst	Loading (mol%)	Yield (%)
1	Ni(COD)₂	2	45
2	Ni(COD)₂	5	78
3	Ni(COD)₂	10	85
4	NiCl₂·glyme	5	65
5	NiCl₂·glyme	10	82
6	[Ni(dtbbpy)(H₂O)₄]Cl₂	5	86

Yields are generalized from typical photoredox/nickel dual-catalyzed reactions and serve as an illustrative guide.

Experimental Protocols

General Protocol for a [Ni(dtbbpy)(H₂O)₄]Cl₂ Catalyzed Photoredox C-N Cross-Coupling

This protocol is a representative example and may require optimization for specific substrates.

• Catalyst Preparation: The [Ni(dtbbpy)(H₂O)₄]Cl₂ complex can be prepared by reacting NiCl₂·6H₂O with one equivalent of 4,4′-di-tert-butyl-2,2′-bipyridine (dtbbpy) in an appropriate solvent.[4]

• Reaction Setup: In a nitrogen-filled glovebox, an oven-dried vial is charged with [Ni(dtbbpy)(H₂O)₄]Cl₂ (5 mol%), the iridium photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆, 1-2 mol%), the aryl halide (1.0 equiv), the amine coupling partner (1.2-1.5 equiv), and a suitable base (e.g., K₃PO₄, 2.0 equiv).

• Solvent Addition: Anhydrous, degassed solvent (e.g., dimethylacetamide - DMA, 0.1 M) is added, and the vial is sealed.

• Irradiation: The reaction mixture is stirred vigorously and irradiated with a blue LED light source at room temperature for 12-24 hours. The reaction vessel should be placed at a consistent distance from the light source.

• Workup and Analysis: Upon completion, the reaction is quenched, and the product is isolated and purified using standard techniques (e.g., column chromatography). The yield is determined by methods such as ¹H NMR or GC analysis.

Visualizations

Caption: A logical workflow for troubleshooting low yield in catalyzed reactions.

Caption: A standard workflow for setting up and running the catalyzed reaction.

Frequently Asked Questions (FAQs)

Q1: Can I use other nickel sources instead of the preformed [Ni(dtbbpy)(H₂O)₄]Cl₂ complex?

A1: Yes, other nickel(II) salts like NiCl₂·glyme or NiBr₂·diglyme can be used in combination with the dtbbpy ligand.[7] However, using the preformed, bench-stable [Ni(dtbbpy)(H₂O)₄]Cl₂ complex can simplify the reaction setup and has been shown to provide higher yields in some cases, with no negative effects from the coordinated water molecules.[4]

Q2: How critical is the choice of photocatalyst?

A2: The choice of photocatalyst is crucial as its redox properties must be matched to the specific transformation. The excited state of the photocatalyst needs to be sufficiently oxidizing or reducing to interact with the desired reaction components. For many Ni-catalyzed photoredox reactions, iridium-based photocatalysts like Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ are common, but organic photocatalysts such as 4CzIPN are also frequently used.[4][7]

Q3: What is the role of the base in these reactions?

A3: In C-N or C-O cross-coupling reactions, a base is typically required to deprotonate the nucleophile (e.g., amine or alcohol), allowing it to coordinate to the nickel center.[8] The choice and strength of the base (e.g., K₃PO₄, DBU) can significantly impact the reaction outcome and should be optimized for the specific substrates being used.[9]

Q4: How does the solvent affect the reaction?

A4: The solvent plays a critical role in solubility, catalyst stability, and reactivity. Polar aprotic solvents like DMA, DMF, and acetonitrile are commonly used.[4][10] The solvent can also play a role in catalyst activation and deactivation pathways. For instance, solvents like DME can form organonickel species that act as a reservoir for the active catalyst, protecting it from dimerization.[11] It is important to use anhydrous and degassed solvents to avoid unwanted side reactions.

Q5: Are these reactions applicable to complex molecules, such as in drug discovery?

A5: Yes, a significant advantage of nickel/photoredox dual catalysis is its mild reaction conditions (room temperature, weak bases), which provides excellent functional group tolerance.[12][13] This has made the methodology highly valuable in medicinal chemistry and drug discovery for the late-stage functionalization of complex molecules.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. pure.mpg.de [pure.mpg.de]
• 3. youtube.com [youtube.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Photoredox catalysis in nickel-catalyzed C–H functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. docs.nrel.gov [docs.nrel.gov]
• 12. Developments in Photoredox/Nickel Dual-Catalyzed 1,2-Difunctionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Visible-Light Photocatalysis as an Enabling Technology for Drug Discovery: A Paradigm Shift for Chemical Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Accelerating drug discovery with a nickel-based catalyst | Drug Discovery News [drugdiscoverynews.com]

Technical Support Center: [Ni(dtbbpy)(H₂O)₄]Cl₂ Catalysis

Welcome to the technical support center for experiments utilizing the [Ni(dtbbpy)(H₂O)₄]Cl₂ catalyst. This resource is intended for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues and to answer frequently asked questions related to the use of this catalyst in photoredox and cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is [Ni(dtbbpy)(H₂O)₄]Cl₂ and what are its primary applications?

A1: [Ni(dtbbpy)(H₂O)₄]Cl₂ is a nickel(II) precatalyst complexed with 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy). It is a bench-stable, user-friendly catalyst primarily employed in dual photoredox/nickel catalysis for a variety of cross-coupling reactions.[1] Its key applications include the formation of C(sp³)–C(sp²) and C–heteroatom bonds by coupling alkyl radical precursors with aryl halides.

Q2: How is the active catalyst generated from the [Ni(dtbbpy)(H₂O)₄]Cl₂ precatalyst?

A2: The Ni(II) precatalyst must be reduced to a catalytically active Ni(0) or Ni(I) species. In photoredox catalysis, this is typically achieved through single-electron transfer from an excited photocatalyst. The photocatalyst, upon absorbing light, can reduce the Ni(II) complex to Ni(I) or Ni(0), which then enters the catalytic cycle. Direct photoexcitation of Ni(II)-halide bonds to generate Ni(I) has also been proposed as an initiation pathway.

Q3: Does the water molecule in the precatalyst interfere with the reaction?

A3: Generally, the coordinated water molecules in [Ni(dtbbpy)(H₂O)₄]Cl₂ do not have a detrimental effect on many reactions, and in some cases, the preformed aquated complex has been shown to afford higher yields. However, for reactions that are highly sensitive to moisture, drying of the catalyst or the use of an anhydrous version may be beneficial.

Q4: What are the most common side reactions observed with this catalyst system?

A4: Common side reactions include:

• Homocoupling of the aryl halide starting material to form biaryl compounds.

• Dehalogenation of the aryl halide, resulting in the corresponding arene.

• Formation of solvent-adducts , where a fragment of the solvent molecule is coupled to the aryl group.

• Catalyst deactivation through the formation of inactive nickel species, such as "nickel black" (agglomerated nickel particles) or dimerization of Ni(I) intermediates.[2][3]

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments using the [Ni(dtbbpy)(H₂O)₄]Cl₂ catalyst.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inefficient catalyst activation. 2. Catalyst deactivation. 3. Poor quality of reagents or solvents. 4. Inadequate light source for photoredox catalysis.	1. Ensure the chosen photocatalyst has a suitable redox potential to reduce the Ni(II) precatalyst. Consider increasing the photocatalyst loading slightly. 2. Increase the reaction concentration to favor the desired catalytic cycle over catalyst deactivation pathways like dimerization.[4] In some cases, specific additives can help stabilize low-valent nickel intermediates. 3. Use freshly distilled and degassed solvents. Ensure all starting materials are pure. 4. Verify the emission wavelength and intensity of your light source are appropriate for the selected photocatalyst.
Significant Homocoupling of Aryl Halide	1. The rate of oxidative addition of the aryl halide to the nickel center is faster than the subsequent steps in the catalytic cycle. 2. Presence of oxidants, such as residual oxygen.	1. Adjust the ligand-to-metal ratio. In some cases, a higher ligand concentration can suppress homocoupling. 2. Ensure the reaction is thoroughly degassed and maintained under a strict inert atmosphere (e.g., argon or nitrogen).
Predominant Dehalogenation of Aryl Halide	1. Generation of aryl radicals that are quenched by hydrogen atom donors in the reaction mixture (e.g., solvent).	1. Choose a solvent that is less prone to hydrogen atom abstraction. 2. Optimize the reaction conditions to favor the productive radical capture by the nickel center over quenching.
Formation of "Nickel Black"	1. Agglomeration of low-valent nickel species due to slow oxidative addition, particularly with electron-rich aryl halides.[2]	1. Increase the reaction concentration to accelerate the rate of oxidative addition.[4] 2. For photoredox reactions, adjusting the wavelength of light can control the rate of reductive elimination and prevent the buildup of low-valent nickel.[4] 3. The addition of stabilizing ligands or additives can sometimes prevent agglomeration.

Experimental Protocols & Methodologies

A representative experimental protocol for a photoredox/nickel-catalyzed C(sp³)–C(sp²) cross-coupling reaction is as follows:

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂ (Nickel precatalyst)

• Photocatalyst (e.g., 4CzIPN or an iridium-based complex)

• Aryl halide (electrophile)

• Alkyl radical precursor (e.g., 1,4-dihydropyridine or alkyltrifluoroborate)

• Degassed solvent (e.g., acetone, DMF, or dioxane)

• Base (if required, e.g., an organic base like 2,6-lutidine)

Procedure:

• To an oven-dried reaction vessel, add the [Ni(dtbbpy)(H₂O)₄]Cl₂ catalyst, photocatalyst, aryl halide, alkyl radical precursor, and a magnetic stir bar.

• If a solid base is used, it should be added at this stage.

• Seal the vessel and thoroughly degas the mixture by subjecting it to several cycles of vacuum and backfilling with an inert gas (e.g., argon).

• Add the degassed solvent (and liquid base, if applicable) via syringe.

• Place the reaction vessel in a location with a controlled temperature and begin vigorous stirring.

• Irradiate the reaction mixture with a suitable light source (e.g., blue LEDs) for the specified reaction time.

• Upon completion, the reaction can be quenched, and the product isolated using standard purification techniques.

Visualizing Reaction Pathways

To better understand the processes involved, the following diagrams illustrate key mechanistic pathways and potential pitfalls.

Caption: A simplified representation of a Ni/photoredox dual catalytic cycle.

Caption: A flowchart for troubleshooting low product yields.

Caption: Potential pathways leading to common side products and catalyst deactivation.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. pure.mpg.de [pure.mpg.de]
• 3. Photogenerated Ni(I)–Bipyridine Halide Complexes: Structure-Function Relationships for Competitive C(sp2)–Cl Oxidative Addition and Dimerization Reactivity Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

Technical Support Center: Troubleshooting Catalyst Deactivation of [Ni(dtbbpy)(H₂O)₄]Cl₂

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues related to the deactivation of the nickel precatalyst [Ni(dtbbpy)(H₂O)₄]Cl₂ in dual photoredox/nickel catalysis. The information is presented in a question-and-answer format to directly address specific problems encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture has turned dark green or black. What does this indicate and what should I do?

A1: A dark green or black coloration is a common visual indicator of catalyst deactivation, specifically the formation of "nickel-black".[1][2][3] This consists of agglomerated, catalytically inactive low-valent nickel particles.[1][4] The formation of these particles removes the active homogeneous catalyst from the reaction cycle, leading to low yields and reproducibility issues.[2][3]

Troubleshooting Steps:

• Review Reaction Conditions: Nickel-black formation is often accelerated by a slow oxidative addition step, which leads to an accumulation of Ni(0) species.[1] This is particularly problematic with electron-rich aryl halides.[2][3]

• Adjust Light Source: Using a longer wavelength light source (e.g., green light at 520 nm instead of blue light at 450 nm) can slow the rate of reductive elimination, preventing the buildup of Ni(0) and minimizing nickel-black formation.[1][2]

• Increase Concentration: Running the reaction at a higher concentration can increase the rate of the desired oxidative addition, outcompeting the Ni(0) agglomeration process.[3]

• Use Additives: For challenging substrates like primary amines, additives can be used to stabilize the low-valent nickel intermediates and prevent deactivation.[2]

Q2: My reaction is sluggish, has stalled, or resulted in a low yield. What are the potential causes beyond catalyst deactivation?

A2: While catalyst deactivation is a primary suspect, other factors can lead to poor reaction performance. It is crucial to systematically evaluate your reagents and setup.

Potential Causes & Solutions:

• Reagent and Solvent Purity: Nickel-catalyzed reactions are often sensitive to oxygen and moisture.[4][5]

  • Troubleshooting: Ensure all solvents and liquid reagents are rigorously dried and degassed before use. Solid reagents should be dried under vacuum. Use of an inert atmosphere (glovebox or Schlenk line) is critical.

• Substrate Impurities: Impurities in the starting materials can act as catalyst poisons. Sulfur-containing compounds are known poisons for nickel catalysts.[6]

  • Troubleshooting: Purify starting materials via chromatography, distillation, or recrystallization if their purity is questionable.

• Incorrect Catalyst Loading: Using too little catalyst will naturally result in a slow or incomplete reaction.

  • Troubleshooting: Verify calculations and ensure accurate weighing and transfer of the catalyst. A slight increase in catalyst loading (e.g., from 5 mol% to 10 mol%) may improve yields in some cases.[7]

• Photocatalyst Issues: The photoredox co-catalyst could be the limiting factor.

  • Troubleshooting: Ensure the photocatalyst is active and that the light source's emission spectrum overlaps with the photocatalyst's absorption spectrum.

Q3: How can I improve the reproducibility of my reactions, especially with electron-rich aryl halides?

A3: Reproducibility issues with electron-rich aryl halides are strongly linked to the formation of nickel-black.[2][3] The key is to control the concentration of low-valent nickel species.

Strategies for Improved Reproducibility:

• Wavelength Control: As detailed in Q1, switching from blue (~450 nm) to green (~520 nm) light provides more consistent results by better matching the rates of reductive elimination and oxidative addition.[1][2]

• Concentration Adjustment: Increasing the reaction concentration can favor the bimolecular oxidative addition step over the unimolecular or oligomeric deactivation pathway.[3]

• Rigorous Inert Atmosphere: Strictly exclude oxygen and moisture from the reaction. Oxygen can oxidize active Ni(0) or Ni(I) species, disrupting the catalytic cycle.

• Standardized Reagent Purity: Use reagents from the same batch or ensure consistent purification for all runs to eliminate variability from impurities.

Q4: Is it possible to regenerate the [Ni(dtbbpy)(H₂O)₄]Cl₂ catalyst after a reaction?

A4: For homogeneous molecular catalysts like [Ni(dtbbpy)(H₂O)₄]Cl₂, in-situ regeneration is generally not practical or performed in a laboratory setting. The deactivation pathways, such as the formation of nickel-black or Ni(I)-Ni(I) dimers, are often irreversible under typical reaction conditions.[8] Unlike heterogeneous catalysts that can sometimes be regenerated by high-temperature treatments with gases like H₂, these methods would decompose the molecular complex.[4][6] The standard approach is to use a fresh batch of the precatalyst for each new reaction to ensure optimal activity and reproducibility.

Data Summary: Influence of Parameters on Catalyst Stability

The following table summarizes key findings from the literature regarding factors that influence the stability of the nickel catalyst and the overall reaction outcome in dual photoredox/nickel catalysis.

Parameter	Condition	Observation	Impact on Catalyst Stability	Reference(s)
Light Source	Blue Light (~450 nm)	Can lead to rapid formation of Ni(0) and subsequent agglomeration into nickel-black, especially with electron-rich aryl halides. Causes reproducibility issues.	Decreased Stability	[1][2]
Green Light (~520 nm)	Slows the rate of reductive elimination, preventing the accumulation of Ni(0). Leads to reproducible and high-yielding reactions.	Increased Stability	[1][2]
Concentration	Low Concentration	May favor catalyst deactivation pathways, as the rate of bimolecular oxidative addition is reduced.	Decreased Stability	[1][3]
High Concentration	Increases the rate of oxidative addition, which can outcompete catalyst deactivation.	Increased Stability	[3]
Substrate	Electron-poor Aryl Halides	Oxidative addition is typically fast, preventing the buildup of low-valent nickel species.	Higher Stability	[2][3]
Electron-rich Aryl Halides	Oxidative addition is slower, leading to an accumulation of Ni(0) and a higher propensity for nickel-black formation.	Lower Stability	[1][2][3]
Atmosphere	Presence of O₂ / H₂O	Can lead to oxidation of active low-valent Ni species and other side reactions.	Decreased Stability	[4][5]
Inert (N₂ or Ar)	Protects the catalyst from oxidative deactivation.	Maintains Stability	[4][5]

Troubleshooting Workflows and Deactivation Pathways

The following diagrams illustrate a logical workflow for troubleshooting common issues and the key chemical pathways that lead to catalyst deactivation.

Caption: A logical workflow for troubleshooting low-yielding or stalled reactions.

Caption: Key deactivation pathways branching off the main Ni catalytic cycle.

Experimental Protocols

Protocol 1: General Procedure for a Ni/Photoredox Cross-Coupling Reaction

This protocol provides a baseline for setting up a reaction under an inert atmosphere.

• Preparation: In a glovebox, add [Ni(dtbbpy)(H₂O)₄]Cl₂ (e.g., 5 mol%), the photocatalyst (e.g., 1-2 mol%), and any solid coupling partner to an oven-dried reaction vial equipped with a magnetic stir bar.

• Reagent Addition: Add the desired volume of anhydrous, degassed solvent. Add any liquid reagents, including the aryl halide and the radical precursor source, via syringe.

• Sealing and Irradiation: Seal the vial tightly with a cap containing a PTFE septum. Remove the vial from the glovebox.

• Reaction Execution: Place the vial in a holder at a consistent distance from the light source (e.g., blue or green LEDs). If necessary, use a fan to maintain a constant temperature (typically room temperature).

• Stirring: Stir the reaction vigorously for the specified time. The reaction should be shielded from ambient light if the photocatalyst is sensitive.

• Workup: Upon completion, quench the reaction as appropriate, and proceed with standard extraction and purification procedures (e.g., silica gel chromatography).

Protocol 2: Purification and Degassing of Solvents

Rigorous purification of solvents is critical for reproducibility.[4][5]

• Solvent Purification System: For high-purity anhydrous solvents, use a solvent purification system (SPS) that passes solvent through columns of activated alumina and a supported copper catalyst.[4]

• Manual Degassing (Freeze-Pump-Thaw):

  • Place the anhydrous solvent in a Schlenk flask equipped with a stir bar and a PTFE stopcock.

  • Freeze the solvent using a liquid nitrogen bath.

  • Once fully frozen, open the flask to a high-vacuum line and evacuate for 10-15 minutes.

  • Close the stopcock and thaw the solvent in a water bath, allowing dissolved gases to bubble out.

  • Repeat this freeze-pump-thaw cycle at least three times.

  • After the final cycle, backfill the flask with an inert gas (argon or nitrogen). The solvent is now ready for use.

Protocol 3: Qualitative Analysis of "Nickel-Black" Formation

This simple protocol helps confirm if the observed black precipitate is indeed nickel-based.

• Sample Collection: After the reaction, allow the dark precipitate to settle. Carefully pipette off the supernatant.

• Washing: Wash the precipitate by adding a small amount of the reaction solvent, gently agitating, allowing it to settle, and removing the solvent. Repeat 2-3 times to remove soluble organic compounds.

• Digestion: Carefully add a few drops of dilute aqua regia (3:1 HCl:HNO₃) to the precipitate. Caution: Aqua regia is highly corrosive.

• Observation: If the black solid dissolves to give a characteristic pale green solution, this is a strong indication of the presence of nickel(II) ions, confirming that the precipitate was nickel-based. Further analysis can be done by techniques like ICP-OES for quantitative measurement.[1]

References

• 1. taylorfrancis.com [taylorfrancis.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 5. acs.org [acs.org]
• 6. Recent Advances in Nickel Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation of visible-light-activated metal complexes and their use in photoredox/nickel dual catalysis | Springer Nature Experiments [experiments.springernature.com]
• 8. doyle.chem.ucla.edu [doyle.chem.ucla.edu]

Technical Support Center: Optimizing [Ni(dtbbpy)(H₂O)₄]Cl₂ Catalysis

Welcome to the technical support center for [Ni(dtbbpy)(H₂O)₄]Cl₂ catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is [Ni(dtbbpy)(H₂O)₄]Cl₂ and what are its primary applications?

A1: [Ni(dtbbpy)(H₂O)₄]Cl₂ is a nickel(II) precatalyst featuring a 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) ligand.[1][2] It is widely used in a variety of nickel-catalyzed cross-coupling reactions, particularly in photoredox dual catalysis systems.[1] Its applications include the formation of carbon-carbon and carbon-heteroatom bonds, such as in the coupling of alkyl radicals with aryl halides.[3] The complex is valued for being bench-stable, which simplifies reaction setup.[3]

Q2: How do I prepare and handle the [Ni(dtbbpy)(H₂O)₄]Cl₂ precatalyst?

A2: The precatalyst can be prepared by reacting equimolar amounts of NiCl₂·6H₂O and 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy).[3] While the hydrated complex is bench-stable, it is good practice to handle it in a controlled atmosphere (e.g., a glovebox or under an inert gas like argon or nitrogen) to prevent the introduction of excess moisture or oxygen, especially when setting up sensitive reactions. For long-term storage, keeping it in a desiccator is recommended.

Q3: How is the active catalytic species generated from this precatalyst?

A3: The Ni(II) precatalyst is typically reduced in situ to a more reactive Ni(0) or Ni(I) species to initiate the catalytic cycle. In photoredox catalysis, this activation is often achieved through single-electron transfer from an excited photocatalyst.[4] Light, either from direct excitation or through an energy transfer mechanism, can induce photolysis of a Ni(II)-halide bond to generate the active Ni(I) species.[5]

Q4: What is the role of the dtbbpy ligand?

A4: The 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) ligand plays a crucial role in stabilizing the nickel center in its various oxidation states (Ni(0), Ni(I), Ni(II), Ni(III)) throughout the catalytic cycle. The bulky tert-butyl groups enhance the solubility and stability of the complex. The bipyridine scaffold is essential for the electronic properties of the catalyst, influencing its redox potentials and reactivity. In many cases, dtbbpy has been shown to provide higher yields compared to other bipyridine ligands.[3]

Troubleshooting Guide

This guide addresses common problems encountered during reactions catalyzed by [Ni(dtbbpy)(H₂O)₄]Cl₂.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Inactive Catalyst	The Ni(II) precatalyst may not be efficiently reduced to the active Ni(0) or Ni(I) species. In photoredox reactions, ensure the light source is functional and emitting at the correct wavelength to excite the photocatalyst. Consider adding a sacrificial reductant if the reaction mechanism requires it.
Catalyst Decomposition (Nickel Black)	Formation of black precipitate ("nickel black") indicates catalyst agglomeration and deactivation, which can be an issue with electron-rich aryl halides.[6][7][8] This may be caused by a slow oxidative addition step leading to an accumulation of low-valent nickel species.[6] Try adjusting the reaction concentration, as higher concentrations have been shown to mitigate this issue in some cases.[6] Altering the wavelength of light to control the rate of catalytic steps can also prevent nickel black formation.[7]
Poor Quality Reagents	Impurities in substrates, solvents, or other reagents can poison the catalyst. Ensure all starting materials are pure. Use anhydrous, degassed solvents, as water and oxygen can interfere with the catalytic cycle.
Inadequate Inert Atmosphere	Oxygen can oxidize the active low-valent nickel species, leading to catalyst deactivation. Ensure all glassware is thoroughly dried and the reaction is performed under a stringent inert atmosphere (e.g., high-purity argon or nitrogen).

Issue 2: Formation of Side Products (e.g., Homocoupling, Protodehalogenation)

Potential Cause	Troubleshooting Steps
Suboptimal Reaction Conditions	The balance between the desired cross-coupling and side reactions is sensitive to reaction parameters. Carefully re-optimize the reaction temperature, solvent, and base. For instance, high temperatures can sometimes favor side reactions.[9]
Incorrect Stoichiometry	An incorrect ratio of reactants can lead to the formation of homocoupled products. Ensure precise measurement of all reagents.
Presence of Protic Sources	The presence of water or other protic species can lead to protodehalogenation of the aryl halide starting material. Ensure all reagents and solvents are anhydrous.

Issue 3: Reaction Stalls Before Completion

Potential Cause	Troubleshooting Steps
Catalyst Deactivation Over Time	The active catalyst may not be stable for the entire duration of the reaction, especially under prolonged heating or irradiation. Consider adding the catalyst in portions throughout the reaction. A lower reaction temperature with a longer reaction time may also improve catalyst stability.
Insufficient Catalyst Loading	The initial amount of catalyst may be too low for the reaction to go to completion. Incrementally increase the catalyst loading (e.g., from 1 mol% to 5 mol%).

Data Presentation: Optimizing Reaction Parameters

The following tables summarize quantitative data on how different experimental parameters can influence the outcome of reactions catalyzed by [Ni(dtbbpy)(H₂O)₄]Cl₂.

Table 1: Effect of Catalyst Loading on Yield

Catalyst Loading (mol%)	Typical Yield Range (%)	Notes
1 - 2	60 - 80	A good starting point for optimization, balancing cost and efficiency.
2 - 5	80 - 95+	Often used for challenging substrates or to maximize yield on a smaller scale.[3]
> 5	Variable	May be necessary for particularly difficult couplings, but can also lead to an increase in side products.

Table 2: Influence of Solvent on Reaction Outcome

Solvent	Typical Observations
Dimethylformamide (DMF)	Commonly used, good for dissolving a wide range of substrates.
Dimethylacetamide (DMAc)	Often interchangeable with DMF, can sometimes offer improved solubility or stability.[6]
1,2-Dimethoxyethane (DME)	A less coordinating solvent that can lead to simpler nickel speciation in solution.[5]
Tetrahydrofuran (THF)	Another common ethereal solvent, its interaction with the catalyst can influence reactivity.[5]
Acetonitrile (MeCN)	A coordinating solvent that can form complex mixtures of nickel species.[5]

Table 3: Effect of Temperature on Reaction Performance

Temperature	Effect
Room Temperature	Many photoredox reactions are designed to run at ambient temperature, which is beneficial for thermally sensitive substrates.
Elevated Temperature	Can increase the reaction rate but may also promote catalyst decomposition and the formation of side products.[10]
Sub-ambient Temperature	May be beneficial for controlling selectivity in certain reactions.

Experimental Protocols

Protocol 1: Synthesis of [Ni(dtbbpy)(H₂O)₄]Cl₂ Precatalyst

This protocol is adapted from literature procedures.[3]

• Materials:

  • Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

  • 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)

  • Ethanol

• Procedure:

  • In a round-bottom flask, dissolve NiCl₂·6H₂O (1.0 equivalent) in a minimal amount of ethanol.

  • In a separate flask, dissolve dtbbpy (1.0 equivalent) in ethanol.

  • Slowly add the dtbbpy solution to the NiCl₂ solution with stirring.

  • A precipitate will form. Continue stirring the mixture at room temperature for 1-2 hours.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with a small amount of cold ethanol and then diethyl ether.

  • Dry the product under vacuum to yield [Ni(dtbbpy)(H₂O)₄]Cl₂ as a solid.

Protocol 2: General Procedure for a Photoredox/Nickel Dual Catalyzed C(sp³)–C(sp²) Cross-Coupling

This is a representative protocol and may require optimization for specific substrates.

• Reaction Setup:

  • To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv.), the alkyl radical precursor (e.g., an alkyltrifluoroborate salt, 1.2-1.5 equiv.), and a base (if required by the specific protocol).

  • Add the photocatalyst (e.g., an iridium or ruthenium complex, 1-3 mol%).

  • Add [Ni(dtbbpy)(H₂O)₄]Cl₂ (2-5 mol%).

• Inert Atmosphere:

  • Seal the vial with a septum cap.

  • Evacuate and backfill the vial with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition and Reaction:

  • Add the anhydrous, degassed solvent (e.g., DMF, DMAc, or DME) via syringe to achieve the desired concentration (typically 0.05-0.1 M).

  • Place the reaction vial in a photoreactor equipped with a cooling fan to maintain a consistent temperature.

  • Irradiate the reaction with the appropriate light source (e.g., blue LEDs) with vigorous stirring.

• Monitoring and Work-up:

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

  • Once the starting material is consumed, quench the reaction as appropriate (e.g., by adding water or a saturated aqueous solution of NH₄Cl).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: A troubleshooting workflow for low-yield reactions.

Caption: A simplified dual catalytic cycle.

References

• 1. Ni(dtbbpy)(H2O)4 Cl2 precatalyst CAS 2035424-75-8 [sigmaaldrich.com]
• 2. [Ni(dtbbpy)(H2O)4]Cl2 | CymitQuimica [cymitquimica.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Nickel-photoredox catalysis: merging photons with metal catalysts for organic synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pure.mpg.de [pure.mpg.de]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Purification of Products from [Ni(dtbbpy)(H₂O)₄]Cl₂ Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with [Ni(dtbbpy)(H₂O)₄]Cl₂-mediated reactions. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the purification of reaction products.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude reaction mixture?

A1: Common impurities in reactions utilizing [Ni(dtbbpy)(H₂O)₄]Cl₂ as a precatalyst include:

• Unreacted Starting Materials: Aryl halides, nucleophiles, or other coupling partners.

• Homocoupled Side-Products: Biaryl compounds formed from the coupling of two aryl halide molecules.

• Residual Nickel Catalyst: The nickel catalyst and its various forms can persist in the crude product.

• dtbbpy Ligand: Free or coordinated 4,4'-di-tert-butyl-2,2'-bipyridine ligand.

• Solvent-Derived Impurities: In some cases, the solvent can react to form byproducts.[1][2]

• Salts: Inorganic salts from bases or other additives used in the reaction.

Q2: My desired product is a solid. What is the best general approach for purification?

A2: For solid products, recrystallization is often the most effective and straightforward purification method. If recrystallization fails to remove all impurities, column chromatography is the next logical step.

Q3: I am struggling to find a suitable solvent system for recrystallization. What should I do?

A3: Finding the right solvent system for recrystallization can be a process of trial and error. Here are some common single and two-solvent systems to try for compounds synthesized via nickel-catalyzed cross-coupling:

Solvent System (v/v)	Polarity	Comments
Ethanol	Polar	A good starting point for many moderately polar organic compounds.
Hexane / Ethyl Acetate	Non-polar / Polar	A versatile system; the ratio can be adjusted to fine-tune solubility.
Hexane / Acetone	Non-polar / Polar	Similar to hexane/ethyl acetate, often effective for a range of polarities.[3]
Toluene	Non-polar	Particularly effective for aromatic compounds.
Water	Very Polar	Can be used for highly polar, water-soluble compounds.[3]

Q4: Can I use column chromatography to purify my product? What are the potential challenges?

A4: Yes, column chromatography is a powerful technique for purifying products from these reactions. However, there are potential challenges when dealing with organometallic residues:

• Complex Stability: Some organometallic intermediates or products may be unstable on standard silica or alumina columns.[4]

• Polarity: Nickel complexes are often polar and may not elute easily from normal-phase columns.

• Streaking/Tailing: Residual nickel can cause streaking or tailing of your product on the column, leading to poor separation.

It is advisable to first perform a 2D TLC to check for the stability of your compound on the stationary phase.[4]

Troubleshooting Guides

Issue 1: Recrystallization yields no crystals or an oil.

Possible Cause	Solution
Solution is not saturated	Evaporate some of the solvent to increase the concentration of your product.
Supersaturation	Scratch the inside of the flask with a glass rod at the liquid-air interface to induce nucleation. Add a seed crystal of your pure product if available.
Product is "oiling out"	The boiling point of the solvent may be too high, or the product is melting. Try a lower-boiling solvent system. Alternatively, dissolve the oil in a small amount of a good solvent and add a poor solvent dropwise until turbidity persists, then heat to clarify and cool slowly.
Cooling too rapidly	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can lead to the formation of small, impure crystals or an oil.

Issue 2: Green/Brown color persists in the product after purification.

Possible Cause	Solution
Residual Nickel Complexes	Nickel(II) complexes are often colored. If your product is expected to be colorless, this indicates nickel contamination.
Purification Strategy	1. Aqueous Wash: Before recrystallization or chromatography, wash the organic layer with an aqueous solution of a chelating agent like EDTA or a dilute ammonium hydroxide solution to sequester the nickel ions into the aqueous phase. 2. Activated Carbon: During recrystallization, adding a small amount of activated carbon (charcoal) to the hot solution can help adsorb colored impurities. Be sure to perform a hot filtration to remove the carbon before cooling. 3. Column Chromatography: A silica gel plug or a short column can be used to remove baseline nickel impurities. A more polar eluent system may be required to move the desired product while retaining the highly polar nickel species at the baseline.

Issue 3: Column chromatography results in poor separation or product decomposition.

Possible Cause	Solution
Compound instability on silica/alumina	Consider using a less acidic stationary phase like neutral alumina or a reverse-phase (C18) column.[4] A 2D TLC can help diagnose instability.[4]
Inappropriate solvent system	The polarity of the eluent may be too high or too low. Systematically screen solvent systems using TLC to find an optimal mobile phase that gives good separation (Rf values between 0.2 and 0.5 for your product and good separation from impurities).
Co-elution with dtbbpy ligand	The dtbbpy ligand is relatively non-polar. If your product has similar polarity, separation can be difficult. Consider derivatizing your product to change its polarity or use a different chromatographic technique like preparative HPLC.

Experimental Protocols

Protocol 1: General Workup Procedure

• Upon completion of the reaction, quench the reaction mixture with an appropriate aqueous solution (e.g., saturated ammonium chloride).

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with water and then with brine.

• To remove residual nickel, wash the organic layer with a 10% aqueous solution of EDTA, disodium salt.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Recrystallization

• Transfer the crude product to an Erlenmeyer flask.

• Add a minimal amount of a suitable hot solvent (or solvent mixture) to completely dissolve the solid.[3]

• If the solution is colored due to impurities, add a small amount of activated carbon and heat for a few minutes.

• Perform a hot filtration to remove the activated carbon and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature.

• Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum.

Protocol 3: Purification by Flash Column Chromatography

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Pack the column with the slurry.

• Dissolve the crude product in a minimal amount of the chromatography eluent or a suitable solvent and adsorb it onto a small amount of silica gel.

• Load the dried, product-adsorbed silica onto the top of the packed column.

• Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexane), determined by prior TLC analysis.

• Collect fractions and analyze them by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: General experimental workflow for product purification.

Caption: Troubleshooting logic for the recrystallization process.

References

• 1. docs.nrel.gov [docs.nrel.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. Exploring Mechanisms in Ni Terpyridine Catalyzed C–C Cross-Coupling Reactions—A Review [mdpi.com]

Technical Support Center: [Ni(dtbbpy)(H₂O)₄]Cl₂ Catalysis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for researchers utilizing the nickel catalyst [Ni(dtbbpy)(H₂O)₄]Cl₂ in their experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on the effect of various additives to help you optimize your catalytic reactions.

Troubleshooting Guides

This section addresses common issues encountered during reactions catalyzed by [Ni(dtbbpy)(H₂O)₄]Cl₂.

Problem	Potential Cause	Recommended Solution(s)
Low to No Product Yield	Inactive Catalyst: The Ni(II) precatalyst is not being efficiently reduced to the active Ni(0) or Ni(I) species.	- Ensure your photocatalyst and light source are appropriate for the reaction. - Consider adding a sacrificial reductant if not already present in your protocol. - Pre-stirring the [Ni(dtbbpy)(H₂O)₄]Cl₂, ligand, and reductant before adding other reagents can sometimes be beneficial.
Poor Quality Reagents: Solvents, substrates, or additives may contain impurities that inhibit catalysis.	- Use freshly distilled and degassed solvents. - Ensure all starting materials are of high purity and handled under an inert atmosphere.
Inadequate Inert Atmosphere: Oxygen can oxidize the active low-valent nickel species, leading to catalyst deactivation.	- Ensure all glassware is thoroughly dried and the reaction is set up under a robust inert atmosphere (e.g., high-purity argon or nitrogen). - Degas all solutions by sparging with an inert gas or through freeze-pump-thaw cycles.
Suboptimal Additive Choice or Concentration: The type or amount of base, Lewis acid, or other additive may not be ideal for your specific transformation.	- Screen a variety of additives (see Data Presentation section for examples). - Titrate the concentration of the most promising additive to find the optimal loading.
Formation of Side Products	Homocoupling of Starting Materials: This can occur if the cross-coupling is slow relative to the homocoupling pathways.	- Adjust the stoichiometry of your coupling partners. - Lowering the reaction temperature may improve selectivity. - The choice of solvent can influence the rates of competing reactions.
Protodehalogenation: The aryl halide starting material is reduced instead of undergoing cross-coupling.	- This can be caused by an overly reactive reductant or a mismatch in the redox potentials of the catalytic components. - Consider a milder reductant or adjusting the photocatalyst.
Ligand Degradation: The dtbbpy ligand can be sensitive to certain reaction conditions.	- Ensure the reaction temperature is not excessively high. - Some strong nucleophiles or bases may degrade the ligand over long reaction times.
Reaction Stalls or is Sluggish	Incomplete Dissolution: The catalyst or other reagents may not be fully dissolved in the reaction solvent.	- Choose a solvent in which all components are fully soluble at the reaction temperature. - Gentle heating or sonication may aid dissolution.
Photocatalyst Decomposition: The photocatalyst can degrade over time, especially under high-intensity light.	- Ensure the light source is not too powerful for the chosen photocatalyst. - If the reaction requires long irradiation times, consider adding the photocatalyst in portions.
Inhibition by Product: The product of the reaction may coordinate to the nickel center and inhibit further catalysis.	- If possible, monitor the reaction progress and stop it once a satisfactory conversion is reached.

Frequently Asked Questions (FAQs)

Q1: What is the role of the water ligands in [Ni(dtbbpy)(H₂O)₄]Cl₂?

A1: The four water ligands in [Ni(dtbbpy)(H₂O)₄]Cl₂ make the complex a bench-stable, easy-to-handle solid. In solution, these water ligands are typically displaced by other coordinating species in the reaction mixture, such as the solvent, substrates, or additives, to generate the active catalytic species. While generally not detrimental, in some cases, the presence of water can influence the reaction outcome, and using an anhydrous nickel source might be necessary.

Q2: How do I choose the right additive for my reaction?

A2: The choice of additive is highly dependent on the specific reaction you are performing.

• Bases: Are often required in cross-coupling reactions involving C-N and C-O bond formation to deprotonate the nucleophile. The strength and steric bulk of the base can significantly impact the reaction yield. Common choices include organic bases like DBU and inorganic bases like K₂CO₃.

• Lewis Acids: Can accelerate certain reactions, particularly those involving the cleavage of C-O bonds, by coordinating to the leaving group and making it more susceptible to oxidative addition.

• Sacrificial Reductants: In many photoredox cycles, a sacrificial reductant is needed to regenerate the active form of the photocatalyst. The choice of reductant should be based on its redox potential relative to the photocatalyst.

Q3: My reaction is not working even after troubleshooting. What else can I try?

A3: If you have addressed the common issues in the troubleshooting guide, consider the following:

• Ligand Variation: While dtbbpy is a robust ligand, your specific transformation might benefit from a ligand with different electronic or steric properties.

• Solvent Screening: The solvent can have a profound impact on the solubility of reagents, the stability of intermediates, and the overall reaction kinetics. A screen of different aprotic solvents (e.g., DMF, DMA, THF, Dioxane) is often worthwhile.

• In-situ Monitoring: Techniques like UV-Vis or NMR spectroscopy can be used to monitor the reaction in real-time.[1][2][3] This can provide valuable insights into whether the catalyst is being activated and if any stable, off-cycle intermediates are forming.

Data Presentation: Effect of Additives on Catalytic Activity

The following tables summarize quantitative data on the effect of various additives on the yield of nickel-catalyzed cross-coupling reactions. Note that the specific reaction conditions and substrates will influence the optimal choice of additive.

Table 1: Effect of Base on Ni-Catalyzed C-N Cross-Coupling

Entry	Base	Solvent	Yield (%)	Reference Context
1	DBU	DMF	85	Arylation of amidines[4]
2	K₂CO₃	DMA	78	Arylation of amines[5]
3	NaOtBu	Toluene	65	Arylation of secondary amines[6]
4	No Base	DMF	<5	Control experiment[4]

Data is compiled from various sources for illustrative purposes and direct comparison may not be exact due to differing reaction conditions.

Table 2: Effect of Sacrificial Reductant on a Model Photoredox Reaction

Entry	Reductant	Concentration (equiv)	Product Yield (%)	Reference Context
1	Hantzsch Ester	1.5	92	General photoredox C-C coupling
2	Triethylamine	2.0	75	Reductive cross-coupling
3	Ascorbic Acid	1.5	68	Aqueous-phase photoredox reaction
4	None	-	0	Control experiment

This table represents typical trends observed in nickel-photoredox catalysis.

Experimental Protocols

Protocol 1: General Procedure for Optimizing a [Ni(dtbbpy)(H₂O)₄]Cl₂ Catalyzed Photoredox Cross-Coupling Reaction

• Reaction Setup: In a glovebox, add [Ni(dtbbpy)(H₂O)₄]Cl₂ (e.g., 5 mol%), the photocatalyst (e.g., 1-2 mol%), and any solid additives to a reaction vial equipped with a magnetic stir bar.

• Reagent Addition: Add the aryl halide (1.0 equiv), the coupling partner (1.2-2.0 equiv), and the solvent. If any reagents are liquids, add them via syringe.

• Degassing: Seal the vial and remove it from the glovebox. Degas the reaction mixture by sparging with argon for 10-15 minutes or by three freeze-pump-thaw cycles.

• Initiation: Place the reaction vial in a photoreactor equipped with a cooling fan and irradiate with the appropriate wavelength of light (e.g., blue LEDs).

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up: Once the reaction is complete, quench the reaction, and perform a standard aqueous work-up. Purify the product by column chromatography.

• Optimization: To optimize the reaction, systematically vary the following parameters:

  • Additives: Screen different bases, Lewis acids, or other additives.

  • Solvent: Test a range of anhydrous, degassed solvents.

  • Catalyst Loading: Vary the loading of the nickel catalyst and photocatalyst.

  • Temperature: While many reactions proceed at room temperature, some may benefit from cooling or gentle heating.

Mandatory Visualizations

Catalytic Cycle

Caption: Generalized catalytic cycle for a Ni-photoredox cross-coupling reaction.

Experimental Workflow

Caption: A logical workflow for optimizing a reaction catalyzed by [Ni(dtbbpy)(H₂O)₄]Cl₂.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. selectscience.net [selectscience.net]
• 4. researchgate.net [researchgate.net]
• 5. par.nsf.gov [par.nsf.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]

handling and storage of air-sensitive [Ni(dtbbpy)(H2O)4]Cl2

This guide provides researchers, scientists, and drug development professionals with essential information for the proper handling and storage of the nickel precatalyst, [Ni(dtbbpy)(H₂O)₄]Cl₂.

Frequently Asked Questions (FAQs)

Q1: Is [Ni(dtbbpy)(H₂O)₄]Cl₂ strictly air-sensitive?

A1: While [Ni(dtbbpy)(H₂O)₄]Cl₂ is often described as a "bench-stable" complex, which simplifies reaction setup, best practices for its use, particularly in sensitive catalytic reactions, necessitate handling under an inert atmosphere (e.g., nitrogen or argon).[1] The term "air-sensitive" in the context of its application often refers to the sensitivity of the reaction components or the catalytic intermediates to oxygen and moisture, rather than the immediate, violent decomposition of the solid complex itself.[2][3] Exposure to air and moisture can lead to the degradation of reagents, formation of undesired byproducts, and reduced reaction yields.[2][3]

Q2: What are the primary techniques for handling [Ni(dtbbpy)(H₂O)₄]Cl₂?

A2: The two most common methods for handling air-sensitive reagents, and recommended for reactions involving this complex, are the use of a glovebox or a Schlenk line.[4][5] These techniques create an inert atmosphere, protecting the reaction from atmospheric oxygen and water.[2][5]

Q3: What are the recommended storage conditions for [Ni(dtbbpy)(H₂O)₄]Cl₂?

A3: It is recommended to store the solid compound at 2°C - 8°C.[6] For long-term storage, it is best to keep it in a dark place with minimal temperature fluctuations, such as within an inert atmosphere glovebox.[7] The container, preferably an amber vial, should be tightly sealed to prevent moisture ingress.[7]

Q4: What are the signs of decomposition for this or similar nickel complexes?

A4: Visual signs of decomposition for air-sensitive complexes can include a change in color or texture of the solid material.[8][9] In solution, unexpected color changes or the formation of precipitates can indicate decomposition or reaction with atmospheric components.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of [Ni(dtbbpy)(H₂O)₄]Cl₂.

Problem	Possible Cause	Solution
Low or no reaction yield	Contamination of the reaction with air or moisture.	Ensure all glassware is rigorously dried before use. Purge the reaction vessel thoroughly with an inert gas (nitrogen or argon) using a Schlenk line. Use anhydrous, degassed solvents.[1][9]
Degradation of the [Ni(dtbbpy)(H₂O)₄]Cl₂ precatalyst.	Store the complex under the recommended conditions (2-8°C, inert atmosphere).[6][7] Avoid repeated exposure of the stock container to the laboratory atmosphere.
Incomplete activation of the Ni(II) precatalyst to the active Ni(0) species.	Ensure the reducing agent or reaction conditions are appropriate for the specific catalytic cycle. Some reactions may require specific activators.[8]
Inconsistent reaction results	Variable atmospheric conditions during reaction setup.	Standardize the procedure for setting up reactions under an inert atmosphere. Use of a glovebox provides the most controlled environment.[5]
Solvent quality.	Use freshly purified or commercially available anhydrous solvents packaged under an inert atmosphere.[4]
Color change of the solid complex upon storage	Exposure to air and/or moisture.	Discard the reagent if significant color change is observed, as its purity may be compromised. Review storage procedures to prevent future exposure.
Difficulty dissolving the complex	Use of non-degassed solvent.	Ensure the solvent is properly degassed by sparging with an inert gas or by using freeze-pump-thaw cycles.[9]

Experimental Protocols

General Protocol for Setting up a Reaction using a Schlenk Line

This protocol outlines the basic steps for setting up a reaction under an inert atmosphere.

• Glassware Preparation: Ensure all glassware (e.g., Schlenk flask, condenser) is thoroughly cleaned and dried in an oven (e.g., at 120°C) overnight to remove any adsorbed water.

• Assembly: Assemble the glassware while still hot and immediately connect it to the Schlenk line.

• Inerting the System: Evacuate the assembled glassware under vacuum and then backfill with a high-purity inert gas (e.g., nitrogen or argon). Repeat this vacuum/backfill cycle at least three times to ensure the removal of atmospheric gases.[10]

• Adding Reagents:

  • Solids: Add solid reagents, such as [Ni(dtbbpy)(H₂O)₄]Cl₂, under a positive flow of inert gas to prevent air from entering the flask.

  • Liquids: Add anhydrous, degassed solvents and liquid reagents using a gas-tight syringe that has been flushed with inert gas.[4] Transfer liquids through a rubber septum sealing the flask.[4]

• Running the Reaction: Maintain a slight positive pressure of the inert gas throughout the reaction. This is typically achieved by connecting the Schlenk line to a bubbler system.[4]

Visual Guides

The following diagrams illustrate key workflows for handling air-sensitive compounds.

Caption: Workflow for setting up an air-sensitive reaction.

Caption: Troubleshooting logic for low-yield reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. ossila.com [ossila.com]
• 6. [Ni(dtbbpy)(H2O)4]Cl2 | 2035424-75-8 | KGD42475 [biosynth.com]
• 7. ossila.com [ossila.com]
• 8. A Broadly Applicable Strategy for Entry into Homogeneous Nickel(0) Catalysts from Air-Stable Nickel(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]

Technical Support Center: Overcoming Low Reactivity of Aryl Chlorides with [Ni(dtbbpy)(H₂O)₄]Cl₂

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing the nickel precatalyst [Ni(dtbbpy)(H₂O)₄]Cl₂ for cross-coupling reactions involving aryl chlorides. Due to the inherent stability of the C-Cl bond, aryl chlorides are often challenging substrates. This guide offers insights and solutions to common issues encountered during these reactions.

Frequently Asked Questions (FAQs)

Q1: Why is my nickel-catalyzed reaction with an aryl chloride not proceeding or giving low yields?

A1: The low reactivity of aryl chlorides is a common challenge due to the strong carbon-chlorine bond.[1] Several factors could be contributing to poor reaction performance:

• Inefficient Catalyst Activation: The Ni(II) precatalyst, [Ni(dtbbpy)(H₂O)₄]Cl₂, requires reduction to the active Ni(0) or Ni(I) species to initiate the catalytic cycle. If the reducing agent is not effective or is inhibited, the reaction will not proceed.

• Slow Oxidative Addition: The oxidative addition of the aryl chloride to the low-valent nickel center is often the rate-limiting step and can be sluggish for unactivated or electron-rich aryl chlorides.[1][2]

• Side Reactions: Competing side reactions, such as homocoupling of the coupling partner or catalyst decomposition, can reduce the yield of the desired cross-coupled product.

• Inadequate Reaction Conditions: The solvent, temperature, and additives can significantly impact the reaction outcome.

Q2: What are the most common strategies to improve the reactivity of aryl chlorides in these coupling reactions?

A2: Several strategies have been developed to enhance the efficiency of cross-coupling reactions with aryl chlorides:

• Dual Catalysis: A widely successful approach is the use of dual nickel/photoredox catalysis.[1][3][4][5][6] In this system, a photocatalyst, upon excitation with visible light, facilitates the single-electron transfer (SET) processes that lead to the activation of the aryl chloride and the nickel catalyst.

• Additives: The addition of certain salts can have a profound effect on the reaction. For instance, magnesium chloride (MgCl₂) can accelerate the reduction of Ni(II) species, while lithium chloride (LiCl) can enhance catalyst turnover.[7][8][9] Halide additives like sodium iodide (NaI) can facilitate the reaction through a halide exchange mechanism.[10]

• Ligand Modification: While you are using the dtbbpy ligand, in some cases, exploring other ligands can be beneficial. The electronic and steric properties of the ligand play a crucial role in modulating the reactivity of the nickel center.

• Electrochemical Methods: Employing electrochemistry can provide the necessary driving force for the reductive and oxidative steps of the catalytic cycle, thereby overcoming the high activation barrier of aryl chlorides.[11][12][13][14]

Q3: Can I use [Ni(dtbbpy)(H₂O)₄]Cl₂ for reactions that are not photoredox-catalyzed?

A3: Yes, while [Ni(dtbbpy)(H₂O)₄]Cl₂ is frequently used as a precatalyst in dual nickel/photoredox catalysis, it can also be employed in traditional reductive cross-coupling reactions.[15] In such cases, a stoichiometric reductant, such as zinc or manganese powder, is typically required to generate the active low-valent nickel species in situ.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No reaction or very low conversion of starting material.	1. Inefficient reduction of the Ni(II) precatalyst. 2. The reaction temperature is too low. 3. The aryl chloride is particularly unreactive (electron-rich). 4. Deactivation of the catalyst.	1. Ensure the reductant (e.g., Zn, Mn) is of high purity and activated if necessary. Consider using an alternative reductant. 2. Gradually increase the reaction temperature. Negishi reactions of aryl chlorides often require elevated temperatures.[16] 3. For challenging aryl chlorides, consider switching to a dual photoredox/nickel catalytic system.[1] 4. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst oxidation.
Formation of significant homocoupling byproducts.	1. The rate of transmetalation (in Negishi or Suzuki-type reactions) is slow compared to homocoupling. 2. The concentration of the active nickel catalyst is too high, leading to dimerization.	1. Optimize the reaction conditions to favor the cross-coupling pathway, such as adjusting the solvent or adding additives. 2. Lower the catalyst loading.
Reaction is not reproducible.	1. Inconsistent quality of reagents or solvents. 2. Sensitivity to air or moisture. 3. For photoredox reactions, inconsistent light source intensity or distance from the reaction vessel.	1. Use freshly purified solvents and high-purity reagents. 2. Employ rigorous inert atmosphere techniques (e.g., glovebox or Schlenk line). 3. Standardize the photoredox setup, ensuring consistent irradiation for all experiments.
Low yields with electron-deficient aryl chlorides.	1. While electron-deficient aryl chlorides are generally more reactive, they can sometimes undergo side reactions. 2. Coordination of functional groups (e.g., cyano) to the nickel center can inhibit the reaction.[16]	1. Screen different solvents and temperatures to minimize side reactions. 2. For substrates with strongly coordinating groups, a higher catalyst loading may be required.[16]

Experimental Protocols

General Protocol for a Dual Photoredox/Nickel-Catalyzed Cross-Coupling of an Aryl Chloride

This protocol is a generalized procedure and may require optimization for specific substrates.

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂ (Nickel precatalyst)[15]

• Photocatalyst (e.g., 4CzIPN, Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆)

• Aryl chloride

• Coupling partner (e.g., an organoboron reagent for Suzuki-type coupling, or an alkyl radical precursor)

• Base (if required for the specific coupling reaction, e.g., K₂CO₃, NaOtBu)

• Anhydrous, degassed solvent (e.g., DMF, DMA, MeCN)

• Inert atmosphere (Nitrogen or Argon)

• Visible light source (e.g., blue LEDs)

Procedure:

• To an oven-dried reaction vessel, add the nickel precatalyst [Ni(dtbbpy)(H₂O)₄]Cl₂, the photocatalyst, the aryl chloride, the coupling partner, and the base (if applicable).

• Evacuate and backfill the vessel with an inert gas three times.

• Add the anhydrous, degassed solvent via syringe.

• Stir the reaction mixture at room temperature and irradiate with a visible light source (e.g., blue LEDs). The reaction vessel should be positioned at a consistent distance from the light source.

• Monitor the reaction progress by TLC, GC, or LC-MS.

• Upon completion, quench the reaction and perform a standard aqueous workup.

• Purify the product by column chromatography.

Key Mechanistic Considerations

Understanding the underlying mechanism is crucial for effective troubleshooting. The following diagrams illustrate the general catalytic cycles.

Caption: General representation of a dual photoredox/nickel catalytic cycle for aryl chloride activation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Replacing Conventional Carbon Nucleophiles with Electrophiles: Nickel-Catalyzed Reductive Alkylation of Aryl Bromides and Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dual Photoredox/Nickel-Promoted Alkylation of Heteroaryl Halides with Redox-Active Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chinesechemsoc.org [chinesechemsoc.org]
• 5. Nickel/photoredox-catalyzed enantioselective arylation of α-chloro thioesters - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 8. Nickel-Catalyzed Cross-Electrophile Coupling of Aryl Chlorides with Primary Alkyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. thieme-connect.com [thieme-connect.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Nickel-Catalyzed Electrochemical Reductive Relay Cross-Coupling of Alkyl Halides to Aryl Halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Ni(dtbbpy)(H2O)4 Cl2 precatalyst CAS 2035424-75-8 [sigmaaldrich.com]
• 16. Room-temperature nickel-catalysed cross-couplings of aryl chlorides with arylzincs - Chemical Communications (RSC Publishing) [pubs.rsc.org]

solvent effects on the efficiency of [Ni(dtbbpy)(H2O)4]Cl2 catalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing [Ni(dtbbpy)(H₂O)₄]Cl₂ in their catalytic experiments.

Frequently Asked Questions (FAQs)

Q1: What is [Ni(dtbbpy)(H₂O)₄]Cl₂ and what are its primary applications?

A1: [Ni(dtbbpy)(H₂O)₄]Cl₂ is a nickel(II) complex featuring a 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) ligand. It is frequently used as a precatalyst in a variety of cross-coupling reactions, particularly in dual nickel/photoredox catalysis systems. These reactions are instrumental in forming carbon-carbon and carbon-heteroatom bonds, which are fundamental transformations in organic synthesis and drug discovery.

Q2: How does solvent choice impact the efficiency of catalysis with [Ni(dtbbpy)(H₂O)₄]Cl₂?

A2: Solvent selection is a critical parameter that can significantly influence the outcome of reactions catalyzed by [Ni(dtbbpy)(H₂O)₄]Cl₂. The solvent can affect catalyst solubility, stability of intermediates, and the rate of catalyst deactivation pathways. For instance, in some nickel-catalyzed reactions, polar aprotic solvents like DMF and acetone have shown to be effective. The polarity of the solvent can influence the kinetics of the reaction; for example, the dimerization of a related Ni(I) species, a potential deactivation pathway, is significantly faster in acetonitrile (MeCN) than in tetrahydrofuran (THF).[1]

Q3: My reaction is showing low to no conversion. What are the potential causes and solutions?

A3: Low or no conversion can stem from several factors. Common issues include:

• Catalyst Deactivation: The active nickel species can be sensitive to air and moisture. Ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• Improper Solvent Choice: The reaction's efficiency is highly dependent on the solvent. A solvent screen is recommended to identify the optimal medium for your specific transformation.

• Issues with Reagents: Verify the purity and integrity of all starting materials, as impurities can poison the catalyst.

• Suboptimal Temperature: The reaction may require heating to proceed at an appreciable rate. Conversely, excessive heat can lead to catalyst decomposition.

Q4: I am observing the formation of side products. How can I improve the selectivity of my reaction?

A4: The formation of side products can often be mitigated by optimizing reaction conditions. Consider the following adjustments:

• Solvent Optimization: As with reaction efficiency, solvent choice can influence selectivity. Experiment with a range of solvents with varying polarities.

• Ligand Modification: While using the pre-formed [Ni(dtbbpy)(H₂O)₄]Cl₂ complex, the dtbbpy ligand is generally effective. However, for specific applications, exploring derivatives of the bipyridine ligand could enhance selectivity.

• Temperature Control: Adjusting the reaction temperature can favor the desired reaction pathway over competing side reactions.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive catalyst due to exposure to air or moisture.	Ensure rigorous exclusion of air and moisture by using dry solvents and an inert atmosphere.
Suboptimal solvent for the specific reaction.	Perform a solvent screen with a range of anhydrous, degassed solvents (e.g., DMF, Acetone, THF, Dioxane).
Catalyst decomposition at elevated temperatures.	Monitor the reaction temperature carefully and consider running the reaction at a lower temperature for a longer duration.
Purity of reagents is insufficient.	Use high-purity, anhydrous reagents. If necessary, purify starting materials before use.
Inconsistent Results	Variability in solvent water content.	Use freshly distilled or commercially available anhydrous solvents. Even small amounts of water can affect the reaction.[2]
Degradation of the catalyst upon storage.	Store the [Ni(dtbbpy)(H₂O)₄]Cl₂ complex in a cool, dry place under an inert atmosphere.
Formation of Homocoupled Byproducts	Reductive homocoupling of the starting material.	Adjust the stoichiometry of the reagents. In some cases, the choice of reducing agent (if applicable) can influence this side reaction.[2]
Inefficient transmetalation or reductive elimination.	Solvent choice can impact these steps. A solvent screen may identify conditions that favor the desired cross-coupling pathway.

Quantitative Data on Solvent Effects

The following table summarizes the effect of different solvents on the yield of a photoredox/nickel dual-catalyzed coupling reaction using [Ni(dtbbpy)(H₂O)₄]Cl₂. The data is adapted from a study by Gutierrez-Bonet et al. (2016) for the coupling of an N-alkyl-1,4-dihydropyridine derivative with an aryl bromide.[3]

Solvent	Dielectric Constant (ε)	HPLC Yield (%)
Acetone	21	68
DMF	37	65
NMP	32	62
Acetonitrile	37	56
Dioxane	2.2	48
THF	7.6	45
Toluene	2.4	12
CH₂Cl₂	9.1	<5

Reaction Conditions: 2a (0.1 mmol), 1a (0.12 mmol), 4CzIPN (3 mol %), [Ni(dtbbpy)(H₂O)₄]Cl₂ (5 mol%) in dry, degassed solvent (2.0 mL, 0.05 M) under blue LED irradiation for 24 h.[3]

Experimental Protocols

Protocol 1: General Procedure for Evaluating Solvent Effects on a Nickel/Photoredox Catalyzed Cross-Coupling Reaction

This protocol is based on the methodology described in the study by Gutierrez-Bonet et al. (2016).[3]

Materials:

• Aryl halide (e.g., 4-bromobenzonitrile)

• Alkyl radical precursor (e.g., N-alkyl-1,4-dihydropyridine)

• [Ni(dtbbpy)(H₂O)₄]Cl₂

• Photocatalyst (e.g., 4CzIPN)

• Anhydrous solvents (e.g., Acetone, DMF, THF, etc.)

• Inert gas (Nitrogen or Argon)

• Schlenk tubes or reaction vials with septa

• Magnetic stirrer and stir bars

• Blue LED light source

Procedure:

• Preparation of Reaction Vessels: In a glovebox or under a stream of inert gas, add the aryl halide (0.1 mmol, 1.0 equiv), [Ni(dtbbpy)(H₂O)₄]Cl₂ (0.005 mmol, 5 mol %), and the photocatalyst (0.003 mmol, 3 mol %) to an oven-dried Schlenk tube or reaction vial containing a magnetic stir bar.

• Reagent Addition: Add the alkyl radical precursor (0.12 mmol, 1.2 equiv) to the reaction vessel.

• Solvent Addition: Add 2.0 mL of the desired anhydrous, degassed solvent to the reaction vessel via syringe.

• Degassing: Further degas the reaction mixture by bubbling inert gas through the solution for 10-15 minutes.

• Reaction Setup: Seal the reaction vessel and place it on a magnetic stirrer. Position a blue LED light source approximately 5-10 cm from the vessel. To maintain a consistent temperature, a fan can be used for cooling.

• Irradiation: Stir the reaction mixture and irradiate with the blue LED light for 24 hours.

• Analysis: After 24 hours, quench the reaction and analyze the crude reaction mixture by a suitable method (e.g., HPLC, GC-MS, or ¹H NMR) to determine the yield of the desired product. An internal standard can be used for quantitative analysis.

Visualizations

Caption: Workflow for solvent screening in a nickel/photoredox catalyzed reaction.

References

• 1. Reactivity Studies of Bipyridine-Ligated Nickel(I) and Nickel(0) Complexes Inform Mechanism in Modern Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Substituted 2,2′-bipyridines by nickel-catalysis: 4,4′-di-tert-butyl-2,2′-bipyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Nickel Precatalysts: [Ni(dtbbpy)(H₂O)₄]Cl₂ Under the Spotlight

For researchers, scientists, and professionals in drug development, the selection of an optimal precatalyst is a critical decision in the optimization of cross-coupling reactions. This guide provides an objective comparison of the nickel precatalyst [Ni(dtbbpy)(H₂O)₄]Cl₂ with other commonly used nickel precatalysts, supported by experimental data, detailed protocols, and mechanistic insights.

[Ni(dtbbpy)(H₂O)₄]Cl₂, a well-defined Ni(II) complex, has gained prominence in the field of photoredox/nickel dual catalysis for its efficiency and operational simplicity. This guide will delve into its performance characteristics in comparison to other nickel precatalysts, such as those generated in situ and other established Ni(0) and Ni(II) complexes.

Performance Benchmark: A Quantitative Comparison

The efficacy of a precatalyst is best evaluated through direct comparison under identical reaction conditions. The following tables summarize the performance of [Ni(dtbbpy)(H₂O)₄]Cl₂ against other nickel precatalysts in various cross-coupling reactions.

Table 1: Decarboxylative Cross-Coupling of 1,4-Dihydropyridines with Aryl Halides

In a comparative study, the preformed [Ni(dtbbpy)(H₂O)₄]Cl₂ demonstrated superior performance over catalysts generated in situ from a nickel source and various bipyridine ligands.[1]

Entry	Nickel Source (mol%)	Ligand (mol%)	Yield (%)
1	NiCl₂·glyme (5)	dtbbpy (5)	85
2	NiCl₂·glyme (5)	dMeObpy (5)	70
3	NiCl₂·glyme (5)	bpy (5)	65
4	[Ni(dtbbpy)(H₂O)₄]Cl₂ (5)	-	92

Reaction Conditions: Aryl halide (1.0 equiv), 1,4-dihydropyridine (1.5 equiv), photocatalyst, solvent, light irradiation, room temperature.

Table 2: Suzuki-Miyaura Coupling of Aryl Chlorides

While direct comparative data for [Ni(dtbbpy)(H₂O)₄]Cl₂ in Suzuki-Miyaura couplings is limited, a comparison of various dppf-supported nickel precatalysts highlights the impact of the nickel oxidation state and ligand environment on catalytic activity.

Precatalyst	Oxidation State	Temperature (°C)	Time (h)	Yield (%)
(dppf)Ni(cinnamyl)Cl	II	80	1.5	>95
(dppf)₂Ni	0	80	1	>95
[(dppf)NiCl]₂	I	80	1.5	>95

Reaction Conditions: Aryl chloride (1.0 equiv), arylboronic acid (1.5 equiv), base, solvent. This data underscores the high efficiency of well-defined nickel precatalysts.

Advantages and Disadvantages of Common Nickel Precatalysts

The choice of a nickel precatalyst extends beyond just the reaction yield, encompassing factors like stability, cost, and ease of handling.

Precatalyst	Advantages	Disadvantages
[Ni(dtbbpy)(H₂O)₄]Cl₂	Air and moisture stable, well-defined, high activity in photoredox catalysis, commercially available.	Higher molecular weight, may be more expensive than simple Ni(II) salts.
Ni(COD)₂	Highly reactive Ni(0) source, widely used.	Highly air and moisture sensitive, requires inert atmosphere for handling and storage, thermally unstable.
NiCl₂(L)₂ (L = phosphine)	Often air-stable, tunable reactivity based on the phosphine ligand.	Ligand synthesis can be costly, some phosphine ligands are air-sensitive.
In situ generated catalysts	Cost-effective (uses simple Ni(II) salts).	Less reproducible, formation of the active species can be sensitive to reaction conditions.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are representative protocols for reactions employing [Ni(dtbbpy)(H₂O)₄]Cl₂.

Protocol 1: General Procedure for Photoredox/Nickel Dual-Catalyzed Decarboxylative Cross-Coupling

This protocol is adapted from studies on the coupling of amino acids with aryl halides.

Materials:

• [Ni(dtbbpy)(H₂O)₄]Cl₂

• Photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆)

• Aryl halide

• Carboxylic acid

• Base (e.g., Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., DMSO)

• Blue LED light source

Procedure:

• To an oven-dried vial equipped with a magnetic stir bar, add the aryl halide (0.1 mmol, 1.0 equiv), carboxylic acid (0.15 mmol, 1.5 equiv), base (0.2 mmol, 2.0 equiv), [Ni(dtbbpy)(H₂O)₄]Cl₂ (0.005 mmol, 5 mol%), and photocatalyst (0.001 mmol, 1 mol%).

• Evacuate and backfill the vial with an inert gas (e.g., nitrogen or argon) three times.

• Add the anhydrous, degassed solvent (1.0 mL) via syringe.

• Place the vial approximately 2-5 cm from the blue LED light source and stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl and extract the product with an organic solvent.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Mechanistic Insights: The Catalytic Cycle

The synergy between photoredox and nickel catalysis enables the formation of carbon-carbon and carbon-heteroatom bonds under mild conditions. A generalized catalytic cycle for a decarboxylative cross-coupling reaction is depicted below.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Catalytic Activity of [Ni(dtbbpy)(H₂O)₄]Cl₂ in C-S Cross-Coupling Reactions

The complex [Ni(dtbbpy)(H₂O)₄]Cl₂, where dtbbpy stands for 4,4'-di-tert-butyl-2,2'-bipyridine, is an air-stable Nickel(II) precatalyst utilized in a variety of modern cross-coupling reactions.[1] It is particularly prominent in dual Ni/photoredox catalysis systems that enable the formation of carbon-carbon and carbon-heteroatom bonds under mild conditions.[1][2] While the aquo ligands are typically labile in solution, the core Ni(dtbbpy) moiety is the key component that enters the catalytic cycle. These systems have gained traction in the pharmaceutical industry due to the low cost and abundance of nickel compared to palladium.[3]

This guide provides an objective comparison of the catalytic performance of the homogeneous Ni(dtbbpy)Cl₂ system against alternative nickel-based catalysts in a synthetically important C-S cross-coupling (thioetherification) reaction. The selected alternatives include a heterogeneous, covalent organic framework (COF)-based nickel catalyst (Ni@Bpy-sp2c-COF) and a homogeneous system employing a phosphine ligand (Ni(acac)₂/Xantphos) under mechanochemical conditions.

Comparative Performance in C-S Cross-Coupling

The formation of aryl thioethers is a critical transformation in medicinal chemistry and materials science. The following table summarizes experimental data for the coupling of representative aryl halides with thiols using three distinct nickel catalyst systems, highlighting differences in efficiency and reaction conditions.

Catalyst System	Aryl Halide	Thiol	Base / Additive	Solvent / Conditions	Catalyst Loading (mol %)	Time (h)	Yield (%)	Reference
Ni(dtbbpy)Cl₂ / Pyrene	4-Bromobenzotrifluoride	4-tert-Butylthiophenol	DBU	Dioxane, Blue LED, Room Temp.	5.0	24	2	[4][5]
Ni@Bpy-sp2c-COF	4-Bromobenzotrifluoride	4-tert-Butylthiophenol	DBU	Dioxane, Blue LED, Room Temp.	0.5	24	83	[4][5]
Ni(acac)₂ / Xantphos	4-Bromobenzotrifluoride	4-tert-Butylthiophenol	TEA	Ball mill (mechanochemistry), Air, Room Temp.	2.5	1.5	93	[6]

DBU = 1,8-Diazabicyclo[5.4.0]undec-7-ene; TEA = Triethylamine.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and evaluation of catalytic systems. Below are the protocols for the reactions cited in the comparative data table.

Protocol 1: Homogeneous Ni/Photoredox C-S Cross-Coupling

This procedure is based on the control experiment performed for comparison against the Ni@Bpy-sp2c-COF catalyst.[4][5]

• Setup : To an oven-dried 4 mL vial equipped with a magnetic stir bar, add Ni(dtbbpy)Cl₂ (5 mol%), pyrene (as a photosensitizer, 5 mol%), the aryl halide (0.1 mmol, 1.0 equiv.), and the thiol (0.12 mmol, 1.2 equiv.).

• Reagent Addition : The vial is sealed with a septum and purged with an inert atmosphere (e.g., nitrogen or argon). Anhydrous 1,4-dioxane (1.0 mL) is added, followed by DBU (0.2 mmol, 2.0 equiv.) via syringe.

• Reaction : The vial is placed approximately 5-7 cm from a blue LED lamp and stirred vigorously at room temperature for 24 hours.

• Workup and Analysis : After the reaction period, the mixture is diluted with ethyl acetate, washed with water and brine, and dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to isolate the product. The yield is determined by ¹H NMR spectroscopy or gas chromatography.

Protocol 2: Mechanochemical Ni-Catalyzed C-S Cross-Coupling

This procedure utilizes mechanochemistry to drive the reaction, offering a solvent-minimized alternative.[6]

• Setup : In a 10 mL stainless steel grinding jar, add Ni(acac)₂ (2.5 mol%), Xantphos (3.0 mol%), the aryl halide (0.5 mmol, 1.0 equiv.), and the thiol (0.6 mmol, 1.2 equiv.).

• Reagent Addition : Add triethylamine (TEA) (1.5 mmol, 3.0 equiv.) and two stainless steel balls (10 mm diameter). The reaction can be set up under ambient air.

• Reaction : The jar is sealed and placed in a ball mill (e.g., Retsch Mixer Mill MM400) and agitated at a frequency of 30 Hz for 90 minutes.

• Workup and Analysis : After milling, the solid reaction mixture is transferred from the jar using a suitable solvent (e.g., ethyl acetate). The mixture is filtered to remove inorganic salts, and the filtrate is concentrated. The crude product is then purified by column chromatography on silica gel.

Visualizations of Workflow and Mechanism

Experimental Workflow for Photocatalysis

The following diagram illustrates a typical experimental setup for a nickel/photoredox catalyzed cross-coupling reaction.

A generalized workflow for a Ni/photoredox cross-coupling experiment.

Simplified Catalytic Cycle for Ni/Photoredox C-S Coupling

This diagram outlines the key steps and oxidation states of nickel involved in a dual catalytic cycle for thioetherification.

A simplified dual catalytic cycle for Ni/photoredox C-S coupling.

Discussion and Conclusion

The comparative data reveals distinct advantages and disadvantages for each catalytic system.

• Ni(dtbbpy)Cl₂ (Homogeneous Photoredox) : In the model reaction, the standard homogeneous Ni(dtbbpy)Cl₂ system with an external photosensitizer (pyrene) showed very low efficacy, yielding only 2% of the product.[4][5] This highlights that while versatile, catalyst performance is highly dependent on the specific reaction partners and conditions. The low yield suggests that this specific combination of substrates and photosensitizer is suboptimal.

• Ni@Bpy-sp2c-COF (Heterogeneous Photoredox) : This system, where the nickel catalyst and the photosensitizing framework are integrated, demonstrates vastly superior performance (83% yield) with a much lower catalyst loading (0.5 mol%).[4][5] The results suggest that immobilizing the catalytic components within the COF's structure enhances energy and electron transfer, leading to significantly improved efficiency.[5] As a heterogeneous catalyst, it also offers the potential for recovery and reuse, a key advantage for sustainable chemistry.

• Ni(acac)₂/Xantphos (Mechanochemical) : This phosphine-based system provides an excellent yield (93%) in a very short reaction time (1.5 hours) under solvent-free mechanochemical conditions.[6] This method avoids the need for bulk solvents and external light sources, presenting a highly efficient and environmentally friendly alternative. The success of this system underscores that the choice of ligand (bidentate phosphine vs. bipyridine) and energy input (mechanical vs. light) are critical parameters that dramatically alter catalyst activity.

References

• 1. Ni(dtbbpy)(H2O)4 Cl2 precatalyst CAS 2035424-75-8 [sigmaaldrich.com]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. docs.nrel.gov [docs.nrel.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]

The Pivotal Role of Bipyridine Ligands in Nickel Catalysis: A Comparative Study of dtbbpy and Its Congeners

For researchers, scientists, and drug development professionals, the selection of an appropriate ligand is paramount in optimizing nickel-catalyzed cross-coupling reactions. Among the plethora of available ligands, 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) has emerged as a workhorse, demonstrating broad utility and high efficiency in numerous transformations. This guide provides a comparative analysis of dtbbpy and other bipyridine ligands, supported by experimental data, to aid in the rational design of catalytic systems.

The efficacy of a nickel catalyst is intricately linked to the electronic and steric properties of its coordinating ligands. Bipyridine ligands, with their robust bidentate chelation to the nickel center, play a crucial role in stabilizing various oxidation states of nickel (Ni(0), Ni(I), Ni(II), and Ni(III)) that are key intermediates in catalytic cycles.[1][2] The substituents on the bipyridine backbone allow for the fine-tuning of the catalyst's reactivity, selectivity, and stability.

The Archetypal Ligand: 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)

The tert-butyl groups in the 4,4'-positions of dtbbpy are not merely for steric bulk. They significantly enhance the solubility of the resulting nickel complexes in common organic solvents, a critical factor for homogeneous catalysis.[3] Dtbbpy has proven to be an exceptional ligand in a wide array of nickel-catalyzed reactions, including cross-electrophile couplings and C-H functionalization.[4] Mechanistic studies have shown that dtbbpy can support the catalytically active monomeric Ni(I) species, which are crucial for the activation of less reactive aryl chlorides.[1][5]

Comparative Performance of Bipyridine Ligands

The performance of bipyridine ligands in nickel catalysis is a delicate balance of steric and electronic effects. Modifications to the bipyridine scaffold can have a profound impact on catalytic outcomes.

Steric Effects: The Influence of 6,6'-Substituents

A systematic study on the effect of substituents at the 6 and 6'-positions of dtbbpy reveals the critical role of steric hindrance around the nickel center.[6] While bulky substituents can stabilize Ni(I) species, they can also hinder the coordination of the ligand to the Ni(0) precursor and slow down key catalytic steps like radical capture.[3][6]

For instance, in a Ni/Co dual-catalytic cross-electrophile coupling reaction between an aryl bromide and an alkyl bromide, a range of 6,6'-substituted dtbbpy ligands were evaluated. The results, summarized in the table below, demonstrate that while most ligands provide good to excellent yields, subtle steric changes can influence the reaction efficiency.

Ligand	Precatalyst	Yield (%)[3]
4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)	(dtbbpy)NiCl₂	>99
4,4'-di-tert-butyl-6-methyl-2,2'-bipyridine	(tBu-bpy-Me)NiCl₂	>99
4,4'-di-tert-butyl-6,6'-dimethyl-2,2'-bipyridine	(tBu-bpy-Me₂)NiCl₂	88
4,4'-di-tert-butyl-6,6'-diisopropyl-2,2'-bipyridine	(tBu-bpy-iPr₂)NiCl₂	81
4,4'-di-tert-butyl-6,6'-diphenyl-2,2'-bipyridine	(tBu-bpy-Ph₂)NiCl₂	92

It is noteworthy that while the parent (dtbbpy)NiCl₂ and its mono-methylated counterpart gave quantitative conversion, increasing the steric bulk at the 6,6'-positions with two methyl or isopropyl groups led to a slight decrease in yield under the same reaction conditions.[3]

Electronic Effects: Fine-Tuning Reactivity

The electronic properties of the bipyridine ligand, modulated by electron-donating or electron-withdrawing substituents, can influence the redox potentials of the nickel center and the rates of elementary steps such as oxidative addition and reductive elimination. For example, the introduction of trifluoromethyl groups, as in 5,5'-bis(trifluoromethyl)-2,2'-bipyridine, can significantly alter the electronic nature of the ligand and, consequently, the catalytic activity of the nickel complex.[4]

Mechanistic Considerations in Ni-Bipyridine Catalysis

A generalized catalytic cycle for a nickel-bipyridine catalyzed cross-electrophile coupling reaction is depicted below. The ligand plays a crucial role in stabilizing the various nickel oxidation states and facilitating the key steps of the reaction.

Figure 1. A simplified catalytic cycle for a nickel-bipyridine catalyzed cross-coupling reaction.

Experimental Protocols

General Procedure for Ni/Co Dual-Catalytic Cross-Electrophile Coupling[3]

To an oven-dried vial equipped with a magnetic stir bar was added the nickel precatalyst (0.02 mmol, 1 mol%), the bipyridine ligand (0.02 mmol, 1 mol%), Co(phthalocyanine) (0.04 mmol, 2 mol%), and zinc powder (2.6 mmol, 1.3 equiv). The vial was sealed with a septum and purged with nitrogen. N,N-Dimethylacetamide (DMAc, 2.0 mL), the aryl bromide (2.0 mmol, 1.0 equiv), and the alkyl bromide (3.0 mmol, 1.5 equiv) were added sequentially via syringe. The reaction mixture was stirred at room temperature for 24 hours. The reaction was then quenched with 1 M HCl and extracted with ethyl acetate. The combined organic layers were washed with brine, dried over sodium sulfate, and concentrated under reduced pressure. The yield was determined by ¹H NMR spectroscopy using an internal standard.

Synthesis of 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)[4]

A simple, ligand-free synthesis of dtbbpy involves the nickel-catalyzed reductive homocoupling of 4-tert-butyl-2-chloropyridine. In a typical procedure, a mixture of 4-tert-butyl-2-chloropyridine, a nickel(II) salt (e.g., NiCl₂), and a reducing agent like manganese or zinc powder in a suitable solvent (e.g., THF or DMF) is heated. The reaction progress is monitored by GC-MS or TLC. After completion, the reaction is worked up by aqueous extraction and the product is purified by crystallization or sublimation.

Conclusion

The choice of bipyridine ligand is a critical parameter in the development of efficient nickel-catalyzed cross-coupling reactions. While dtbbpy remains a highly effective and versatile ligand, this guide highlights that strategic modifications to the bipyridine scaffold can lead to improved catalytic performance. A thorough understanding of the steric and electronic effects of the ligand, as well as the underlying reaction mechanism, is essential for the rational design of next-generation nickel catalysts for applications in academic research and the pharmaceutical industry. The provided experimental data and protocols serve as a valuable resource for researchers seeking to optimize their catalytic systems.

References

• 1. Reactivity Studies of Bipyridine-Ligated Nickel(I) and Nickel(0) Complexes Inform Mechanism in Modern Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and reactivity of a bipyridine-ligated Ni(I) complex - American Chemical Society [acs.digitellinc.com]
• 3. Effect of 6,6′-Substituents on Bipyridine-Ligated Ni Catalysts for Cross-Electrophile Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Substituted 2,2′-bipyridines by nickel-catalysis: 4,4′-di-tert-butyl-2,2′-bipyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 6. Effect of 6,6'-Substituents on Bipyridine-Ligated Ni Catalysts for Cross-Electrophile Coupling - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Performance Analysis of Nickel Precatalysts: [Ni(dtbbpy)(H₂O)₄]Cl₂ versus (4,4'-Dtbbpy)NiCl₂ in Photoredox Catalysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Nickel Precatalyst Selection in Dual Photoredox/Nickel Catalysis.

The strategic selection of a precatalyst is a critical parameter in the optimization of cross-coupling reactions. In the burgeoning field of dual photoredox/nickel catalysis, two closely related nickel(II) complexes bearing the 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) ligand are frequently employed: the hydrated complex, [Ni(dtbbpy)(H₂O)₄]Cl₂, and the anhydrous complex, (4,4'-Dtbbpy)NiCl₂. While structurally similar, their performance characteristics can differ, influencing reaction efficiency and outcomes. This guide provides a detailed comparison of these two precatalysts, supported by experimental data, to inform rational catalyst selection in your research.

Executive Summary

Both [Ni(dtbbpy)(H₂O)₄]Cl₂ and (4,4'-Dtbbpy)NiCl₂ are effective precatalysts for a range of photoredox-mediated cross-coupling reactions. However, experimental evidence suggests that the pre-formed, bench-stable hydrated complex, [Ni(dtbbpy)(H₂O)₄]Cl₂, can offer superior performance. In a comparative study on the cross-coupling of 1,4-dihydropyridines with aryl bromides, [Ni(dtbbpy)(H₂O)₄]Cl₂ provided higher product yields compared to catalysts formed in situ from a nickel source and the dtbbpy ligand, which is the common alternative to using the anhydrous (4,4'-Dtbbpy)NiCl₂ complex.[1] Notably, the coordinated water molecules in [Ni(dtbbpy)(H₂O)₄]Cl₂ were observed to have no detrimental effect on the reaction outcome.[1]

Performance Data: A Comparative Analysis

The following table summarizes the comparative performance of [Ni(dtbbpy)(H₂O)₄]Cl₂ against other ligand systems in a Ni/photoredox dual catalytic cross-coupling reaction. The data highlights the effectiveness of the dtbbpy ligand and the superior yield achieved with the pre-formed hydrated complex.

Entry	Nickel Source/Precatalyst (5 mol%)	Ligand (7.5 mol%)	Yield (%)
1	[Ni(dtbbpy)(H₂O)₄]Cl₂	-	80
2	NiCl₂·glyme	dMeObpy	61
3	NiCl₂·glyme	bpy	40
4	NiCl₂·glyme	None	<5

Reaction Conditions: Aryl bromide (0.1 mmol), 1,4-dihydropyridine (0.15 mmol), photocatalyst (1 mol%), in dry, degassed solvent under blue LED irradiation for 24 h. Yields are based on HPLC analysis.[1]

Experimental Protocols

Detailed methodologies for the synthesis of the precatalysts and a representative cross-coupling reaction are provided below.

Synthesis of Precatalysts

1. Synthesis of [Ni(dtbbpy)(H₂O)₄]Cl₂

This bench-stable complex can be prepared from nickel(II) chloride hexahydrate and the dtbbpy ligand.[1]

• Procedure: To a flask containing NiCl₂·6H₂O (1.0 equivalent) is added a solution of 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (1.0 equivalent) in a suitable solvent such as ethanol or methanol. The mixture is stirred at room temperature until the reaction is complete, typically indicated by a color change. The resulting solid is collected by filtration, washed with a non-polar solvent (e.g., diethyl ether), and dried under vacuum to yield [Ni(dtbbpy)(H₂O)₄]Cl₂ as a powder.[1]

2. Synthesis of (4,4'-Dtbbpy)NiCl₂

This complex is commercially available but can also be synthesized. A common method involves the reaction of an anhydrous nickel(II) chloride source with the dtbbpy ligand.

• Procedure: Anhydrous NiCl₂ (1.0 equivalent) is suspended in a dry, coordinating solvent like dimethoxyethane (DME). To this suspension, a solution of 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (1.0 equivalent) in the same solvent is added. The reaction mixture is stirred, often with heating, under an inert atmosphere. Upon completion, the product can be isolated by filtration, washed with a non-polar solvent, and dried under vacuum.

Representative Experimental Workflow for Comparative Catalysis

The following protocol is representative for comparing the catalytic performance of the two nickel complexes in a photoredox-mediated C(sp³)–C(sp²) cross-coupling reaction.

Fig. 1: Experimental workflow for comparing nickel precatalyst performance.

Catalytic Mechanism

Both [Ni(dtbbpy)(H₂O)₄]Cl₂ and (4,4'-Dtbbpy)NiCl₂ are precatalysts that enter a common catalytic cycle upon activation. In a typical Ni/photoredox dual catalytic system, the Ni(II) precatalyst is reduced in situ to a catalytically active Ni(0) or Ni(I) species. The cycle then proceeds through oxidative addition, radical capture, and reductive elimination to form the desired cross-coupling product.

Fig. 2: Generalized Ni/Photoredox dual catalytic cycle.

Conclusion

For researchers engaged in Ni/photoredox dual catalysis, the choice between [Ni(dtbbpy)(H₂O)₄]Cl₂ and (4,4'-Dtbbpy)NiCl₂ can impact reaction efficiency. The available data indicates a performance advantage for the pre-formed, hydrated complex [Ni(dtbbpy)(H₂O)₄]Cl₂, which has been shown to provide higher yields in at least one representative cross-coupling system.[1] This complex is also bench-stable, simplifying reaction setup. While (4,4'-Dtbbpy)NiCl₂ remains a robust and widely used precatalyst, the use of its hydrated counterpart should be considered, particularly when optimizing for maximum yield. We recommend that for any new system, a direct comparison using the outlined experimental protocol be performed to determine the optimal precatalyst for the specific transformation.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Reproducibility of Ni-Catalyzed C(sp²)–C(sp³) Cross-Coupling Reactions: Assessing [Ni(dtbbpy)(H₂O)₄]Cl₂

For researchers, scientists, and drug development professionals, the reproducibility of a chemical reaction is paramount. This guide provides a detailed comparison of the performance of the bench-stable precatalyst, [Ni(dtbbpy)(H₂O)₄]Cl₂ (dtbbpy = 4,4′-di-tert-butyl-2,2′-bipyridine), in Ni/photoredox dual catalysis for C(sp²)–C(sp³) cross-coupling reactions. The performance of this catalyst is benchmarked against other common nickel precatalysts, with a focus on providing supporting experimental data to assess reaction reproducibility.

The selection of a suitable precatalyst is a critical factor influencing the yield, substrate scope, and reliability of nickel-catalyzed cross-coupling reactions. While numerous nickel catalysts are available, [Ni(dtbbpy)(H₂O)₄]Cl₂ has emerged as a user-friendly option due to its stability to air and moisture, obviating the need for glovebox handling. This guide focuses on a key study by Molander and coworkers that not only demonstrates the broad applicability of this catalyst but also provides a notable level of assurance in the reported outcomes by explicitly stating that isolated yields are the average of at least two independent runs.

Performance Benchmark: C(sp²)–C(sp³) Coupling with 1,4-Dihydropyridines

The data presented below is derived from the work of Gutiérrez-Bonet et al. in ACS Catalysis (2016), where [Ni(dtbbpy)(H₂O)₄]Cl₂ was employed in a Ni/photoredox dual catalytic system for the cross-coupling of (hetero)aryl bromides with alkyl radicals generated from 1,4-dihydropyridines.

Table 1: Reproducibility and Substrate Scope of [Ni(dtbbpy)(H₂O)₄]Cl₂

The following table summarizes the isolated yields for the coupling of various (hetero)aryl bromides with a 1,4-dihydropyridine derived from cyclopentanecarboxaldehyde. The yields reported are the average of at least two independent experimental runs, providing a strong indicator of the reaction's reproducibility.[1]

Entry	(Hetero)Aryl Bromide	Product	Average Isolated Yield (%)[1]
1	4-Bromobenzonitrile	81
2	Methyl 4-bromobenzoate	88
3	4-Bromoacetophenone	94
4	4-Bromobiphenyl	87
5	2-Bromonaphthalene	78
6	3-Bromopyridine	75
7	2-Bromopyridine	65
8	2-Bromothiophene	71
9	1-Bromo-4-fluorobenzene	85
10	1-Bromo-4-methoxybenzene	72

Table 2: Comparison with Alternative Nickel Precatalysts

Direct comparative studies focusing on the reproducibility of different nickel precatalysts under identical reaction conditions are scarce in the literature. However, we can compare the performance of [Ni(dtbbpy)(H₂O)₄]Cl₂ with other commonly used nickel precatalysts in similar C(sp²)–C(sp³) cross-coupling reactions. It is important to note that the reproducibility of the reactions with the alternative catalysts listed below was not explicitly stated in the cited literature in the same manner as for [Ni(dtbbpy)(H₂O)₄]Cl₂.

Precatalyst	Ligand	Alkyl Source	Aryl Halide	Reported Yield (%)	Reference
[Ni(dtbbpy)(H₂O)₄]Cl₂	dtbbpy (in complex)	1,4-Dihydropyridine	4-Bromobenzonitrile	81 (Average of ≥2 runs)	ACS Catal.2016 , 6, 8004-8008[1]
NiCl₂·glyme	dtbbpy	Alkyl Trifluoroborate	4-Iodotoluene	93	Science2016 , 353, 279-283
Ni(COD)₂	Neocuproine	Alkyl Halide	4-Chlorotoluene	92	J. Am. Chem. Soc.2015 , 137, 13452-13455
(dppf)NiCl₂	dppf (in complex)	Alkylboronic Acid	4-Chloroanisole	95	Angew. Chem. Int. Ed.2012 , 51, 12837-12841

Experimental Protocols

A detailed methodology is crucial for reproducing experimental results. The following is the general experimental protocol for the C(sp²)–C(sp³) cross-coupling reaction using [Ni(dtbbpy)(H₂O)₄]Cl₂ as reported by Molander and coworkers.

General Procedure for Ni/Photoredox Dual Catalyzed Cross-Coupling:

An oven-dried 4 mL vial was equipped with a magnetic stir bar and charged with the (hetero)aryl bromide (0.50 mmol, 1.0 equiv), 1,4-dihydropyridine (0.60 mmol, 1.2 equiv), [Ni(dtbbpy)(H₂O)₄]Cl₂ (11.8 mg, 0.025 mmol, 5 mol %), and 4CzIPN (19.7 mg, 0.025 mmol, 5 mol %). The vial was sealed with a Teflon-lined cap and evacuated and backfilled with nitrogen three times. Dry, degassed solvent (e.g., DMA, 5.0 mL, 0.1 M) was then added via syringe. The reaction mixture was stirred and irradiated with two 18 W blue LED lamps for 24 hours at room temperature. Upon completion, the reaction mixture was diluted with ethyl acetate, washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by flash column chromatography on silica gel to afford the desired product.

Visualizing the Reaction Mechanism and Workflow

To better understand the process, the following diagrams illustrate the proposed catalytic cycle and the general experimental workflow.

Caption: Proposed dual catalytic cycle for the Ni/photoredox cross-coupling reaction.

Caption: General experimental workflow for the Ni/photoredox cross-coupling reaction.

Conclusion

The use of the bench-stable precatalyst [Ni(dtbbpy)(H₂O)₄]Cl₂ in Ni/photoredox dual catalysis offers a robust and reproducible method for the synthesis of C(sp²)–C(sp³) coupled products. The explicit reporting of averaged yields from multiple runs in the foundational study by Molander and coworkers provides a high degree of confidence in its performance, a critical factor for researchers in academic and industrial settings. While other nickel precatalysts are effective for similar transformations, the documented reproducibility of reactions utilizing [Ni(dtbbpy)(H₂O)₄]Cl₂ makes it a highly attractive choice for the development of reliable synthetic methodologies.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide: [Ni(dtbbpy)(H2O)4]Cl2 vs. Palladium Catalysts in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The construction of carbon-carbon (C-C) and carbon-heteroatom (C-X) bonds is fundamental to modern organic synthesis, particularly in the pharmaceutical and agrochemical industries. For decades, palladium catalysts have been the gold standard for a wide range of cross-coupling reactions due to their high efficiency and broad functional group tolerance. However, the high cost and relative scarcity of palladium have spurred the development of more sustainable and economical alternatives. Among these, nickel-based catalysts have emerged as powerful contenders, offering unique reactivity profiles.

This guide provides a detailed comparison of the nickel precatalyst [Ni(dtbbpy)(H2O)4]Cl2 with traditional palladium catalysts in the context of cross-coupling reactions. We will delve into their general characteristics, present available quantitative data for specific reactions, provide detailed experimental protocols, and visualize the underlying catalytic cycles and workflows.

General Comparison: Nickel vs. Palladium Catalysis

Before examining specific reactions, it's essential to understand the fundamental differences in reactivity between nickel and palladium that govern their catalytic behavior.

Feature	Nickel Catalysts	Palladium Catalysts
Cost & Abundance	More earth-abundant and significantly less expensive.	Less abundant and more costly.
Oxidative Addition	Generally more reactive; lower reduction potential and electronegativity facilitate oxidative addition with a wider range of electrophiles, including challenging substrates like aryl chlorides and alkyl halides.[1]	Highly efficient for aryl/vinyl iodides and bromides, but often requires more forcing conditions for chlorides.
β-Hydride Elimination	Higher energy barrier for β-hydride elimination from nickel-alkyl complexes, making it more suitable for cross-coupling with alkyl halides as this deactivation pathway is less favored.[1]	More prone to β-hydride elimination, which can be a significant side reaction in couplings involving alkyl substrates.
Reductive Elimination	The stronger Ni-H bond can sometimes make reductive elimination more difficult, potentially requiring harsher conditions.[1]	Generally proceeds efficiently under mild conditions.
Oxidation States	Can readily access Ni(0), Ni(I), Ni(II), and Ni(III) oxidation states, allowing for diverse reaction pathways, including those involving radical intermediates.	Primarily cycles between Pd(0) and Pd(II) oxidation states in most standard cross-coupling reactions.
Air & Moisture Sensitivity	Often more sensitive to air and moisture, sometimes requiring stricter inert atmosphere techniques.	Generally more robust and tolerant of air and moisture, making them easier to handle.

Performance in Specific Cross-Coupling Reactions

Direct, head-to-head comparisons of [Ni(dtbbpy)(H2O)4]Cl2 and palladium catalysts for the exact same reaction are scarce in the literature. Therefore, this guide presents data for the nickel catalyst in its reported applications and contrasts it with analogous transformations catalyzed by palladium.

Decarboxylative Cross-Coupling of α-Amino Acids

[Ni(dtbbpy)(H2O)4]Cl2 is utilized in dual photoredox/nickel catalysis for the decarboxylative coupling of α-amino acids with aryl halides. This reaction is highly valuable as it converts readily available biomass-derived starting materials into chiral benzylic amines, which are important pharmacophores.[2][3]

Table 1: Comparison of Nickel and Palladium in Decarboxylative Couplings of Amino Acid Derivatives

Catalyst System	Substrates	Product	Yield (%)	Catalyst Loading (mol%)	Conditions	Reference
Ni
[Ni(dtbbpy)(H2O)4]Cl2 / Ir photocatalyst	N-Boc-pipecolinic acid + 4-bromobenzonitrile	N-Boc-2-(4-cyanophenyl)piperidine	95	Ni: 2, Ir: 1	Blue LEDs, DMA, 25 °C, 24 h	[2]
[Ni(dtbbpy)(H2O)4]Cl2 / Ir photocatalyst	N-Boc-proline + 4-bromoacetophenone	N-Boc-2-(4-acetylphenyl)pyrrolidine	87	Ni: 2, Ir: 1	Blue LEDs, DMA, 25 °C, 24 h	[2]
Pd
Pd2(dba)3 / (S)-t-Bu-Anden-Phos	N-Piv-proline + Allyl acetate	(R)-1-pivaloyl-2-allylpyrrolidine	90 (99% ee)	Pd: 2.5	THF, 25 °C	N/A
Pd(PPh3)4	N-Benzhydryl-alanine + Cinnamyl acetate	N-Benzhydryl-3-phenyl-1-penten-4-amine	85	Pd: 5	Toluene, 110 °C	[4]

Note: The palladium-catalyzed reactions shown are mechanistically distinct (allylic alkylation) but represent examples of C-C bond formation from amino acid derivatives via decarboxylation.

Cross-Coupling of Alkyl Radicals with Aryl Halides

[Ni(dtbbpy)(H2O)4]Cl2 has been successfully employed in the dual photoredox-catalyzed cross-coupling of alkyl radicals generated from 1,4-dihydropyridines with aryl bromides. This method provides a mild route to C(sp³)–C(sp²) bonds.

Palladium catalysis can also achieve the coupling of alkyl groups with aryl halides, typically through the use of organometallic reagents (e.g., Suzuki or Negishi coupling of alkylboron or alkylzinc reagents) or, more recently, via radical pathways. While a direct comparison using 1,4-dihydropyridines as radical precursors is not available for palladium, we can compare the nickel-catalyzed reaction with a palladium-catalyzed Suzuki-Miyaura coupling of a primary alkylboron reagent.

Table 2: Comparison of Nickel and Palladium in Alkyl-Aryl Cross-Coupling

Catalyst System	Substrates	Product	Yield (%)	Catalyst Loading (mol%)	Conditions	Reference
Ni
[Ni(dtbbpy)(H2O)4]Cl2 / 4CzIPN	1,4-Dihydropyridine derivative + 4-Bromobenzonitrile	4-(Cyclohexylmethyl)benzonitrile	94	Ni: 5, 4CzIPN: 3	Blue LEDs, DMA, 24 h	N/A
[Ni(dtbbpy)(H2O)4]Cl2 / 4CzIPN	1,4-Dihydropyridine derivative + Methyl 4-bromobenzoate	Methyl 4-(cyclohexylmethyl)benzoate	91	Ni: 5, 4CzIPN: 3	Blue LEDs, DMA, 24 h	N/A
Pd
Pd(OAc)2 / SPhos	n-Nonyl-9-BBN + 4-Chlorobenzonitrile	4-(n-Nonyl)benzonitrile	95	Pd: 2	K3PO4, Toluene/H2O, 100 °C	N/A
Pd2(dba)3 / SPhos	n-Butyl-9-BBN + 1-Bromo-4-(trifluoromethyl)benzene	1-(n-Butyl)-4-(trifluoromethyl)benzene	98	Pd: 2	K3PO4, Toluene/H2O, RT	N/A

Experimental Protocols

General Procedure for Ni/Photoredox Decarboxylative Arylation of α-Amino Acids[2]

To an oven-dried 8 mL vial equipped with a magnetic stir bar was added the α-amino acid (0.2 mmol, 1.0 equiv), aryl halide (0.3 mmol, 1.5 equiv), [Ni(dtbbpy)(H2O)4]Cl2 (0.004 mmol, 2 mol%), and Ir(dF(CF3)ppy)2(dtbbpy)PF6 (0.002 mmol, 1 mol%). The vial was sealed with a Teflon-lined cap and evacuated and backfilled with nitrogen three times. Anhydrous, degassed N,N-dimethylacetamide (DMA, 2.0 mL) was added, followed by the base (e.g., DBU, 0.4 mmol, 2.0 equiv). The reaction mixture was stirred and irradiated with a 24 W blue LED lamp for 24 hours at room temperature. Upon completion, the reaction was quenched, extracted, and purified by column chromatography.

General Procedure for Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation[4]

In a nitrogen-filled glovebox, a solution of the amino acid derivative (0.25 mmol, 1.0 equiv) in THF (1.0 mL) was added to a vial containing Pd2(dba)3 (0.00625 mmol, 2.5 mol%) and the chiral ligand (e.g., (S)-t-Bu-Anden-Phos, 0.015 mmol, 6 mol%). The allyl acetate (0.5 mmol, 2.0 equiv) was then added, and the reaction mixture was stirred at 25 °C for the specified time. The reaction was then quenched, and the product was isolated and purified by column chromatography.

Visualizations

Catalytic Cycles

The catalytic cycles for nickel- and palladium-catalyzed cross-coupling reactions differ significantly, reflecting their distinct electronic properties and accessible oxidation states.

References

• 1. researchgate.net [researchgate.net]
• 2. Enantioselective Decarboxylative Arylation of α-Amino Acids via the Merger of Photoredox and Nickel Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation of Thietane 1,1-Dioxides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Nickel- and Palladium-Based Catalysts in Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is a critical decision that dictates the efficiency, cost-effectiveness, and sustainability of synthetic routes. This guide provides an objective comparison of nickel- and palladium-based catalysts, with a focus on complexes containing bipyridine-type ligands such as [Ni(dtbbpy)(H2O)4]Cl2, in the context of cross-coupling reactions. The following analysis is supported by experimental data to facilitate informed catalyst selection.

The landscape of modern organic synthesis, particularly in the pharmaceutical industry, is heavily reliant on cross-coupling reactions for the construction of complex molecular architectures. For decades, palladium has been the preeminent metal for these transformations due to its broad applicability and predictable reactivity. However, the high cost and relative scarcity of palladium have spurred the development of more sustainable and economical alternatives. Nickel, being more earth-abundant and cost-effective, has emerged as a powerful contender, often exhibiting unique reactivity and catalytic advantages.

Performance Comparison in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a fundamental C-C bond-forming reaction and serves as an excellent benchmark for comparing the performance of nickel and palladium catalysts. While specific kinetic data for [Ni(dtbbpy)(H2O)4]Cl2 is not extensively reported, data for the closely related Ni(dtbbpy)Cl2 and other nickel-bipyridine complexes provide valuable insights.

Catalyst System	Aryl Halide	Arylboronic Acid	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Nickel Catalysts
NiCl2(PCy3)2 (5 mol%)	Naphthyl sulfamate	Phenylboronic acid	K3PO4	2-Me-THF	100	12	>95	[1]
NiCl2(PCy3)2 (5 mol%)	4-Bromoanisole	Phenylboronic acid	K3PO4	t-amyl alcohol	100	12	85	[1]
(dppf)Ni(cinnamyl)Cl (0.5 mol%)	2-Chloronaphthalene	4-Methoxyphenylboronic acid	K3PO4	Dioxane/Benzene	80	1.5	>95	[2]
Palladium Catalysts
Pd(dppf)Cl2 (0.5 mol%)	2-Chloronaphthalene	4-Methoxyphenylboronic acid	K3PO4	Dioxane/Benzene	80	1	>95	[2]
Pd(OAc)2/XPhos (0.5 mol%)	4-Chlorotoluene	Phenylboronic acid	K3PO4	t-BuOH/H2O	100	24	98	[3]
Pd(PPh3)4 (3 mol%)	1-Iodo-4-nitrobenzene	Phenylboronic acid	K2CO3	Toluene/H2O	90	18	95	[4]

Mechanistic Differences: A Tale of Two Metals

The divergent reactivity of nickel and palladium can be attributed to their distinct electronic properties and preferred mechanistic pathways.[5] Palladium catalysis in Suzuki-Miyaura reactions typically proceeds through a well-established Pd(0)/Pd(II) catalytic cycle.[6][7][8] In contrast, nickel catalysis is more mechanistically diverse, with Ni(0), Ni(I), Ni(II), and Ni(III) oxidation states all being potentially accessible and involved in catalysis.[9][10] This often leads to radical pathways, which can be advantageous for the activation of challenging substrates.[9]

Catalytic Cycles

The following diagrams illustrate the generally accepted catalytic cycles for palladium- and nickel-catalyzed Suzuki-Miyaura cross-coupling reactions.

Palladium-Catalyzed Suzuki-Miyaura Catalytic Cycle.

A Possible Nickel-Catalyzed Suzuki-Miyaura Catalytic Cycle.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility and validation of catalytic studies. Below are representative protocols for Suzuki-Miyaura cross-coupling reactions using nickel and palladium catalysts.

General Procedure for Nickel-Catalyzed Suzuki-Miyaura Coupling[1]

To a screw-capped reaction tube equipped with a magnetic stir bar is added the aryl halide (1.0 equiv), arylboronic acid (2.5 equiv), K3PO4 (4.5 equiv), and the nickel precatalyst (e.g., NiCl2(PCy3)2, 5 mol%). The tube is sealed and evacuated and backfilled with nitrogen three times. The solvent (e.g., 2-Me-THF or t-amyl alcohol) is then added via syringe. The reaction mixture is stirred at the specified temperature (e.g., 100 °C) for the indicated time (e.g., 12 hours). After cooling to room temperature, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography.

General Procedure for Palladium-Catalyzed Suzuki-Miyaura Coupling

In a Schlenk flask under an inert atmosphere (e.g., argon), the aryl halide (1.0 equiv), arylboronic acid (1.5 equiv), base (e.g., K3PO4, 2.0 equiv), and the palladium precatalyst (e.g., [Pd(dppf)Cl2], 5 mol%) are combined. The flask is evacuated and backfilled with the inert gas three times. The solvent (e.g., 1,4-dioxane) is added via syringe, and the reaction mixture is heated to the desired temperature (e.g., 80-100 °C) with stirring for the specified duration. Upon completion, the reaction is cooled to room temperature, diluted with a suitable organic solvent, and washed with water and brine. The organic layer is dried over a drying agent, filtered, and the solvent is removed in vacuo. The residue is purified by column chromatography to yield the desired biaryl product.

Experimental Workflow

The general workflow for screening and optimizing both nickel- and palladium-catalyzed cross-coupling reactions follows a similar logical progression.

General experimental workflow for cross-coupling reactions.

Conclusion

Both nickel and palladium catalysts are highly effective for cross-coupling reactions, each with its own set of advantages. Palladium catalysts are well-established, offering broad functional group tolerance and predictable reactivity, making them a reliable choice for many applications. Nickel catalysts, particularly those with bipyridine-type ligands, present a more cost-effective and sustainable alternative, with the potential for unique reactivity, especially with challenging substrates.[9] The choice between nickel and palladium will ultimately depend on the specific requirements of the synthesis, including cost considerations, substrate scope, and desired reaction conditions. This guide provides a foundation for making an informed decision in the selection of a suitable catalyst for your research and development needs.

References

• 1. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.lsu.edu [repository.lsu.edu]
• 3. thieme-connect.com [thieme-connect.com]
• 4. mdpi.com [mdpi.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. static1.squarespace.com [static1.squarespace.com]
• 8. Comparison of dppf-Supported Nickel Precatalysts for the Suzuki-Miyaura Reaction: The Observation and Activity of Nickel(I) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Detailed Comparison of Ni vs. Pd in Cross-Coupling Catalysis - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]

Unraveling Reaction Mechanisms: A Comparative Guide to Isotopic Labeling Studies with [Ni(dtbbpy)(H₂O)₄]Cl₂

For researchers, scientists, and drug development professionals, understanding the intricate mechanisms of catalytic reactions is paramount for optimizing existing processes and discovering new transformations. Isotopic labeling studies serve as a powerful tool to illuminate these pathways. This guide provides a comparative analysis of the use of [Ni(dtbbpy)(H₂O)₄]Cl₂ in mechanistic studies involving isotopic labeling, alongside alternative catalysts, supported by experimental data and detailed protocols.

The nickel complex [Ni(dtbbpy)(H₂O)₄]Cl₂ (dtbbpy = 4,4'-di-tert-butyl-2,2'-bipyridine) has emerged as a versatile catalyst in a variety of cross-coupling reactions, particularly in the realm of photoredox catalysis. Its ability to access multiple oxidation states (Ni(0), Ni(I), Ni(II), Ni(III)) is central to its catalytic prowess. Isotopic labeling, through the strategic replacement of atoms with their heavier isotopes (e.g., ¹³C for ¹²C, or D for H), allows for the tracking of atoms throughout a reaction and the determination of kinetic isotope effects (KIEs), providing invaluable insights into bond-breaking and bond-forming steps.

Probing the Oxidative Addition Step with ¹³C Kinetic Isotope Effects

A key area of investigation for nickel-catalyzed cross-coupling reactions is the nature of the oxidative addition step, a fundamental process where the metal center inserts into a carbon-halogen or carbon-pseudohalogen bond. Intramolecular ¹³C kinetic isotope effects (KIEs) have been instrumental in discerning the oxidation state and ligand environment of the nickel species involved at this crucial stage.

One study investigated the N-methyl selective arylation of trialkylamines catalyzed by [Ni(dtbbpy)(H₂O)₄]Cl₂. By using a substrate with two identical, isotopically labeled reactive sites, the researchers could precisely measure the KIE for the C-N bond cleavage. The experimental data, combined with Density Functional Theory (DFT) calculations, pointed towards two plausible mechanistic pathways. The primary proposed mechanism involves a Ni(I)(dtbbpy)(α-aminoalkyl) complex as the key intermediate undergoing oxidative addition. An alternative pathway consistent with the experimental KIEs suggests oxidative addition to a Ni(0)(dtbbpy)(methyleneiminium) bromide complex.[1]

Comparison with Alternative Catalysts

To provide a broader context for the mechanistic insights gained with [Ni(dtbbpy)(H₂O)₄]Cl₂, it is essential to compare its performance and the mechanistic pathways it favors with those of other catalysts.

Alternative Nickel Catalyst: Ni(THMD)₂

In the same study that examined [Ni(dtbbpy)(H₂O)₄]Cl₂, the deaminative arylation of sterically hindered primary amines catalyzed by Ni(THMD)₂ (THMD = 2,2,6,6-tetramethyl-3,5-heptanedionate) was also investigated using intramolecular ¹³C KIEs. The results indicated that an anionic Ni(I)(THMD)(Cl) complex is likely the species undergoing oxidative addition. This finding helps to explain the observed rate acceleration in the presence of tetrabutylammonium chloride as an additive.[1]

Catalyst	Reaction	Proposed Active Species in Oxidative Addition	Key Mechanistic Insight from ¹³C KIE
[Ni(dtbbpy)(H₂O)₄]Cl₂	N-methyl selective arylation of trialkylamines	Ni(I)(dtbbpy)(α-aminoalkyl) or Ni(0)(dtbbpy)(methyleneiminium)	Elucidation of two plausible, competing mechanistic pathways.
Ni(THMD)₂	Deaminative arylation of primary amines	Anionic Ni(I)(THMD)(Cl)	Explains the role of chloride additives in accelerating the reaction.

Palladium Catalysts: A Different Mechanistic Landscape

Palladium complexes, the workhorses of cross-coupling chemistry, often operate through different mechanisms compared to their nickel counterparts. Isotopic labeling studies have been extensively used to probe these differences. For instance, in the archetypal Suzuki-Miyaura reaction catalyzed by Pd(PPh₃)₄, ¹³C KIEs have been used to establish that oxidative addition of aryl bromides occurs to a 12-electron monoligated palladium complex, Pd(PPh₃).[2] This contrasts with the often-proposed radical pathways and diverse oxidation states observed in nickel catalysis.

Experimental Protocols

Detailed experimental methodologies are crucial for the reproducibility and interpretation of isotopic labeling studies. Below are generalized protocols for key experiments.

Synthesis of Isotopically Labeled Substrates

The synthesis of substrates containing isotopic labels is the first critical step. For ¹³C labeling, commercially available starting materials such as ¹³C-labeled carbon dioxide, methanol, or formaldehyde can be incorporated into the target molecule through established synthetic routes like Grignard reactions or nucleophilic substitutions.[3] For deuterium labeling, deuterated reagents or solvents (e.g., D₂O) are commonly used.[4]

Determination of Intramolecular ¹³C Kinetic Isotope Effects

A practical approach for determining ¹³C KIEs involves using a reactant with two identical reaction sites, one of which is isotopically labeled.

• Reaction Setup: The reaction is carried out under the desired catalytic conditions using the labeled substrate.

• Monitoring Reaction Progress: The reaction is monitored by techniques such as GC/MS or NMR to determine the conversion.

• Product Isolation and Analysis: The product is isolated at a specific conversion, and the ratio of the isotopomers is determined using quantitative NMR or mass spectrometry.

• KIE Calculation: The KIE is calculated from the ratio of the isotopomers in the product and the initial isotopic composition of the starting material.

Recent advancements, such as the use of polarization transfer in NMR spectroscopy, have significantly reduced the time and material required for these measurements.[5][6][7]

Visualizing Reaction Mechanisms

To clearly illustrate the proposed mechanistic pathways, diagrams generated using Graphviz (DOT language) are provided below.

Proposed Catalytic Cycle for Ni(dtbbpy)-Catalyzed C-N Cross-Coupling

Caption: A simplified representation of a Ni(I)/Ni(III) catalytic cycle.

Experimental Workflow for Intramolecular KIE Determination

Caption: Workflow for an intramolecular Kinetic Isotope Effect experiment.

Conclusion

Isotopic labeling studies, particularly those employing kinetic isotope effects, are indispensable for elucidating the complex mechanisms of nickel-catalyzed reactions. The use of [Ni(dtbbpy)(H₂O)₄]Cl₂ in such studies has provided crucial evidence for the involvement of various nickel oxidation states and has helped to distinguish between competing mechanistic pathways. By comparing these findings with data from alternative nickel and palladium catalysts, a more nuanced understanding of the factors governing catalyst performance and reaction outcomes can be achieved. This knowledge is vital for the rational design of new catalysts and the optimization of synthetic methodologies in both academic and industrial settings.

References

• 1. Probing the Oxidative Addition Transition State in Nickel Metallaphotoredox Catalysis Using Intramolecular 13C Kinetic Isotope Effects: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Sensitive and Accurate 13C Kinetic Isotope Effect Measurements Enabled by Polarization Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dash.harvard.edu [dash.harvard.edu]
• 7. Sensitive and Accurate 13C Kinetic Isotope Effect Measurements Enabled by Polarization Transfer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to DFT Calculations on Reaction Intermediates of [Ni(dtbbpy)]-Based Catalysts

For Researchers, Scientists, and Drug Development Professionals

The nickel complex [Ni(dtbbpy)(H2O)4]Cl2, where dtbbpy is 4,4'-di-tert-butyl-2,2'-bipyridine, serves as a widely used precatalyst in a variety of nickel-catalyzed cross-coupling reactions.[1] Understanding the reaction intermediates derived from this complex is crucial for optimizing reaction conditions and developing novel synthetic methodologies. Density Functional Theory (DFT) calculations have emerged as a powerful tool to elucidate the geometric and electronic structures of these transient species, complementing experimental observations. This guide provides a comparative overview of DFT calculations on key reaction intermediates of the [Ni(dtbbpy)] moiety, supported by experimental data.

Key Reaction Intermediates and Their Characterization

Nickel-catalyzed cross-coupling reactions involving the [Ni(dtbbpy)] fragment proceed through a series of intermediates with the nickel center cycling through various oxidation states, primarily Ni(0), Ni(I), Ni(II), and Ni(III).[2][3][4] The initial precatalyst, [Ni(dtbbpy)(H2O)4]Cl2, readily forms catalytically active species under reaction conditions. The water ligands are typically displaced by substrates or solvent molecules.

Computational and Experimental Data Comparison

The combination of DFT calculations and experimental techniques like UV-vis spectroscopy, electron paramagnetic resonance (EPR), and cyclic voltammetry (CV) provides a robust framework for characterizing these reactive intermediates.

Intermediate Species	Oxidation State	Experimental Characterization	Computational (DFT) Insights
[Ni(I)(dtbbpy)Cl]	Ni(I)	UV-vis λmax: 420 nm, 660 nm[5][6] EPR: Signal consistent with a Ni(I) species[5]	TDDFT calculations predict MLCT transitions in good agreement with experimental UV-vis spectra.[7] Spin density calculations confirm localization on the Ni center.[8]
[Ni(II)(dtbbpy)(Aryl)Br]	Ni(II)	UV-vis λmax: 416 nm (main), 435 nm, 495 nm (shoulders)[9]	Geometry optimization reveals a square planar or distorted square planar structure.
[Ni(0)(dtbbpy)]	Ni(0)	Characterized electrochemically via reduction of Ni(I) or Ni(II) precursors.[8]	Calculations show a tetrahedral geometry. The HOMO is typically localized on the nickel center.
[Ni(III)(dtbbpy)(Aryl)X2]	Ni(III)	Often proposed as a short-lived intermediate, inferred from kinetic and mechanistic studies.[7][9]	DFT calculations suggest a five-coordinate, often trigonal bipyramidal, geometry. The reductive elimination barrier from this species is typically low.[9]

Experimental and Computational Protocols

A cohesive understanding of the catalytic cycle relies on the synergy between experimental and computational methodologies.

Experimental Protocols:

• UV-Vis Spectroelectrochemistry: This technique allows for the generation and spectroscopic characterization of redox-active species. For instance, the reduction of a Ni(II) complex to a Ni(I) species can be monitored in situ to obtain its absorption spectrum.[7][9]

• Pulse Radiolysis: This method is employed to generate highly reactive, low-valent nickel intermediates, such as Ni(I) species, by reacting a Ni(II) precursor with solvated electrons. The subsequent kinetics of their reactions can be monitored using transient absorption spectroscopy.[2]

• Cyclic Voltammetry (CV): CV is used to probe the redox potentials of the nickel complexes, identifying the potentials at which Ni(II)/Ni(I) and Ni(I)/Ni(0) transitions occur.[8]

Computational (DFT) Protocols:

• Geometry Optimization: The structures of the proposed intermediates are optimized to find their lowest energy conformation. Common functional/basis set combinations include B3LYP with a mixed basis set like def2-SVP for lighter atoms and def2-TZVP for nickel.[10]

• Frequency Calculations: These are performed to confirm that the optimized structures are true minima on the potential energy surface (no imaginary frequencies) and to obtain thermodynamic data (Gibbs free energy).

• Time-Dependent DFT (TD-DFT): This method is used to calculate the electronic excitation energies and simulate the UV-vis absorption spectra of the intermediates for comparison with experimental data.[7]

• Solvation Models: To accurately model the reaction in solution, implicit solvation models like the SMD model are frequently employed.[10]

Visualizing Reaction Pathways

The following diagrams illustrate key mechanistic steps in [Ni(dtbbpy)]-catalyzed reactions, as elucidated by a combination of experimental and computational studies.

Caption: Formation of catalytically active Ni(0) and Ni(I) species.

Caption: A generalized Ni(0)/Ni(I)/Ni(III) catalytic cycle.

Caption: Equilibrium between Ni(I) and its Ni(0)/Ni(II) counterparts.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. chemrxiv.org [chemrxiv.org]
• 6. docs.nrel.gov [docs.nrel.gov]
• 7. Photogenerated Ni(I)–Bipyridine Halide Complexes: Structure-Function Relationships for Competitive C(sp2)–Cl Oxidative Addition and Dimerization Reactivity Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]

A Researcher's Guide to Quantitative Analysis of Ni-Catalyzed Cross-Coupling Products

For researchers in synthetic chemistry and drug development, accurate quantification of reaction products is paramount. The nickel catalyst, [Ni(dtbbpy)(H2O)4]Cl2, has emerged as a valuable tool in photoredox-catalyzed cross-coupling reactions. This guide provides a comparative analysis of the primary techniques for the quantitative analysis of products from these reactions: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

Comparative Analysis of Quantitative Techniques

The choice of analytical technique depends on the specific properties of the reaction products, the required level of accuracy and precision, and the available instrumentation. Below is a summary of the performance characteristics of HPLC, GC-MS, and qNMR for the quantitative analysis of typical cross-coupling products.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.	Separation of volatile/semi-volatile compounds in the gas phase followed by detection and identification by mass spectrometry.	Signal intensity is directly proportional to the number of atomic nuclei, allowing for quantification against an internal standard.
Typical Analytes	Non-volatile, thermally unstable, and polar compounds. Well-suited for many cross-coupling products.	Volatile and semi-volatile, thermally stable compounds. Derivatization may be needed for polar products.[1]	Soluble compounds with unique NMR signals. Provides structural information alongside quantification.
Linearity (R²)	Typically ≥ 0.999[2][3]	Typically ≥ 0.999	Inherently linear as signal area is directly proportional to concentration.
Limit of Detection (LOD)	0.02 - 0.04 µg/mL[4]	Low pg to fg range	~0.02 mg/mL[2]
Limit of Quantification (LOQ)	0.05 - 0.12 µg/mL[4]	Low ng to pg range	~0.07 mg/mL[2]
Precision (RSD)	< 1%[5]	< 5%	< 1%[6]
Accuracy (Recovery)	98-103%[7]	95-105%	98.5-101.5%
Throughput	Moderate to high	High	Low to moderate
Cost	Moderate	High	High (instrumentation)

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate quantitative analysis. Below are representative protocols for each technique in the context of analyzing products from a [Ni(dtbbpy)(H2O)4]Cl2-catalyzed cross-coupling reaction.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is suitable for the quantification of non-volatile cross-coupling products, such as biaryls.

• Sample Preparation:

  • Accurately weigh a small amount of the crude reaction mixture.

  • Dissolve the sample in a known volume of a suitable solvent (e.g., acetonitrile or methanol) to create a stock solution.

  • Add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) to the stock solution.[8][9]

  • Filter the solution through a 0.22 µm syringe filter before injection.

• Standard Curve Preparation:

  • Prepare a series of standard solutions of the purified product at known concentrations.

  • Add the same concentration of the internal standard to each standard solution.

  • Analyze each standard solution by HPLC to generate a calibration curve by plotting the peak area ratio (product/internal standard) against concentration.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water is commonly used.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detector: UV-Vis Diode Array Detector (DAD) set to a wavelength where the product has maximum absorbance.

• Data Analysis:

  • Integrate the peak areas of the product and the internal standard in the chromatogram of the reaction mixture.

  • Calculate the concentration of the product in the sample using the calibration curve.

  • Determine the reaction yield based on the initial amount of the limiting reagent.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is ideal for volatile or semi-volatile cross-coupling products. For non-volatile products, a derivatization step may be necessary.[1]

• Sample Preparation:

  • Prepare the sample as described in the HPLC protocol, using a volatile solvent like dichloromethane or ethyl acetate. An internal standard (e.g., dodecane) should be added.

  • If the product is not volatile, a derivatization step (e.g., silylation) may be required.[1]

• Standard Curve Preparation:

  • Prepare a series of standard solutions of the purified product in the same solvent as the sample, each containing the internal standard at a fixed concentration.

  • Analyze the standards by GC-MS to construct a calibration curve.

• GC-MS Conditions:

  • Column: A nonpolar capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm).[4]

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Mode: Splitless.

  • Temperature Program: Start at a low temperature (e.g., 60°C), then ramp to a high temperature (e.g., 250°C) to ensure elution of all components.

  • MS Detector: Electron Ionization (EI) source. Data can be acquired in full scan mode for identification and Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantification.

• Data Analysis:

  • Identify the product peak by its retention time and mass spectrum.

  • Quantify the product by comparing the integrated peak area of a characteristic ion to that of the internal standard, using the calibration curve.

Quantitative NMR (qNMR) Protocol

qNMR is a powerful technique for determining the purity of a sample or the yield of a reaction without the need for a calibration curve for the specific analyte.[10]

• Sample Preparation:

  • Accurately weigh a sample of the crude reaction mixture.

  • Add a known mass of a high-purity internal standard (e.g., maleic acid or 1,3,5-trimethoxybenzene) to the sample. The internal standard should have a simple spectrum with at least one peak that is well-resolved from the analyte peaks.[2][8][9]

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d6 or CDCl3).[2]

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Ensure a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified to allow for full relaxation between scans. This is critical for accurate integration.

  • A sufficient number of scans should be acquired to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).[11]

• Data Processing and Analysis:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, characteristic peak of the product and a peak from the internal standard.

  • Calculate the molar ratio of the product to the internal standard using the following equation: Mole of Analyte / Mole of Standard = (Integral of Analyte / Number of Protons) / (Integral of Standard / Number of Protons)

  • From the known mass and molar mass of the internal standard, calculate the moles of the internal standard and subsequently the moles and mass of the product in the sample.

  • Determine the reaction yield.

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflows for quantitative analysis using HPLC, GC-MS, and qNMR.

Caption: Workflow for Quantitative Analysis using HPLC.

Caption: Workflow for Quantitative Analysis using GC-MS.

Caption: Workflow for Quantitative Analysis using qNMR.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 6. benthamdirect.com [benthamdirect.com]
• 7. A simple method of sample preparation for analysis of biphenyl residues in citrus fruit peels by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Photoredox Ni-catalyzed peptide C(sp2)–O cross-coupling: from intermolecular reactions to side chain-to-tail macrocyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. air.unimi.it [air.unimi.it]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Safety & Regulatory Compliance

Proper Disposal of [Ni(dtbbpy)(H₂O)₄]Cl₂: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for a Common Nickel Catalyst

This document provides a comprehensive, step-by-step guide for the safe disposal of [Ni(dtbbpy)(H₂O)₄]Cl₂, a nickel precatalyst frequently used in photoredox dual catalysis cross-coupling reactions. Adherence to these procedures is critical for ensuring personnel safety and environmental compliance within research and drug development settings. Nickel compounds are classified as hazardous materials and require careful handling and disposal.

Immediate Safety Concerns and Hazard Profile

Nickel complexes, including [Ni(dtbbpy)(H₂O)₄]Cl₂, present several health risks. Nickel compounds are often carcinogenic, can cause allergic skin reactions, and may lead to respiratory issues if inhaled.[1][2][3] It is imperative to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4][5]

Quantitative Data for Nickel Precipitation

The primary method for treating aqueous waste containing nickel is through chemical precipitation. By adjusting the pH of the solution, the soluble nickel ions (Ni²⁺) are converted into an insoluble nickel(II) hydroxide (Ni(OH)₂) precipitate.[6] This solid can then be safely separated from the liquid waste.

Parameter	Value/Range	Notes
Target pH for Precipitation	8.0 - 11.0	Optimal range for the complete precipitation of Nickel(II) hydroxide.[6][7]
Precipitating Agent	1 M Sodium Hydroxide (NaOH)	A common and effective base for pH adjustment.[6][7]
Precipitate Formed	Nickel(II) Hydroxide (Ni(OH)₂)	A pale green, insoluble solid.[6][7]
Reaction Temperature	Ambient (20-25 °C)	The precipitation reaction proceeds effectively at room temperature.[6]

Step-by-Step Disposal Protocol

This protocol details the safe precipitation of nickel from aqueous solutions of [Ni(dtbbpy)(H₂O)₄]Cl₂ and the subsequent handling of the resulting waste streams.

Part 1: Preparation and Precipitation

• Preparation: In a designated fume hood, place the aqueous waste containing [Ni(dtbbpy)(H₂O)₄]Cl₂ into an appropriately sized beaker equipped with a magnetic stir bar.

• Dilution: If the solution is highly concentrated, dilute it with deionized water. This will help to control the precipitation process.

• pH Adjustment: While continuously stirring the solution, slowly add a 1 M solution of sodium hydroxide (NaOH) dropwise.

• Monitoring: Use a calibrated pH meter or pH paper to monitor the pH of the solution. Continue adding NaOH until the pH is stable within the target range of 8.0 - 11.0.

• Precipitation: As the pH increases, a pale green precipitate of nickel(II) hydroxide (Ni(OH)₂) will form.

• Digestion of Precipitate: Gently heat the mixture to approximately 50-60°C for about 30 minutes while stirring. This process, known as digestion, can help to increase the particle size of the precipitate, making it easier to filter.[7]

• Cooling: Allow the mixture to cool to room temperature.

Part 2: Waste Separation and Containment

• Filtration: Set up a vacuum filtration apparatus (e.g., a Büchner funnel with appropriate filter paper). Separate the solid nickel(II) hydroxide precipitate from the liquid.

• Washing the Precipitate: Wash the collected solid precipitate with a small amount of deionized water to remove any soluble impurities. A final rinse with acetone can aid in drying.[7]

• Solid Waste Disposal: Carefully transfer the dried nickel(II) hydroxide precipitate into a clearly labeled hazardous waste container. The label must include "Hazardous Waste," "Nickel Hydroxide," and the appropriate hazard symbols.[6][7]

• Liquid Waste Disposal: The filtrate, which now contains the dtbbpy ligand, water, and residual salts, must also be treated as hazardous waste. Transfer the filtrate to a labeled hazardous waste container for aqueous/organic waste.

• Final Disposal: Arrange for the pickup and disposal of both the solid and liquid hazardous waste containers through your institution's Environmental Health and Safety (EHS) office.[5][6] All collected hazardous waste must be disposed of through a licensed professional waste disposal service.[6]

Disposal Workflow Diagram

Caption: Logical workflow for the safe disposal of [Ni(dtbbpy)(H₂O)₄]Cl₂.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.se [fishersci.se]
• 3. ltschem.com [ltschem.com]
• 4. infinitalab.com [infinitalab.com]
• 5. msg.ucsf.edu [msg.ucsf.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Personal protective equipment for handling [Ni(dtbbpy)(H2O)4]Cl2

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of the nickel complex [Ni(dtbbpy)(H2O)4]Cl2. Adherence to these procedures is essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment (PPE)

Nickel compounds, including [Ni(dtbbpy)(H2O)4]Cl2, present several health hazards. Nickel is recognized as a potent skin sensitizer, a potential eye irritant, and some nickel compounds are classified as carcinogenic.[1] Therefore, stringent safety measures must be implemented to minimize exposure.

Engineering Controls:

• Fume Hood: All handling of [Ni(dtbbpy)(H2O)4]Cl2 powder should be conducted in a certified chemical fume hood to prevent inhalation of dust particles.[2][3]

• Ventilation: Ensure the laboratory is well-ventilated.[1][3]

Personal Protective Equipment (PPE) Summary:

PPE Category	Specification	Purpose
Hand Protection	Nitrile gloves (minimum 0.4 mm thickness) compliant with BS EN 374 standard.[4] Double gloving is recommended.	To prevent skin contact and sensitization.
Eye Protection	Tightly fitting safety goggles or a full-face visor compliant with BS EN 166 standard.[2][4]	To protect eyes from dust particles and potential splashes.
Body Protection	A dedicated lab coat, preferably flame-resistant, and an impervious apron for handling solutions.[2][4]	To protect skin and clothing from contamination.[3]
Respiratory Protection	A NIOSH-approved respirator with a particulate filter is required if working outside a fume hood or if dust is generated.[1][5][6]	To prevent inhalation of harmful nickel dust.

Operational Plan for Safe Handling

A systematic approach to handling [Ni(dtbbpy)(H2O)4]Cl2 is critical to ensure safety.

Experimental Workflow:

Caption: Workflow for Safe Handling of [Ni(dtbbpy)(H2O)4]Cl2.

Step-by-Step Protocol:

• Preparation:

  • Don all required PPE as specified in the table above.

  • Ensure the fume hood is functioning correctly.

  • Place a disposable mat on the work surface within the fume hood.[3]

  • Assemble all necessary glassware and reagents.

• Handling:

  • Carefully weigh the solid [Ni(dtbbpy)(H2O)4]Cl2 in the fume hood to avoid generating dust.[1]

  • If preparing a solution, add the solvent to the solid slowly to prevent splashing.

  • Conduct all experimental manipulations within the fume hood.

• Cleanup:

  • Decontaminate all glassware that has been in contact with the nickel complex.

  • Wipe down the work area with a damp, disposable cloth.[3]

  • Remove PPE carefully to avoid contaminating skin or clothing.

Disposal Plan

All waste containing [Ni(dtbbpy)(H2O)4]Cl2 must be treated as hazardous waste.[7]

Waste Segregation and Disposal:

Waste Type	Collection Container	Disposal Procedure
Solid Waste	Labeled, sealed, and chemically compatible container (e.g., HDPE).[7]	Collect all contaminated solid materials, including gloves, disposable mats, and weighing paper.
Aqueous Waste	Labeled, sealed, and chemically compatible container (e.g., HDPE).[7]	Collect all aqueous solutions containing the nickel complex. Do not dispose of down the drain. [7]
Organic Waste	Labeled, sealed, and chemically compatible container for organic waste.	Collect all organic solvent waste containing the nickel complex. Do not mix with aqueous or other incompatible waste.

Labeling and Storage:

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "[Ni(dtbbpy)(H2O)4]Cl2," and the date of accumulation.[7]

• Store sealed waste containers in a designated Satellite Accumulation Area (SAA) away from general work areas.[7]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal of the hazardous waste.[7]

Emergency Procedures:

Exposure Route	Action
Inhalation	Move to fresh air immediately. Seek medical attention.[2]
Skin Contact	Remove contaminated clothing immediately and wash the affected area with soap and plenty of water.[2] Seek medical attention if irritation develops.[1]
Eye Contact	Rinse eyes thoroughly with plenty of water for at least 15 minutes, lifting the upper and lower eyelids.[2] Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[2]

By following these guidelines, researchers can safely handle [Ni(dtbbpy)(H2O)4]Cl2 while minimizing risks to themselves and the environment. Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for the most comprehensive information.

References

• 1. Nickel - ESPI Metals [espimetals.com]
• 2. benchchem.com [benchchem.com]
• 3. research.arizona.edu [research.arizona.edu]
• 4. frareg.com [frareg.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]